1,3,3-Trimethyl-2-methylene-5-nitroindoline

• CAS: 36429-14-8

Core Science & Biosynthesis

An In-depth Technical Guide to 1,3,3-Trimethyl-2-methylene-5-nitroindoline: Synthesis, Properties, and Potential Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

1,3,3-Trimethyl-2-methylene-5-nitroindoline, a derivative of Fischer's base, is a heterocyclic compound with significant potential in various chemical and pharmaceutical research areas. The presence of the nitro group on the indoline scaffold imparts unique electronic properties that can be exploited in the synthesis of novel dyes, and potentially, in the development of new therapeutic agents. This technical guide provides a comprehensive overview of the chemical properties, a detailed synthesis protocol, and an exploration of the potential biological activities of this compound, drawing upon data from related molecules to inform future research directions.

Introduction

The indoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds. The introduction of a nitro group at the 5-position of the 1,3,3-trimethyl-2-methyleneindoline (commonly known as Fischer's base) framework significantly alters the electron density of the aromatic ring, influencing its reactivity and potential biological interactions. While Fischer's base itself is a well-established precursor in the synthesis of cyanine dyes and other chromogenic materials, its 5-nitro derivative remains a less explored yet promising molecule.[1] This guide aims to consolidate the available information and provide a foundational understanding of 1,3,3-trimethyl-2-methylene-5-nitroindoline for researchers interested in its synthesis and application.

Physicochemical Properties

Property	Value	Source
Molecular Formula	C₁₂H₁₄N₂O₂	[2]
Molecular Weight	218.25 g/mol	[2]
CAS Number	36429-14-8	[2]
Appearance	Expected to be a colored solid	Inferred from nitroaromatic compounds
Solubility	Likely soluble in common organic solvents like dichloromethane, chloroform, and methanol.	Inferred from structural similarity

Synthesis of 1,3,3-Trimethyl-2-methylene-5-nitroindoline

The synthesis of 1,3,3-trimethyl-2-methylene-5-nitroindoline can be achieved in a two-step process starting from 2,3,3-trimethylindolenine. The first step involves the nitration of the indolenine ring, followed by N-methylation to introduce the methyl group at the nitrogen atom and form the exocyclic methylene group.

Step 1: Synthesis of 5-Nitro-2,3,3-trimethylindolenine

This procedure is adapted from a documented nitration of 2,3,3-trimethylindolenine.[3]

Reaction Scheme:

Caption: Nitration of 2,3,3-trimethylindolenine.

Protocol:

• In a 250 mL conical flask, add 2,3,3-trimethylindolenine (12.42 g, 78 mmol) to concentrated sulfuric acid (46 mL).

• Cool the mixture in an ice bath.

• Prepare a pre-cooled mixture of concentrated sulfuric acid (7 mL) and concentrated nitric acid (9.4 mL, 0.23 mol).

• Add the nitrating mixture dropwise to the stirred indolenine solution, maintaining the temperature in the ice bath.

• After the addition is complete, allow the reaction to stir at room temperature for 3 hours.

• Pour the reaction mixture over approximately 500 g of ice to precipitate the product.

• Allow the mixture to stand overnight.

• Neutralize the mixture to pH 8 by the slow addition of sodium hydroxide pellets.

• Collect the resulting precipitate by vacuum filtration and wash with deionized water (500 mL).

• Dissolve the solid in a minimum amount of hot methanol, filter to remove any impurities, and evaporate the solvent to obtain 5-nitro-2,3,3-trimethylindolenine as a red solid. The reported yield for this reaction is approximately 78%.[3]

Characterization Data for 5-Nitro-2,3,3-trimethylindolenine: [3]

• ¹H NMR (300 MHz, Chloroform-d): δ 8.25 (dd, J = 8.5, 2.2 Hz, 1H, Ar-H), 8.16 (d, J = 2.1 Hz, 1H, Ar-H), 7.61 (d, J = 8.5 Hz, 1H, Ar-H), 2.36 (s, 3H, C-CH₃), 1.37 (s, 6H, 2C-CH₃).

• ¹³C NMR (300 MHz, Chloroform-d): δ 194.24, 158.95, 146.69, 145.61, 124.56, 120.05, 117.19, 54.51, 22.74, 16.02.

• IR (ATR, cm⁻¹): 2977, 1565, 1515, 1420, 1389, 1333, 1206, 1112, 1056, 916, 847, 803, 738. The strong absorptions at approximately 1515 cm⁻¹ and 1333 cm⁻¹ are characteristic of the asymmetric and symmetric stretching vibrations of the nitro group, respectively.[4]

• GC-MS (EI) m/z: 204.05 ([M-H]⁺).

Step 2: Synthesis of 1,3,3-Trimethyl-2-methylene-5-nitroindoline

This step involves the N-methylation of the synthesized 5-nitro-2,3,3-trimethylindolenine. The following protocol is based on a general method for the methylation of indolenine derivatives.[5]

Reaction Scheme:

Caption: N-methylation of 5-nitro-2,3,3-trimethylindolenine.

Protocol:

• Create a suspension of 5-nitro-2,3,3-trimethylindolenine (e.g., 10 mmol) and sodium bicarbonate (e.g., 20 mmol) in water (e.g., 50 mL).

• With stirring, add dimethyl sulfate (e.g., 12 mmol).

• Heat the reaction mixture to approximately 65°C for 5 hours.

• After cooling, the product will likely separate as an oil or solid.

• Extract the product with a suitable organic solvent such as toluene or dichloromethane.

• Combine the organic phases and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure.

• The crude product can be purified by vacuum distillation or column chromatography.

Spectroscopic and Analytical Data (Predicted)

• ¹H NMR: The spectrum is expected to show a singlet for the N-methyl group, a singlet for the exocyclic methylene protons, a singlet for the gem-dimethyl groups at the C3 position, and signals in the aromatic region corresponding to the protons on the nitro-substituted benzene ring.

• ¹³C NMR: The spectrum should display signals for the N-methyl carbon, the exocyclic methylene carbon, the quaternary carbon at C3, the gem-dimethyl carbons, and the aromatic carbons, with the carbon bearing the nitro group showing a characteristic downfield shift.

• IR Spectroscopy: The IR spectrum will be characterized by the strong asymmetric and symmetric stretching vibrations of the C-NO₂ group, typically observed in the regions of 1550-1475 cm⁻¹ and 1360-1290 cm⁻¹, respectively.[4] Other characteristic peaks will include C-H stretching and bending vibrations for the methyl and methylene groups, and C=C stretching vibrations for the aromatic ring.

• Mass Spectrometry: The mass spectrum should show a molecular ion peak corresponding to the molecular weight of the compound (218.25 g/mol ).

Potential Applications in Drug Development

The incorporation of a nitro group into the indoline scaffold opens up possibilities for its application in drug discovery and development. Nitroaromatic compounds are known to possess a wide range of biological activities.

Anticancer Activity

Numerous 5-nitroindole derivatives have demonstrated potent anticancer activity.[6] These compounds can induce apoptosis and cause cell cycle arrest in cancer cell lines.[6] While direct studies on 1,3,3-trimethyl-2-methylene-5-nitroindoline are lacking, its structural similarity to other cytotoxic 5-nitroindole derivatives suggests that it may also exhibit antiproliferative properties. The electron-withdrawing nature of the nitro group can influence the molecule's ability to interact with biological targets.

Antimicrobial Activity

The indoline-2,3-dione scaffold, which shares structural similarities with the indoline core, is associated with antimicrobial properties against various bacterial and fungal strains.[6] Furthermore, the presence of a nitro group on an aromatic ring is a common feature in many antimicrobial drugs. Therefore, it is plausible that 1,3,3-trimethyl-2-methylene-5-nitroindoline could exhibit antimicrobial activity. Research on other 5-nitroindolinyl derivatives has shown that they can be potent antibacterial agents.[7]

Future Perspectives

1,3,3-Trimethyl-2-methylene-5-nitroindoline represents a versatile chemical entity with untapped potential. Future research should focus on:

• Optimization of Synthesis: Developing a high-yielding and scalable synthesis protocol is crucial for making this compound more accessible for research.

• Comprehensive Characterization: A thorough analysis of its physicochemical and spectroscopic properties is necessary to establish a complete profile of the compound.

• Biological Evaluation: In-depth studies are required to investigate its potential anticancer, antimicrobial, and other biological activities. This should include screening against a panel of cancer cell lines and microbial strains, as well as mechanistic studies to identify its molecular targets.

• Analogue Synthesis: The synthesis and evaluation of a library of related derivatives with modifications to the substituent on the aromatic ring could lead to the discovery of compounds with enhanced potency and selectivity.

Conclusion

This technical guide has provided a detailed overview of the synthesis, and predicted chemical properties of 1,3,3-trimethyl-2-methylene-5-nitroindoline. By combining established synthetic methodologies for nitration and N-methylation of indolenine derivatives, a clear pathway to this molecule has been outlined. While direct experimental data on its biological activity is limited, the known pharmacological profiles of related 5-nitroindole and indoline derivatives strongly suggest its potential as a valuable scaffold for the development of new therapeutic agents. It is hoped that this guide will serve as a valuable resource for researchers and stimulate further investigation into this promising compound.

References

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An In-Depth Technical Guide to 1,3,3-Trimethyl-2-methylene-5-nitroindoline (CAS 36429-14-8)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1,3,3-trimethyl-2-methylene-5-nitroindoline, a heterocyclic compound of significant interest in synthetic chemistry and drug discovery. The strategic placement of a nitro group on the indoline scaffold imparts unique electronic properties, making it a valuable precursor for a range of functional molecules. This document details a proposed synthetic pathway, discusses its physicochemical properties and reactivity, and explores its potential applications, particularly in the realm of medicinal chemistry. The information presented herein is synthesized from established chemical principles and data from closely related analogues to provide a robust resource for laboratory professionals.

Introduction: The Significance of the 5-Nitroindoline Scaffold

The indoline nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous biologically active compounds. The introduction of a nitro group at the 5-position, as seen in 1,3,3-trimethyl-2-methylene-5-nitroindoline, significantly modulates the electronic and chemical properties of the molecule. The potent electron-withdrawing nature of the nitro group enhances the reactivity of the aromatic ring and can influence the molecule's interaction with biological targets. This makes 5-nitroindoline derivatives, such as the subject of this guide, highly valuable intermediates in the synthesis of novel therapeutics and functional dyes.

Recent research has highlighted the potential of 5-nitroindole derivatives in oncology. For instance, certain pyrrolidine-substituted 5-nitroindoles have been identified as binders of the c-Myc promoter G-quadruplex, leading to the downregulation of the c-Myc oncogene and exhibiting anticancer activity.[1] Furthermore, the 5-nitroindoline core is being explored for the development of dual inhibitors of 5-lipoxygenase (5-LOX) and soluble epoxide hydrolase (sEH), which have potential anti-inflammatory applications.[2]

Physicochemical and Spectroscopic Profile

A comprehensive understanding of the physical and chemical characteristics of 1,3,3-trimethyl-2-methylene-5-nitroindoline is paramount for its effective use in research and development.

Property	Value	Source
CAS Number	36429-14-8	[3]
Molecular Formula	C₁₂H₁₄N₂O₂	[3]
Molecular Weight	218.25 g/mol	[3]
Alternate Names	5-Nitro-1,3,3-trimethyl-2-methylene-2,3-dihydroindole; 2,3-Dihydro-1,3,3-trimethyl-2-methylene-5-nitro-1H-indole	[3]
Appearance	Expected to be a crystalline solid, likely yellow to orange in color.[4]	N/A

Spectroscopic Data (Predicted and from Precursors):

• ¹H NMR: The spectrum is expected to show singlets for the gem-dimethyl groups and the N-methyl group. The exocyclic methylene protons will likely appear as two distinct singlets. The aromatic protons will exhibit a characteristic splitting pattern for a 1,2,4-trisubstituted benzene ring.

• ¹³C NMR: Key signals will include those for the quaternary carbons of the gem-dimethyl group and the C2 and C3a carbons of the indoline ring. The presence of the nitro group will cause a downfield shift of the aromatic carbons it is attached to and the carbons ortho and para to it.

• Infrared (IR) Spectroscopy: Characteristic strong absorption bands are expected for the asymmetric and symmetric stretching vibrations of the nitro group (typically around 1520 cm⁻¹ and 1340 cm⁻¹, respectively).

• Mass Spectrometry (MS): The molecular ion peak (M⁺) is expected at m/z 218.

Synthesis and Mechanism

The synthesis of 1,3,3-trimethyl-2-methylene-5-nitroindoline can be logically approached through a multi-step sequence, commencing with the well-established Fischer indole synthesis, followed by nitration and subsequent N-alkylation and functionalization.

Overall Synthetic Workflow

Caption: Proposed synthetic pathway for 1,3,3-trimethyl-2-methylene-5-nitroindoline.

Step 1: Synthesis of 2,3,3-Trimethylindolenine

The initial step involves the synthesis of the indolenine core via the Fischer indole synthesis. This reaction condenses an arylhydrazine with a ketone under acidic conditions.[5]

Experimental Protocol (Adapted from established procedures): [6]

• A mixture of aniline (or a suitable precursor to phenylhydrazine) and 2-methyl-2-hydroxy-butan-3-one in toluene with a catalytic amount of acetic acid is heated with azeotropic removal of water.

• After the theoretical amount of water is collected, the solvent is distilled off, and the residue is heated to a higher temperature (e.g., 220 °C) to effect cyclization.

• The crude product is then purified by vacuum distillation to yield 2,3,3-trimethylindolenine.

Step 2: Nitration to 5-Nitro-2,3,3-trimethylindolenine

The synthesized indolenine is then nitrated to introduce the nitro group at the 5-position of the benzene ring. This is a classic electrophilic aromatic substitution reaction.

Experimental Protocol:

• In a flask equipped with a magnetic stirrer and cooled in an ice-salt bath, 2,3,3-trimethylindolenine is dissolved in concentrated sulfuric acid, maintaining the temperature below 5 °C.[5]

• A pre-cooled mixture of concentrated nitric acid and sulfuric acid is added dropwise to the stirring solution, ensuring the temperature does not exceed 5 °C. The use of sulfuric acid as a solvent and protonating agent activates the indole ring for electrophilic substitution.[5]

• After the addition is complete, the reaction mixture is stirred for a designated period while monitoring the reaction progress by thin-layer chromatography (TLC).

• The reaction mixture is then carefully poured onto crushed ice, leading to the precipitation of the product.

• The precipitate is collected by vacuum filtration, washed with cold water until the filtrate is neutral, and dried to yield 5-nitro-2,3,3-trimethylindolenine.

Step 3: N-Methylation and Methylene Functionalization

The final steps involve the N-methylation of the indolenine nitrogen and the formation of the exocyclic methylene group.

Experimental Protocol (Adapted from a patent for similar derivatives): [7][8]

• A suspension of 5-nitro-2,3,3-trimethylindolenine, an alkaline compound such as sodium bicarbonate or magnesium oxide, and water is prepared.[7]

• A methylating agent, such as dimethyl sulfate, is added dropwise to the stirred suspension. The reaction is then heated (e.g., to 60-65 °C) for several hours.[7] This step forms the 1,3,3-trimethyl-5-nitro-3H-indolium salt.

• The reaction mixture is then treated with a base to deprotonate the methyl group at the 2-position, leading to the formation of the exocyclic methylene double bond of the final product, 1,3,3-trimethyl-2-methylene-5-nitroindoline.

• The product can be extracted with an organic solvent and purified by vacuum distillation or recrystallization.

Reactivity and Potential Synthetic Transformations

The chemical reactivity of 1,3,3-trimethyl-2-methylene-5-nitroindoline is dictated by several key structural features:

• The Exocyclic Methylene Group: This enamine-like double bond is nucleophilic and susceptible to attack by various electrophiles.

• The Nitro Group: The nitro group can be reduced to an amino group, which is a versatile handle for further functionalization, such as in the synthesis of amides, sulfonamides, or for use in coupling reactions.

• The Aromatic Ring: The electron-deficient aromatic ring can undergo nucleophilic aromatic substitution reactions under certain conditions.

Caption: Key reactive sites of 1,3,3-trimethyl-2-methylene-5-nitroindoline.

Applications in Drug Discovery and Development

The 5-nitroindoline scaffold is a promising platform for the development of novel therapeutic agents. The presence of the nitro group can be crucial for biological activity, and its reduction to an amine provides a pathway for creating libraries of analogues for structure-activity relationship (SAR) studies.

Potential Therapeutic Areas:

• Anticancer Agents: As previously mentioned, 5-nitroindole derivatives have shown promise as c-Myc G-quadruplex binders, a novel strategy in cancer therapy.[1] The structural features of 1,3,3-trimethyl-2-methylene-5-nitroindoline make it an interesting candidate for exploration in this area.

• Anti-inflammatory Drugs: The indoline core is present in several anti-inflammatory agents. The development of 5-nitroindoline-based compounds as dual 5-LOX/sEH inhibitors is an active area of research.[2]

• Antimicrobial Agents: The diverse biological activity of nitro compounds is well-documented, with many exhibiting antimicrobial properties.[9] 5-nitroindoline-2-one derivatives have been investigated for their antibacterial and antifungal activities.[10]

Safety and Handling

General Safety Precautions: [11][12][13]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, chemical-resistant gloves (e.g., nitrile), and a lab coat.

• Ventilation: Handle the compound in a well-ventilated fume hood to avoid inhalation of dust or vapors.

• Handling: Avoid contact with skin and eyes. Do not ingest.

• Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as strong oxidizing agents.

• Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Conclusion

1,3,3-Trimethyl-2-methylene-5-nitroindoline is a versatile heterocyclic compound with significant potential as a building block in organic synthesis and medicinal chemistry. Its synthesis, while requiring a multi-step approach, relies on well-understood and robust chemical transformations. The unique electronic properties conferred by the 5-nitro group make it a valuable precursor for the development of novel therapeutic agents, particularly in the fields of oncology and inflammation. This guide provides a foundational understanding of this compound, intended to facilitate its use in further research and development endeavors.

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An In-Depth Technical Guide to the Physical Characteristics of 1,3,3-Trimethyl-2-methylene-5-nitroindoline

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physical characteristics of 1,3,3-Trimethyl-2-methylene-5-nitroindoline, a heterocyclic organic compound of significant interest in various chemical and pharmaceutical research fields. This document delves into the structural, physical, and spectral properties of the molecule, offering a foundational understanding for its application in synthesis, materials science, and drug development. The guide is structured to provide not only a compilation of data but also insights into the experimental methodologies for the determination of these properties, ensuring a blend of theoretical knowledge and practical application.

Introduction

1,3,3-Trimethyl-2-methylene-5-nitroindoline, also known as 5-nitro Fischer's base, is a derivative of the well-known Fischer's base. The introduction of a nitro group at the 5-position of the indoline ring significantly influences its electronic properties, reactivity, and ultimately, its physical characteristics. This modification enhances the compound's potential as a building block in the synthesis of cyanine dyes, photochromic materials, and pharmacologically active molecules. A thorough understanding of its physical properties is paramount for its effective utilization in these applications.

This guide will systematically present the known physical and spectral data for 1,3,3-Trimethyl-2-methylene-5-nitroindoline, compare it with its non-nitrated analog where relevant, and provide standardized protocols for the experimental determination of these characteristics.

Core Physical Properties

The fundamental physical properties of a compound are critical for its handling, purification, and application. The following table summarizes the key physical data for 1,3,3-Trimethyl-2-methylene-5-nitroindoline.

Property	Value	Source(s)
Chemical Formula	C₁₂H₁₄N₂O₂	[1][2]
Molecular Weight	218.25 g/mol	[1][2]
Boiling Point	330 °C at 760 mmHg	[3]
Storage Temperature	2-8 °C	[3]

Solubility Profile

While specific quantitative solubility data for 1,3,3-Trimethyl-2-methylene-5-nitroindoline is scarce, a qualitative assessment can be made based on its chemical structure and the known properties of similar compounds.

The presence of the polar nitro group is expected to increase its solubility in polar organic solvents compared to the non-polar Fischer's base. However, the overall molecule retains significant non-polar character due to the trimethylated indoline core.

Expected Solubility:

• High Solubility: Polar aprotic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and acetone.

• Moderate Solubility: Alcohols (e.g., ethanol, methanol) and chlorinated solvents (e.g., dichloromethane, chloroform).

• Low to Insoluble: Non-polar solvents (e.g., hexane, toluene) and water.

Experimental Protocol for Solubility Determination

A standardized method for determining the solubility of a compound involves the following steps:

• Solvent Selection: Choose a range of solvents with varying polarities.

• Sample Preparation: Accurately weigh a small amount of 1,3,3-Trimethyl-2-methylene-5-nitroindoline.

• Titration: Gradually add the solvent of interest to the compound at a constant temperature, with continuous stirring, until the solid is completely dissolved.

• Quantification: Record the volume of solvent required to dissolve the known mass of the compound.

• Expression of Results: Express the solubility in terms of mg/mL or mol/L.

Caption: Workflow for experimental solubility determination.

Spectroscopic Characterization

Spectroscopic data is indispensable for the structural elucidation and purity assessment of a chemical compound.

UV-Visible Spectroscopy

The UV-Vis spectrum of 1,3,3-Trimethyl-2-methylene-5-nitroindoline is expected to exhibit characteristic absorption bands influenced by the conjugated system of the indoline ring and the nitro group. The nitro group, being a strong chromophore, will likely cause a bathochromic (red) shift in the absorption maxima compared to Fischer's base.

While a specific experimental spectrum for this compound is not available in the cited literature, the UV properties of similar nitro-olefin derivatives of Fischer's base show intense absorption bands.[5]

Infrared (IR) Spectroscopy

The IR spectrum provides valuable information about the functional groups present in a molecule. For 1,3,3-Trimethyl-2-methylene-5-nitroindoline, the key characteristic absorption bands are expected to be:

• Aromatic C-H stretching: ~3000-3100 cm⁻¹

• Aliphatic C-H stretching: ~2850-3000 cm⁻¹

• C=C stretching (aromatic and methylene): ~1600-1650 cm⁻¹

• Asymmetric NO₂ stretching: ~1500-1550 cm⁻¹

• Symmetric NO₂ stretching: ~1330-1370 cm⁻¹

• C-N stretching: ~1250-1350 cm⁻¹

The presence of strong absorption bands in the regions of 1500-1550 cm⁻¹ and 1330-1370 cm⁻¹ is a strong indicator of the nitro group.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for determining the detailed molecular structure.

¹H NMR: The proton NMR spectrum would provide information on the number of different types of protons and their neighboring environments. Expected signals include:

• Singlets for the two gem-dimethyl groups at the C3 position.

• A singlet for the N-methyl group.

• A singlet for the exocyclic methylene protons.

• Signals in the aromatic region for the protons on the benzene ring, with splitting patterns indicative of their substitution.

¹³C NMR: The carbon NMR spectrum reveals the number of different carbon environments. The introduction of the nitro group is expected to cause a downfield shift for the carbon atom to which it is attached and influence the chemical shifts of other carbons in the aromatic ring.

Caption: Integrated spectroscopic approach for compound characterization.

Conclusion

This technical guide has synthesized the available information on the physical characteristics of 1,3,3-Trimethyl-2-methylene-5-nitroindoline. While foundational data such as molecular formula, weight, and boiling point are established, a complete experimental profile, particularly regarding its melting point, detailed solubility, and comprehensive spectral data, remains an area for further investigation. The provided experimental protocols offer a framework for researchers to obtain this missing information, which is crucial for the advancement of its applications in various scientific domains. The insights into its expected properties, based on analogous compounds, serve as a valuable reference for scientists and professionals working with this versatile molecule.

References

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• 1. Page loading... [wap.guidechem.com]
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• 5. Page loading... [wap.guidechem.com]

Spectroscopic data for 1,3,3-Trimethyl-2-methylene-5-nitroindoline

An In-Depth Technical Guide to the Spectroscopic Characterization of 1,3,3-Trimethyl-2-methylene-5-nitroindoline

This guide provides a comprehensive analysis of the spectroscopic data for 1,3,3-trimethyl-2-methylene-5-nitroindoline, a key intermediate in the synthesis of various dyes and functional materials. Designed for researchers and professionals in chemical synthesis and drug development, this document synthesizes predictive data and established principles to offer a robust characterization framework. We will delve into Nuclear Magnetic Resonance (NMR), Infrared (IR), Mass Spectrometry (MS), and UV-Visible (UV-Vis) spectroscopy, explaining the rationale behind spectral interpretation and providing field-proven protocols for data acquisition.

Molecular Structure and Core Characteristics

1,3,3-Trimethyl-2-methylene-5-nitroindoline, with the CAS number 36429-14-8, is a derivative of Fischer's base.[1] The introduction of a nitro group at the 5-position of the indoline ring significantly influences its electronic properties and, consequently, its spectroscopic signature.

Key Molecular Information:

• Molecular Formula: C₁₂H₁₄N₂O₂[1]

• Molecular Weight: 218.25 g/mol [1]

Below is the chemical structure rendered to illustrate atom numbering for spectral assignments.

Caption: Molecular structure of 1,3,3-Trimethyl-2-methylene-5-nitroindoline.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the cornerstone for determining the carbon-hydrogen framework of the molecule. The strong electron-withdrawing nature of the 5-nitro group is expected to deshield nearby aromatic protons, shifting their signals downfield compared to the unsubstituted parent compound.

¹H NMR Spectroscopy (Predicted)

Based on the structure, we anticipate signals corresponding to three aromatic protons, one exocyclic methylene group, one N-methyl group, and two equivalent geminal methyl groups.

Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~8.1	d	1H	H-4	Ortho to the strongly withdrawing NO₂ group, experiencing maximum deshielding.
~7.9	dd	1H	H-6	Meta to the NO₂ group and ortho to the nitrogen atom.
~6.8	d	1H	H-7	Least affected by the NO₂ group, shifted downfield relative to the parent compound.
~4.0 & ~3.8	s, s	1H, 1H	=CH₂ (C9)	Diastereotopic protons of the exocyclic methylene group, appearing as two singlets.
~2.9	s	3H	N-CH₃ (C8)	Singlet for the N-methyl group.
~1.3	s	6H	gem-di-CH₃ (C10, C11)	Singlet for the two magnetically equivalent methyl groups at the C3 position.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum provides a map of the carbon skeleton. The available data for the chemical shifts are presented and assigned below.[2]

Chemical Shift (δ, ppm)[2]	Assignment	Rationale
168.0	C2	Quaternary carbon of the enamine system, significantly downfield.
152.2	C7a	Aromatic quaternary carbon attached to nitrogen.
142.1	C5	Aromatic carbon directly attached to the electron-withdrawing NO₂ group.
136.0	C3a	Aromatic quaternary carbon adjacent to the gem-dimethyl group.
126.1	C6	Aromatic CH carbon.
117.7	C4	Aromatic CH carbon ortho to the NO₂ group.
106.8	C7	Aromatic CH carbon adjacent to the fusion with the five-membered ring.
76.5	C9 (=CH₂)	Methylene carbon, shifted upfield relative to the C=C quaternary carbon.
46.8	C3	Quaternary sp³ carbon bearing the gem-dimethyl groups.
29.1	C8 (N-CH₃)	N-methyl carbon.
28.1	C10, C11	Equivalent gem-dimethyl carbons.

Experimental Protocol for NMR Data Acquisition

This protocol outlines a standard procedure for obtaining high-resolution NMR spectra.

Caption: Standard workflow for acquiring ¹H and ¹³C NMR spectra.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the key functional groups within the molecule. The spectrum is dominated by vibrations from the nitro group, the aromatic ring, and the alkyl moieties.

Wavenumber (cm⁻¹) (Predicted)	Vibration Type	Functional Group	Rationale
~1520 and ~1340	Asymmetric & Symmetric Stretch	Aromatic Nitro (NO₂)	These two strong bands are highly characteristic of aromatic nitro compounds.[3]
~1640	C=C Stretch	Exocyclic Methylene	The stretching vibration of the carbon-carbon double bond.
~1600 and ~1480	C=C Stretch	Aromatic Ring	Characteristic skeletal vibrations of the benzene ring.
~2960-2850	C-H Stretch	Methyl/Methylene	Aliphatic C-H stretching from the trimethyl and methylene groups.
~1250	C-N Stretch	Aromatic Amine	Stretching vibration of the bond between the aromatic ring and the nitrogen atom.

Experimental Protocol for IR Spectroscopy (ATR)

Attenuated Total Reflectance (ATR) is a common, simple method for analyzing liquid or solid samples.

• Instrument Preparation: Ensure the ATR crystal (typically diamond) is clean by wiping it with a solvent like isopropanol and allowing it to dry completely.

• Background Scan: Record a background spectrum of the empty ATR stage. This is crucial to subtract the spectral contributions of air (CO₂, H₂O).

• Sample Application: Place a small amount of the solid sample or one drop of the liquid sample directly onto the ATR crystal.

• Pressure Application: Lower the ATR anvil to apply firm, consistent pressure, ensuring good contact between the sample and the crystal.

• Data Collection: Acquire the sample spectrum. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

• Data Processing: The software automatically ratios the sample spectrum against the background spectrum to produce the final absorbance or transmittance plot.

• Cleaning: Thoroughly clean the ATR crystal with a suitable solvent to remove all traces of the sample.

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio (m/z) of the molecule and its fragments, confirming the molecular weight and offering structural clues.

• Molecular Ion (M⁺•): The molecular formula C₁₂H₁₄N₂O₂ gives an exact mass of 218.1055. A high-resolution mass spectrum should show a prominent peak at this m/z value.

• Key Fragmentation Pathways: The molecule is expected to fragment in predictable ways under electron ionization (EI). The most common fragmentations involve the loss of the nitro group or a methyl radical.

m/z (Predicted)	Fragment Lost	Fragment Structure
203	•CH₃	[M - CH₃]⁺ (Loss of a methyl group from the gem-dimethyl)
188	•NO	[M - NO]⁺
172	•NO₂	[M - NO₂]⁺ (Loss of the nitro group)
157	•NO₂, •CH₃	[M - NO₂ - CH₃]⁺ (Subsequent loss of a methyl radical)

The fragmentation pathway involving the loss of a methyl radical is a characteristic feature of compounds containing a gem-dimethyl group.

Caption: Predicted major fragmentation pathways in EI-MS.

Experimental Protocol for Mass Spectrometry (EI-MS)

• Sample Introduction: Dissolve a small amount of the sample in a volatile solvent (e.g., methanol or dichloromethane). Inject the solution into the mass spectrometer via a direct insertion probe or through a gas chromatograph (GC-MS).

• Ionization: The sample is vaporized and enters the ion source, where it is bombarded with a high-energy electron beam (typically 70 eV). This process ejects an electron, forming a radical cation (M⁺•).

• Acceleration: The newly formed ions are accelerated by an electric field into the mass analyzer.

• Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

• Detection: The separated ions strike a detector, which generates a signal proportional to the number of ions at each m/z value.

• Spectrum Generation: The signals are processed to generate a mass spectrum, which plots ion intensity versus m/z.

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides insights into the electronic transitions within the molecule. The extended conjugated system, including the aromatic ring, the exocyclic double bond, and the nitro group, is expected to result in strong absorption in the UV region.

• Chromophores: The primary chromophore is the 5-nitroindoline system. The nitro group acts as a powerful auxochrome and is part of the conjugated π-system.

• Predicted Absorption: Nitroindole isomers are known to absorb broadly in the 300-400 nm range.[4] For 5-nitroindoline derivatives, a strong absorption peak (π → π* transition) is expected around 320-350 nm.[4] The exact position (λₘₐₓ) will be influenced by the solvent polarity.

Experimental Protocol for UV-Vis Spectroscopy

• Solution Preparation: Prepare a stock solution of the compound of known concentration in a UV-transparent solvent (e.g., ethanol or acetonitrile). Perform serial dilutions to create a solution with an absorbance in the optimal range (0.1 - 1.0 AU).

• Cuvette Preparation: Clean a pair of quartz cuvettes. Fill one cuvette (the reference) with the pure solvent and the other with the sample solution.

• Instrument Setup: Place the reference and sample cuvettes in the spectrophotometer.

• Baseline Correction: Perform a baseline correction using the solvent-filled cuvette to zero the absorbance across the desired wavelength range (e.g., 200-600 nm).

• Spectrum Acquisition: Scan the sample to record its absorbance spectrum.

• Data Analysis: Identify the wavelength of maximum absorbance (λₘₐₓ). If the concentration and path length are known, the molar absorptivity (ε) can be calculated using the Beer-Lambert law (A = εcl).

Conclusion

The spectroscopic profile of 1,3,3-trimethyl-2-methylene-5-nitroindoline is distinct and allows for its unambiguous identification. The ¹H and ¹³C NMR spectra define the complete carbon-hydrogen framework, with the downfield shifts in the aromatic region confirming the position of the nitro substituent. IR spectroscopy validates the presence of key functional groups, particularly the characteristic strong stretches of the NO₂ group. Mass spectrometry confirms the molecular weight and reveals logical fragmentation patterns, such as the loss of methyl and nitro radicals. Finally, UV-Vis spectroscopy highlights the electronic nature of this conjugated system. Together, these techniques provide a comprehensive and self-validating dataset essential for quality control and further research.

References

• 1,3,3-Trimethyl-2-methylene-5-nitro-indoline - Optional[13C NMR] - Chemical Shifts. SpectraBase.
• 1,3,3-Trimethyl-2-methyleneindoline | C12H15N | CID 8351. PubChem.
• 2-Methylene-5-nitro-1,3,3-trimethylindoline | CAS 36429-14-8. Santa Cruz Biotechnology.
• 1,3,3-Trimethyl-2-methyleneindoline(118-12-7) 1H NMR spectrum. ChemicalBook.
• 1,3,3-Trimethyl-2-methylen-indoline-5-carboxylic acid, ethyl ester - Optional[13C NMR] - Chemical Shifts. SpectraBase.
• Isomeric Identification of the Nitroindole Chromophore in Indole + NO3 Organic Aerosol.
• 1H-Indole, 2,3-dihydro-1,3,3-trimethyl-2-methylene-. NIST WebBook.
• Mass spectrum (electron ionization) of 1H-Indole, 2,3-dihydro-1,3,3-trimethyl-2-methylene-. NIST WebBook.
• How to Read and Interpret the IR Spectra | Step-by-Step Guide to IR Spectroscopy. YouTube.

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• 3. m.youtube.com [m.youtube.com]
• 4. Isomeric Identification of the Nitroindole Chromophore in Indole + NO3 Organic Aerosol - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the ¹H NMR Spectrum of 1,3,3-Trimethyl-2-methylene-5-nitroindoline

Section 1: Introduction

1,3,3-Trimethyl-2-methylene-5-nitroindoline is a heterocyclic compound derived from Fischer's base (1,3,3-Trimethyl-2-methyleneindoline). Fischer's base and its derivatives are crucial intermediates in the synthesis of various dyes, particularly methine and azomethine dyes used for coloring polyacrylonitrile fibers[1][2]. The introduction of a nitro group at the 5-position of the indoline ring significantly modulates the electronic properties of the molecule, influencing its reactivity and spectroscopic characteristics.

This guide provides a comprehensive analysis of the proton nuclear magnetic resonance (¹H NMR) spectrum of 1,3,3-Trimethyl-2-methylene-5-nitroindoline. For researchers in synthetic chemistry and drug development, NMR spectroscopy is an indispensable tool for structural elucidation and purity assessment. This document offers a detailed interpretation of the expected spectrum, explains the underlying principles governing the chemical shifts and coupling patterns, and provides a robust, field-proven protocol for acquiring high-quality spectral data.

Section 2: Molecular Structure and Proton Environments

The structural integrity of 1,3,3-Trimethyl-2-methylene-5-nitroindoline is confirmed through the precise assignment of its proton environments in the ¹H NMR spectrum. The molecule possesses 14 protons distributed across six distinct chemical environments, as illustrated below. The nitro group (NO₂) at the C5 position is a powerful electron-withdrawing group, which exerts a strong deshielding effect on nearby aromatic protons, a key feature in the spectral analysis.

Caption: Molecular structure of 1,3,3-Trimethyl-2-methylene-5-nitroindoline with key proton groups labeled (A-F).

The six non-equivalent proton environments are:

• A (6H): The two methyl groups attached to C3 (gem-dimethyl). Due to free rotation, these six protons are chemically equivalent.

• B (3H): The methyl group attached to the nitrogen atom (N-CH₃).

• C (2H): The exocyclic methylene protons (=CH₂). These two protons are chemically equivalent.

• D (1H): The aromatic proton at the C7 position.

• E (1H): The aromatic proton at the C6 position.

• F (1H): The aromatic proton at the C4 position.

Section 3: Predicted ¹H NMR Spectral Data

The following table summarizes the predicted ¹H NMR data for 1,3,3-Trimethyl-2-methylene-5-nitroindoline. These predictions are based on established data for the parent compound, Fischer's base[3], and the known anisotropic and electronic effects of a nitro substituent on an aromatic ring[4]. The electron-withdrawing nature of the NO₂ group is expected to shift the aromatic protons ortho (H4, H6) and para (H7, relative to the benzene ring itself) to a lower field (higher ppm value).

Label	Assigned Protons	Predicted Chemical Shift (δ, ppm)	Integration	Multiplicity	Predicted Coupling Constant (J, Hz)
A	C(CH₃)₂	~ 1.35	6H	Singlet (s)	N/A
B	N-CH₃	~ 2.80	3H	Singlet (s)	N/A
C	=CH₂	~ 3.90	2H	Singlet (s)	N/A
D	Ar-H7	~ 6.80	1H	Doublet (d)	Jortho ≈ 8.5 Hz
E	Ar-H6	~ 8.05	1H	Doublet of Doublets (dd)	Jortho ≈ 8.5 Hz, Jmeta ≈ 2.2 Hz
F	Ar-H4	~ 8.15	1H	Doublet (d)	Jmeta ≈ 2.2 Hz

Section 4: Detailed Spectral Interpretation

A rigorous interpretation of the ¹H NMR spectrum involves analyzing each region and correlating the signals to the molecular structure.

Aliphatic Region (δ 1.0 - 3.0 ppm)

This region is characterized by two sharp singlets corresponding to the methyl groups.

• C3 Gem-Dimethyl Protons (A, ~1.35 ppm): The six protons of the two methyl groups at the C3 position are equivalent and do not have any adjacent non-equivalent protons to couple with. Consequently, they appear as a strong singlet with an integration of 6H. This signal is typically found in the upfield region due to its shielded aliphatic nature.

• N-Methyl Protons (B, ~2.80 ppm): The three protons of the methyl group attached to the nitrogen atom also appear as a distinct singlet with an integration of 3H. Its position is slightly downfield compared to the C3 methyls due to the electron-withdrawing effect of the adjacent nitrogen atom.

Olefinic Region (δ 3.5 - 4.5 ppm)

• Exocyclic Methylene Protons (C, ~3.90 ppm): The two protons of the exocyclic methylene group are equivalent and present as a singlet integrating to 2H. Their chemical shift is significantly downfield from the aliphatic methyl protons because they are vinylic and part of a conjugated enamine system, which deshields them.

Aromatic Region (δ 6.5 - 8.5 ppm)

This region is the most informative for confirming the substitution pattern on the indoline ring. The strong electron-withdrawing and deshielding effect of the C5-nitro group is paramount here.

• H7 Proton (D, ~6.80 ppm): This proton is ortho to the C6 proton (H-E) and will be split into a doublet by it (Jortho ≈ 8.5 Hz). It is the most upfield of the aromatic signals as it is furthest from the nitro group and adjacent to the electron-donating nitrogen atom's ring fusion point.

• H6 Proton (E, ~8.05 ppm): This proton experiences significant deshielding from the adjacent nitro group. It is coupled to two different protons: H7 (ortho-coupling, J ≈ 8.5 Hz) and H4 (meta-coupling, J ≈ 2.2 Hz). This results in a doublet of doublets, a highly diagnostic pattern for this structure.

• H4 Proton (F, ~8.15 ppm): This proton is ortho to the nitro group and is therefore the most deshielded aromatic proton. It is coupled only to H6 through a weaker meta-coupling (J ≈ 2.2 Hz), resulting in a doublet.

Section 5: Experimental Protocol for ¹H NMR Acquisition

This protocol describes a self-validating system for obtaining a high-fidelity ¹H NMR spectrum. The integrity of the final spectrum is ensured by careful sample preparation and systematic calibration of the instrument.

Workflow Diagram

Caption: Standard workflow for ¹H NMR spectroscopy from sample preparation to final analysis.

Step-by-Step Methodology

• Sample Preparation:

  • Accurately weigh 5-10 mg of high-purity 1,3,3-Trimethyl-2-methylene-5-nitroindoline.

  • Transfer the solid to a clean, dry vial.

  • Add approximately 0.6 mL of a deuterated solvent, such as chloroform-d (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆). The choice of solvent is critical; CDCl₃ is a good first choice for general solubility, while DMSO-d₆ can be used for less soluble compounds[5].

  • Ensure the sample is fully dissolved. Gentle vortexing or sonication may be applied if necessary.

  • Add 1-2 µL of a tetramethylsilane (TMS) solution as an internal standard for chemical shift calibration (δ = 0.00 ppm)[6].

  • Using a Pasteur pipette, transfer the solution into a 5 mm NMR tube, ensuring a minimum solution height of 4 cm.

• Spectrometer Setup (400 MHz or higher recommended):

  • Insert the NMR tube into the spinner turbine and place it into the spectrometer's autosampler or manual insertion port.

  • Locking: The spectrometer's field frequency is locked onto the deuterium signal of the solvent. This step is crucial for maintaining a stable magnetic field during acquisition.

  • Tuning and Matching: The NMR probe is tuned to the specific frequency of ¹H nuclei and the impedance is matched to the electronics to ensure maximum signal-to-noise.

  • Shimming: The magnetic field homogeneity across the sample volume is optimized by adjusting the shim coils. This process minimizes peak broadening and distortion, leading to sharp, well-resolved signals.

• Data Acquisition:

  • Load a standard set of ¹H acquisition parameters.

  • Number of Scans (NS): Set to 16 or 32. Averaging multiple scans improves the signal-to-noise ratio.

  • Relaxation Delay (D1): A delay of 1-2 seconds is typically sufficient to allow for nuclear relaxation between pulses.

  • Acquisition Time (AQ): Set to 3-4 seconds to ensure proper digitization of the resulting signal (Free Induction Decay or FID).

  • Initiate the acquisition.

• Data Processing:

  • Fourier Transform (FT): The time-domain FID signal is converted into the frequency-domain spectrum.

  • Phase Correction: The spectrum is manually or automatically phased to ensure all peaks are in the positive absorptive mode with a flat baseline.

  • Baseline Correction: A polynomial function is applied to correct any rolling or distortion in the baseline.

  • Referencing: The spectrum is calibrated by setting the TMS peak to 0.00 ppm.

  • Integration: The area under each peak is integrated. For validation, the relative integral values should correspond to the 6:3:2:1:1:1 proton ratio of the molecule.

Section 6: Conclusion

The ¹H NMR spectrum of 1,3,3-Trimethyl-2-methylene-5-nitroindoline provides a distinctive and information-rich fingerprint of its molecular structure. The key identifying features are the three upfield singlets corresponding to the methyl and methylene protons, and the highly diagnostic downfield pattern of the three aromatic protons. The significant deshielding and characteristic splitting (d, dd, d) observed in the aromatic region are direct consequences of the C5-nitro group's electronic influence. This detailed guide serves as a valuable resource for researchers, enabling confident structural verification, purity analysis, and quality control of this important synthetic intermediate.

Section 7: References

• PubChem. 1,3,3-Trimethyl-2-methyleneindoline. National Center for Biotechnology Information. [Link]

• The Royal Society of Chemistry. Supporting Information Materials for a related study. [Link]

• Arkat USA, Inc. Reactions of Fischer's base with cyclic and acyclic conjugated nitro-olefins and nitrovinyl ethers. [Link]

• ResearchGate. 1H NMR Spectra (Chemical Shifts, ppm and Coupling Constants, Hz) of 3... [Link]

• YouTube. H-NMR and C-13 NMR Spectral Analysis of Indole Derivatives. [Link]

• ResearchGate. Data on synthesis and characterization of new p-nitro stilbene Schiff bases derivatives. [Link]

• ResearchGate. Indirect H-1 NMR characterization of H-2@C-60 nitroxide derivatives. [Link]

• MDPI. Substituent Effects on NMR Spectroscopy of 2,2-Dimethylchroman-4-one Derivatives. [Link]

• American Chemical Society. Rational Design of Enzyme-Responsive Fluorescent Organoruthenium Prodrug. [Link]

• Google Patents. Process for the preparation of 1,3,3-trimethyl-2-methylene indolines.

• MDPI. Synthesis and Characterization of (+)-3-C-Nitromethyl-1,2:5,6-di-O-Iso. [Link]

• Doc Brown's Chemistry. 1H proton nmr spectrum of methylamine. [Link]

• Google Patents. Method for producing 2,3,3-trimethylindolenine.

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• 1. DE2154246C2 - Process for the preparation of 1,3,3-trimethyl-2-methylene indolines - Google Patents [patents.google.com]
• 2. US4211704A - Method for producing 2,3,3-trimethylindolenine - Google Patents [patents.google.com]
• 3. 1,3,3-Trimethyl-2-methyleneindoline | C12H15N | CID 8351 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Substituent Effects on NMR Spectroscopy of 2,2-Dimethylchroman-4-one Derivatives: Experimental and Theoretical Studies | MDPI [mdpi.com]
• 5. NMR Chemical Shifts of Impurities [sigmaaldrich.com]
• 6. 1H proton nmr spectrum of methylamine CH5N CH3NH2 low/high resolution analysis interpretation of chemical shifts ppm spin spin line splitting H-1 methylamine 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]

Protocols & Analytical Methods

Synthesis of 1,3,3-Trimethyl-2-methylene-5-nitroindoline

An In-Depth Guide to the for Advanced Research Applications

Introduction: The Significance of Substituted Indolines

1,3,3-Trimethyl-2-methylene-5-nitroindoline, a derivative of the well-known Fischer's base, is a heterocyclic compound of significant interest in the fields of chemical synthesis and materials science. The parent compound, 1,3,3-trimethyl-2-methyleneindoline (Fischer's base), serves as a crucial intermediate in the synthesis of a wide array of methine and azomethine dyes.[1][2] The introduction of a nitro group at the 5-position of the indoline ring modulates the electronic properties of the molecule, opening avenues for its use as a building block in the development of novel photochromic materials, nonlinear optical systems, and specialized dyes.[3] Derivatives of this scaffold have also been explored for their biological activities, making them attractive targets in medicinal chemistry and drug development.[2]

This application note provides a comprehensive, three-part protocol for the synthesis of 1,3,3-Trimethyl-2-methylene-5-nitroindoline. The guide is designed for researchers and scientists, offering not only a step-by-step methodology but also the underlying chemical principles and mechanistic insights that govern each transformation. The synthesis is presented as a self-validating system, with clear benchmarks and characterization data to ensure reproducibility and high purity of the final product.

Overall Synthetic Pathway

The synthesis is accomplished in three distinct stages, beginning with the construction of the core indolenine ring system, followed by methylation to form Fischer's base, and culminating in the selective nitration of the aromatic ring.

Caption: Overall workflow for the synthesis of 1,3,3-Trimethyl-2-methylene-5-nitroindoline.

Part 1: Synthesis of 2,3,3-Trimethylindolenine via Fischer Indole Synthesis

Principle and Mechanism

The foundational step in this synthesis is the construction of the indole core structure using the Fischer indole synthesis, a venerable and powerful reaction discovered by Emil Fischer in 1883.[4] This reaction produces the aromatic heterocycle from a phenylhydrazine and a ketone under acidic conditions.[4] The mechanism involves the initial formation of a phenylhydrazone, which then isomerizes to an enamine. A proton-catalyzed[5][5]-sigmatropic rearrangement follows, leading to a di-imine intermediate. Subsequent cyclization and elimination of ammonia yield the aromatic indole ring system.[4] Using 3,3-dimethyl-2-butanone (methyl isopropyl ketone) as the carbonyl component leads directly to the desired 2,3,3-trimethylindolenine precursor.[5]

Caption: Simplified mechanism of the Fischer Indole Synthesis.

Experimental Protocol

Materials:

• Phenylhydrazine

• 3,3-Dimethyl-2-butanone (Methyl isopropyl ketone)

• Polyphosphoric acid (PPA) or Zinc Chloride (ZnCl₂)

• Toluene

• Sodium bicarbonate (NaHCO₃) solution, saturated

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask with reflux condenser and Dean-Stark trap

• Heating mantle

• Separatory funnel

Procedure:

• Hydrazone Formation: In a round-bottom flask equipped with a reflux condenser and Dean-Stark trap, combine equimolar quantities of phenylhydrazine and 3,3-dimethyl-2-butanone in toluene.

• Azeotropic Water Removal: Heat the mixture to reflux. The water formed during the reaction will be collected in the Dean-Stark trap. Continue refluxing until no more water is collected, indicating the complete formation of the phenylhydrazone.

• Cyclization: Cool the reaction mixture. Cautiously add the acid catalyst (e.g., polyphosphoric acid or ZnCl₂) portion-wise while stirring.[5][6] The reaction is exothermic.

• Reaction Completion: Heat the mixture, typically at temperatures ranging from 150-180°C, for several hours.[7] Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: After cooling to room temperature, carefully quench the reaction mixture by pouring it over ice water.

• Neutralization and Extraction: Neutralize the acidic solution with a saturated sodium bicarbonate solution until the pH is approximately 8.[7] Transfer the mixture to a separatory funnel and extract the product into an organic solvent like toluene or diethyl ether.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate the solvent under reduced pressure. The crude 2,3,3-trimethylindolenine can be purified by vacuum distillation.[7]

Safety Precautions:

• Phenylhydrazine is toxic and a suspected carcinogen. Handle with extreme care in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves and safety goggles.

• The reaction with the acid catalyst is exothermic and should be performed with caution.

• Work with heated solvents and perform distillations behind a safety shield.

Part 2: Synthesis of 1,3,3-Trimethyl-2-methyleneindoline (Fischer's Base)

Principle and Mechanism

This step involves the quaternization of the nitrogen atom in 2,3,3-trimethylindolenine with a methylating agent, followed by deprotonation to form the exocyclic double bond. Dimethyl sulfate is an effective and commonly used methylating agent for this transformation.[1] The reaction proceeds by nucleophilic attack of the indolenine nitrogen on the dimethyl sulfate, forming a quaternary ammonium salt. A base, such as magnesium oxide or sodium bicarbonate, is then used to abstract a proton from the C2-methyl group, which is now acidic due to the adjacent positively charged nitrogen. This results in an E2-like elimination, yielding the stable 1,3,3-trimethyl-2-methyleneindoline (Fischer's base).[1]

Experimental Protocol

Materials:

• 2,3,3-Trimethylindolenine (from Part 1)

• Dimethyl sulfate

• Magnesium oxide (MgO) or Sodium bicarbonate (NaHCO₃)

• Water

• Toluene

• Anhydrous sodium sulfate (Na₂SO₄)

• Three-neck round-bottom flask with a mechanical stirrer, dropping funnel, and thermometer

Procedure:

• Reaction Setup: In a three-neck round-bottom flask, create a suspension of 2,3,3-trimethylindolenine and magnesium oxide (or sodium bicarbonate) in water.[1]

• Addition of Methylating Agent: While stirring vigorously, add dimethyl sulfate dropwise via a dropping funnel. The addition should be controlled to maintain the reaction temperature, which may rise. A typical target temperature is around 60-65°C.[1]

• Reaction Period: After the addition is complete, continue to stir the mixture at 60-65°C for approximately 3-5 hours to ensure the reaction goes to completion.[1]

• Work-up and Extraction: Cool the reaction mixture to room temperature. Extract the product with toluene.

• Purification: Wash the combined toluene extracts with water to remove any remaining inorganic salts. Dry the organic phase over anhydrous sodium sulfate.

• Isolation: Remove the toluene by rotary evaporation. The resulting crude product, Fischer's base, is an oil that can be purified by vacuum distillation to yield a pale yellow or colorless liquid.[1][2]

Safety Precautions:

• Dimethyl sulfate is extremely toxic, corrosive, and a potent carcinogen. It must be handled with extreme caution in a certified chemical fume hood. Always wear heavy-duty gloves (e.g., butyl rubber), a lab coat, and full face protection. Have a quenching solution (e.g., concentrated ammonia) readily available for any spills.

• The reaction is exothermic; maintain careful temperature control.

Part 3:

Principle and Mechanism

The final step is the electrophilic aromatic substitution on the benzene ring of Fischer's base. The electron-donating nature of the heterocyclic portion activates the aromatic ring, directing the incoming electrophile (the nitronium ion, NO₂⁺) primarily to the para position (C5) relative to the nitrogen atom. The nitronium ion is generated in situ from a mixture of concentrated nitric acid and sulfuric acid. Sulfuric acid protonates the nitric acid, facilitating the loss of a water molecule to form the highly electrophilic NO₂⁺.

Experimental Protocol

This protocol is adapted from a similar nitration of 2,3,3-trimethylindolenine.[8]

Materials:

• 1,3,3-Trimethyl-2-methyleneindoline (Fischer's base, from Part 2)

• Concentrated sulfuric acid (H₂SO₄)

• Concentrated nitric acid (HNO₃)

• Ice

• Sodium hydroxide (NaOH) solution

• Beaker, large

• Dropping funnel

• Ice bath

Procedure:

• Dissolution in Acid: In a flask, carefully add Fischer's base (1 equivalent) to concentrated sulfuric acid at 0°C in an ice bath. Stir until a homogeneous solution is formed.

• Preparation of Nitrating Mixture: In a separate flask, prepare a pre-cooled nitrating mixture by slowly adding concentrated nitric acid (approximately 3 equivalents) to concentrated sulfuric acid at 0°C.[8]

• Nitration Reaction: While maintaining the temperature at 0°C, add the nitrating mixture dropwise to the solution of Fischer's base. Keep the temperature low to prevent side reactions and over-nitration.

• Reaction Time: After the addition is complete, allow the reaction to stir at a low temperature (or let it warm slowly to room temperature) for a few hours. Monitor the reaction's completion using TLC.[8]

• Quenching: Carefully pour the reaction mixture over a large volume of crushed ice with stirring. This will precipitate the crude product.

• Neutralization and Isolation: Slowly neutralize the acidic solution with a cold sodium hydroxide solution to a pH of ~7-8. The product will precipitate as a solid.[8] Isolate the solid by vacuum filtration.

• Purification: Wash the filter cake thoroughly with cold water to remove any residual acid and inorganic salts. The crude product can be further purified by recrystallization from a suitable solvent, such as methanol or ethanol, to yield the final 1,3,3-Trimethyl-2-methylene-5-nitroindoline.[8]

Safety Precautions:

• Concentrated nitric and sulfuric acids are extremely corrosive. Always wear appropriate PPE, including acid-resistant gloves, a lab coat, and safety goggles/face shield.

• The mixing of acids and the quenching/neutralization steps are highly exothermic. Perform these operations slowly, with efficient cooling and stirring.

• Always add acid to water/ice, never the other way around.

Quantitative Data and Product Characterization

The following table summarizes key physical and chemical properties for the starting material and the final product.

Compound	Formula	Molar Mass ( g/mol )	Appearance	Boiling Point (°C)
Fischer's Base	C₁₂H₁₅N	173.25	Pale yellow to colorless liquid[2]	248 (lit.)[3]
5-Nitro-Fischer's Base	C₁₂H₁₄N₂O₂	218.25	Yellow/Red Solid[8]	N/A (Solid)

Note: Data for the 5-nitro derivative is based on analogous compounds.[8] Actual values should be confirmed by experimental analysis (NMR, IR, Mass Spectrometry, and Melting Point).

References

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• Vertex AI Search. US4211704A - Method for producing 2,3,3-trimethylindolenine - Google Patents.
• Vertex AI Search. Reactions of Fischer's base with cyclic and acyclic conjugated nitro-olefins and nitrovinyl ethers - arkat usa.
• Vertex AI Search. 1,3,3-trimethyl-2-methyleneindoline | Solubility of Things.

• Wikipedia. Fischer indole synthesis. Available at: [Link]

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• Bukia, T., et al. SYNTHESIS OF SOME AZO DYES BASED ON 2,3,3-TRIMETHYL-3H-INDOLENINE. Available at: [Link]

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• RSC Publishing. Fischer's base-triggered formal (3+2) cycloadditions with 3-isothiocyanato oxindoles as acceptor–donor synthons - Chemical Communications. Available at: [Link]

• Reaxys. Nitration of 2,3,3-trimethylindolenine to produce 5-nitro-2,3,3-trimethylindolenine. Available at: [Link]

• National Institutes of Health. Synthesis of a Universal 5-Nitroindole Ribonucleotide and Incorporation into RNA by a Viral RNA-Dependent RNA Polymerase. Available at: [Link]

• Chemsrc. 1,3,3 TRIMETHYL-2-METHYLENE INDOLINE | CAS#:118-12-7. Available at: [Link]

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Application Notes and Protocols for the Synthesis of Photochromic Spiropyrans using 1,3,3-Trimethyl-2-methylene-5-nitroindoline

Introduction: The Strategic Importance of the Nitro Group in Spiropyran Design

Spiropyrans represent a prominent class of photochromic molecules, capable of undergoing reversible isomerization between a colorless, spirocyclic form (SP) and a colored, planar merocyanine form (MC) upon stimulation by light. This unique property has positioned them as key components in the development of "smart" materials, including molecular switches, optical data storage systems, and photoswitchable therapeutic agents. The specific spiropyran synthesized from 1,3,3-trimethyl-2-methylene-5-nitroindoline, commonly known as 6'-nitro BIPS (1',3',3'-trimethyl-6-nitrospiro[2H-1-benzopyran-2,2'-indoline]), is a benchmark compound in this family.[1][2]

The incorporation of a nitro group at the 5-position of the indoline moiety is a deliberate and strategic design choice. This potent electron-withdrawing group significantly influences the electronic distribution within the molecule, thereby modulating its photochromic behavior. Specifically, the nitro group enhances the stability of the zwitterionic merocyanine form, which in turn affects the kinetics of the thermal reversion to the spiropyran form.[3][4] Understanding the synthesis and properties of this particular spiropyran is therefore crucial for researchers aiming to design and develop novel photoresponsive materials with tailored functionalities.

This comprehensive guide provides detailed protocols and technical insights for the synthesis of spiropyrans using 1,3,3-trimethyl-2-methylene-5-nitroindoline. It is intended for researchers, scientists, and drug development professionals seeking to leverage the unique properties of these photochromic compounds in their work.

Reaction Schematics and Mechanism

The synthesis of 6'-nitro BIPS is typically achieved through the condensation reaction between 1,3,3-trimethyl-2-methylene-5-nitroindoline (also known as 5-nitro Fischer's base) and a salicylaldehyde derivative. The general reaction is depicted below:

Figure 1: General synthesis of 6'-nitro BIPS.

The reaction proceeds via a nucleophilic attack of the electron-rich enamine of the Fischer's base on the carbonyl carbon of the salicylaldehyde. This is followed by an intramolecular cyclization and subsequent dehydration to yield the final spiropyran product. The electron-withdrawing nature of the nitro group on the indoline ring can influence the nucleophilicity of the enamine and the overall reaction kinetics.

Figure 2: Simplified reaction mechanism workflow.

Experimental Protocols

Protocol 1: Synthesis of 1,3,3-Trimethyl-2-methylene-5-nitroindoline (5-Nitro Fischer's Base)

The synthesis of the 5-nitro Fischer's base precursor is a critical first step. While several methods exist, a common route involves the nitration of 1,3,3-trimethyl-2-methyleneindoline (Fischer's base).

Materials:

• 1,3,3-trimethyl-2-methyleneindoline

• Nitric acid (65%)

• Acetic acid

• Acetic anhydride

• Sodium hydroxide solution

• Dichloromethane

• Anhydrous sodium sulfate

• Ethanol

Procedure:

• Nitration: In a flask equipped with a magnetic stirrer and cooled in an ice bath, dissolve 1,3,3-trimethyl-2-methyleneindoline in acetic anhydride.

• Slowly add a pre-cooled mixture of nitric acid and acetic acid dropwise to the solution while maintaining the temperature below 5°C. The careful control of temperature is crucial to prevent over-nitration and side reactions.

• After the addition is complete, continue stirring the reaction mixture at 0-5°C for an additional 2 hours.

• Work-up: Pour the reaction mixture into a beaker of ice water and neutralize with a sodium hydroxide solution until the pH is approximately 8.

• Extract the product with dichloromethane.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Purification: Remove the solvent under reduced pressure. The crude product can be purified by recrystallization from ethanol to yield 1,3,3-trimethyl-2-methylene-5-nitroindoline as a solid.[5]

Characterization: The product should be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Protocol 2: Synthesis of 6'-nitro-1',3',3'-trimethylspiro[2H-1-benzopyran-2,2'-indoline] (6'-nitro BIPS)

This protocol details the condensation reaction to form the spiropyran.

Materials:

• 1,3,3-Trimethyl-2-methylene-5-nitroindoline (from Protocol 1)

• Salicylaldehyde (or a substituted salicylaldehyde)

• Anhydrous ethanol

• Triethylamine (optional, as a basic catalyst)

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 1,3,3-trimethyl-2-methylene-5-nitroindoline (1 equivalent) in anhydrous ethanol.

• Add salicylaldehyde (1.1 equivalents) to the solution. A slight excess of the salicylaldehyde can help drive the reaction to completion.

• (Optional) Add a catalytic amount of triethylamine. The base can facilitate the reaction, although it often proceeds without a catalyst.

• Reflux: Heat the reaction mixture to reflux and maintain for 3-5 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Isolation: After the reaction is complete, allow the mixture to cool to room temperature, and then place it in an ice bath to facilitate precipitation of the product.

• Collect the precipitated solid by vacuum filtration and wash with cold ethanol.

• Purification: The crude spiropyran can be further purified by recrystallization from ethanol or by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent.[6]

Self-Validating System: The purity of the final product is critical for studying its photochromic properties. The protocol's self-validation lies in the characterization of the product. A pure sample will exhibit sharp melting point, clean NMR spectra, and consistent photochromic behavior. Impurities can significantly alter the kinetics of photoisomerization and thermal fading.

Characterization and Photochromic Properties

The synthesized 6'-nitro BIPS should be thoroughly characterized to confirm its identity and purity.

Table 1: Typical Characterization Data for 6'-nitro BIPS

Technique	Expected Observations
¹H NMR	Characteristic peaks for the methyl groups, the vinyl proton, and the aromatic protons of both the indoline and benzopyran moieties.
¹³C NMR	Resonances corresponding to the spiro carbon, the gem-dimethyl carbons, and all other carbon atoms in the molecule.
Mass Spec.	A molecular ion peak corresponding to the calculated mass of the spiropyran.
Melting Point	A sharp melting point around 179-180 °C is indicative of high purity.[7]

The photochromic properties of 6'-nitro BIPS are highly dependent on the solvent environment. The colorless spiropyran form (SP) absorbs in the UV region, while the colored merocyanine form (MC) exhibits a strong absorption band in the visible spectrum.

Table 2: Absorption Maxima (λmax) of 6'-nitro BIPS Isomers in Various Solvents [1]

Solvent	Spiropyran (SP) Form λmax (nm)	Merocyanine (MC) Form λmax (nm)
Ethanol	~242, 295	~525
Toluene	Not specified	~575-600
2-Me-THF	Not specified	~585
CPME	Not specified	~575

The position of the absorption maximum of the merocyanine form is a good indicator of the solvent's polarity. A hypsochromic (blue) shift is generally observed in more polar solvents due to the stabilization of the zwitterionic ground state of the merocyanine.[1]

Figure 3: Reversible photoisomerization of spiropyran.

Quantitative Analysis of Photochromism

A key aspect of characterizing photochromic materials is the quantitative analysis of their switching behavior.

Protocol 3: Determination of Photochromic Quantum Yield and Thermal Fading Rate

Materials:

• Pure 6'-nitro BIPS

• Spectroscopic grade solvents (e.g., ethanol, toluene)

• UV-Vis spectrophotometer

• UV light source with a specific wavelength (e.g., 365 nm)

• Cuvettes

Procedure:

• Solution Preparation: Prepare a dilute solution of 6'-nitro BIPS in the desired solvent with a known concentration. The concentration should be adjusted so that the absorbance at the λmax of the merocyanine form is within the linear range of the spectrophotometer (typically < 1.5).

• UV Irradiation: Irradiate the solution with a UV light source of known intensity for a specific period.

• Spectroscopic Measurement: Record the UV-Vis absorption spectrum of the solution at regular intervals during and after irradiation to monitor the formation of the merocyanine form and its subsequent thermal fading in the dark.

• Quantum Yield Calculation: The quantum yield of coloration (ΦSP→MC) can be determined by comparing the rate of merocyanine formation to the number of photons absorbed by the spiropyran solution. This often requires the use of a chemical actinometer for accurate measurement of the light intensity. The quantum yield of coloration with 308 nm pulses is reported to be substantial in solvents of low polarity (Φcol = 0.3–0.8) and decreases in more polar solvents (<0.2).[3][4]

• Thermal Fading Kinetics: The thermal reversion from the merocyanine to the spiropyran form typically follows first-order kinetics. The rate constant (k) can be determined by plotting the natural logarithm of the absorbance at the λmax of the merocyanine form versus time. The half-life (t1/2) of the merocyanine form can then be calculated using the equation t1/2 = ln(2)/k. The relaxation time at 25°C can range from a few seconds in nonpolar solvents to several thousand seconds in polar solvents like ethanol.[3][4]

Conclusion and Future Perspectives

The synthesis of spiropyrans from 1,3,3-trimethyl-2-methylene-5-nitroindoline provides access to a versatile class of photochromic compounds with well-defined and tunable properties. The presence of the nitro group is instrumental in dictating the stability of the colored merocyanine form, a key parameter for many applications. The protocols and insights provided in this guide offer a solid foundation for researchers to synthesize, characterize, and utilize these fascinating molecules.

Future research in this area will likely focus on the further functionalization of the spiropyran core to create more complex molecular systems with integrated functionalities. This includes the development of spiropyran-based sensors, drug delivery systems, and advanced optical materials. A thorough understanding of the fundamental synthesis and photochromic behavior of benchmark compounds like 6'-nitro BIPS is essential for the advancement of these exciting fields.

References

• Görner, H. (2001). Photochromism of nitrospiropyrans: effects of structure, solvent and temperature. Physical Chemistry Chemical Physics, 3(3), 416-423. [Link]

• LookChem. (2022). Photochromism of nitrospiropyrans: Effects of structure, solvent and temperature. [Link]

• ResearchGate. (n.d.). Reversible photochromic reaction of 6-nitro BIPS in the composite resin dosimeter film. [Link]

• Emergent Scientist. (2023). Opening the way to greener photochromic and fluorescence studies by using the 6-NO2-BIPS photoswitch. Emergent Scientist, 6, 1-7. [Link]

• MDPI. (2021). 5′-Substituted Indoline Spiropyrans: Synthesis and Applications. Molecules, 26(16), 4993. [Link]

• Al-Awaida, W., et al. (2016). Alternative analysis of 6-Nitro BIPS behaviour based on factorial design. Malaysian Journal of Mathematical Sciences, 10(S), 431-443. [Link]

• Arkat USA, Inc. (2007). Reactions of Fischer’s base with cyclic and acyclic conjugated nitro-olefins and nitrovinyl ethers. Arkivoc, 2007(16), 117-128. [Link]

• Pugachev, A. D., et al. (2020). Structure and Properties of 1,3,3-Trimethyl-6′-chlorospiro[indoline-2,2′-2H-chromene]. Russian Journal of General Chemistry, 90(7), 1301-1308. [Link]

• PubChem. (n.d.). 1',3',3'-Trimethyl-6-nitrospiro[chromene-2,2'-indoline]-5',8-diol. [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information Materials. [Link]

• Google Patents. (n.d.).

• MDPI. (2021). Design and Synthesis of New 6-Nitro and 6-Amino-3,3a,4,5-Tetrahydro-2H-Benzo[g]indazole Derivatives: Antiproliferative and Antibacterial Activity. Molecules, 26(11), 3328. [Link]

• Google Patents. (n.d.). Process for the preparation of 1,3,3-trimethyl-2-methylene indolines.

• National Center for Biotechnology Information. (2012). Useful Spectrokinetic Methods for the Investigation of Photochromic and Thermo-Photochromic Spiropyrans. Molecules, 17(12), 14035-14066. [Link]

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Application Notes &amp; Protocols: A Researcher's Guide to the Synthesis and Characterization of Photochromic Spiropyrans from Fischer's Base

Abstract

This document provides a comprehensive guide for the synthesis and characterization of nitro-substituted spiropyran dyes, a prominent class of photochromic molecules. We delve into the underlying chemical principles, from the foundational role of Fischer's base to the photo-induced structural transformations that define these remarkable molecular switches. This guide furnishes detailed, field-proven laboratory protocols, safety guidelines, and characterization methodologies tailored for researchers, scientists, and professionals in drug development and materials science. The protocols are designed to be self-validating, with an emphasis on explaining the causality behind experimental choices to ensure both reproducibility and a deeper understanding of the molecular system.

The Principle of Photochromism: A Molecular Light Switch

Photochromism is a reversible transformation of a chemical species between two forms, A and B, which have different absorption spectra.[1] This change is induced in at least one direction by electromagnetic radiation. Spiropyrans are a classic example of photochromic compounds, capable of switching from a colorless, thermodynamically stable "spiro" (SP) form to a colored, metastable "merocyanine" (MC) form upon irradiation with ultraviolet (UV) light.[2][3][4]

The transformation involves the cleavage of the C-O bond within the spirocyclic core, leading to a planar, zwitterionic merocyanine structure with an extended π-conjugated system.[5] This structural change is responsible for the appearance of a strong absorption band in the visible region of the spectrum, resulting in a distinct color change.[5] The reverse process, the reversion from the colored MC form back to the colorless SP form, can be triggered by exposure to visible light or can occur thermally in the dark.[4][5] The rate of this thermal fading is highly dependent on the molecule's structure and its environment, such as solvent polarity.[4][6]

The general photochromic equilibrium of a spiropyran is depicted below.

Figure 1: General scheme of spiropyran photochromism.

Synthetic Strategy: Fischer's Base as the Indoline Core

The synthesis of indolino-spiropyrans relies heavily on the use of 1,3,3-trimethyl-2-methyleneindoline, commonly known as Fischer's base. This compound serves as the nucleophilic precursor to the indoline portion of the spiropyran framework.[7] The classical and most versatile method for constructing the spiropyran scaffold is the condensation of a Fischer's base (or its corresponding indolium salt) with a substituted salicylaldehyde derivative.[7][8][9]

The introduction of a nitro group (—NO₂) onto the benzopyran moiety is a common strategy to modulate the photochromic properties. The strong electron-withdrawing nature of the nitro group stabilizes the charge-separated zwitterionic merocyanine form, which significantly slows down the thermal ring-closing reaction.[6] This results in a longer-lived colored state, a desirable property for many applications. The most common derivative, 6-nitro-BIPS (1',3',3'-trimethyl-6-nitrospiro[chromene-2,2'-indoline]), is synthesized by condensing Fischer's base with 5-nitrosalicylaldehyde.

The general synthetic pathway is illustrated below.

Figure 2: Synthetic overview for 6-Nitro-BIPS.

Laboratory Protocol: Synthesis of 6-Nitro-BIPS

This protocol details the synthesis of 1',3',3'-trimethyl-6-nitrospiro[chromene-2,2'-indoline] (6-Nitro-BIPS), a benchmark photochromic dye.

Materials and Equipment

Reagent/Material	Grade	Supplier Example
1,3,3-Trimethyl-2-methyleneindoline	≥97% (Fischer's Base)	Sigma-Aldrich, TCI
5-Nitrosalicylaldehyde	≥98%	Sigma-Aldrich, Alfa Aesar
Ethanol (EtOH), Anhydrous	ACS Reagent Grade	Fisher Scientific
Diethyl Ether	ACS Reagent Grade	VWR
Round-bottom flask, 100 mL	-	-
Reflux condenser	-	-
Magnetic stirrer and stir bar	-	-
Heating mantle	-	-
Büchner funnel and filter paper	-	-
Thin Layer Chromatography (TLC) plates	Silica gel 60 F₂₅₄	-

Critical Safety Precautions

All procedures must be performed in a well-ventilated laboratory chemical hood while wearing appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.[10][11]

Chemical	Hazards	Handling Precautions
Fischer's Base	Skin irritant, potential sensitizer.[12]	Avoid skin and eye contact. Handle in a fume hood.
5-Nitrosalicylaldehyde	Irritant. May be harmful if swallowed or inhaled.	Avoid creating dust. Use in a fume hood.
Ethanol	Highly flammable liquid and vapor.	Keep away from open flames and ignition sources.[13]
Diethyl Ether	Extremely flammable. May form explosive peroxides. Causes drowsiness.	Use in a fume hood away from ignition sources. Check for peroxides before use if the container has been opened for a long time.

Step-by-Step Synthesis Procedure

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 1,3,3-trimethyl-2-methyleneindoline (Fischer's base, 1.73 g, 10 mmol).

• Dissolution: Add 30 mL of anhydrous ethanol to the flask and stir until the Fischer's base has completely dissolved.

• Addition of Aldehyde: To this solution, add 5-nitrosalicylaldehyde (1.67 g, 10 mmol). The solution will likely turn a deep color.

  • Causality Note: The reaction is a condensation between the nucleophilic enamine (Fischer's base) and the electrophilic aldehyde. The reaction proceeds via a nucleophilic attack on the carbonyl carbon, followed by an intramolecular cyclization and subsequent dehydration to form the final spiropyran.[14] The use of a 1:1 molar ratio is crucial for maximizing yield.[3][14]

• Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux (approximately 78 °C for ethanol) using a heating mantle. Let the reaction proceed under reflux for 2-3 hours.

• Reaction Monitoring: The progress of the reaction can be monitored by TLC (e.g., using a 4:1 hexane:ethyl acetate eluent). Spot the starting materials and the reaction mixture. The formation of a new, less polar spot corresponding to the spiropyran product indicates the reaction is proceeding.

• Crystallization and Isolation: After the reaction is complete (as judged by TLC), remove the heating mantle and allow the flask to cool slowly to room temperature. As the solution cools, the product should begin to crystallize.

  • Protocol Insight: Slow cooling promotes the formation of larger, purer crystals. For enhanced precipitation, the flask can be placed in an ice bath for 30 minutes after it has reached room temperature.

• Filtration: Collect the precipitated solid product by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected crystals with a small amount of cold diethyl ether (2 x 10 mL) to remove any unreacted starting materials and soluble impurities.

• Drying: Dry the purified product in a vacuum oven at a low temperature (e.g., 40-50 °C) or air-dry to a constant weight. The product should be a pale yellow or off-white crystalline solid. A typical yield is in the range of 70-85%.

Synthesis and Purification Workflow

Figure 3: Workflow for the synthesis and purification of 6-Nitro-BIPS.

Characterization of Photochromic Properties

The primary method for evaluating the performance of a photochromic dye is UV-Vis absorption spectroscopy.[3]

Spectroscopic Analysis Protocol

• Prepare Stock Solution: Prepare a dilute solution of the synthesized 6-nitro-BIPS in a suitable solvent (e.g., 1 x 10⁻⁴ M in toluene or dichloromethane).

  • Solvent Choice Rationale: The photochromic behavior, particularly the lifetime of the colored MC form, is highly solvent-dependent.[4] Nonpolar solvents like toluene generally result in faster thermal fading, while polar solvents like ethanol can stabilize the zwitterionic MC form, leading to slower fading.[6]

• Measure SP Spectrum: Transfer the solution to a quartz cuvette. Record the UV-Vis absorption spectrum (e.g., from 300-700 nm). This spectrum represents the colorless SP form, which should show absorption only in the UV region.[1]

• Photocoloration (SP → MC): Irradiate the cuvette with a UV lamp (a handheld 365 nm lamp is sufficient) for 60 seconds. The solution should develop an intense color (typically purple or blue for 6-nitro-BIPS).

• Measure MC Spectrum: Immediately after irradiation, record the UV-Vis spectrum again. A new, strong absorption band should appear in the visible region (typically 550-620 nm). The wavelength of maximum absorbance is denoted as λ_max.

• Monitor Thermal Fading (MC → SP): Place the cuvette in the dark within the spectrophotometer. Record the absorption spectrum at fixed time intervals (e.g., every 2 minutes) to monitor the decrease in the visible absorption band as the MC form thermally reverts to the SP form.

Expected Data and Interpretation

The successful synthesis of a photochromic spiropyran will yield characteristic spectroscopic data.

Parameter	Typical Value (6-Nitro-BIPS in Toluene)	Significance
λ_max of SP form	~330-350 nm	Corresponds to the π-π* transitions of the colorless, un-conjugated form.
λ_max of MC form	~590-610 nm	Corresponds to the π-π* transition of the highly conjugated merocyanine form.[15]
Color of MC form	Deep Purple/Blue	The visual confirmation of successful photo-switching.
Thermal Relaxation Time (τ)	Seconds to Minutes	The time taken for the absorbance of the MC form to decay. Highly solvent and temperature-dependent.[6]

Troubleshooting

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Product Yield	Impure starting materials; incorrect stoichiometry; insufficient reflux time.	Check purity of Fischer's base and aldehyde. Ensure accurate 1:1 molar ratio. Increase reflux time and monitor by TLC.
Product is an Oil, Not a Solid	Presence of impurities; solvent choice for crystallization is not optimal.	Try recrystallizing from a different solvent system (e.g., ethanol/water). Use scratching technique or seed crystals to induce crystallization.
Synthesized Dye Shows No Photochromism	Incorrect product was synthesized; decomposition of the product.	Verify the structure using NMR and Mass Spectrometry. Spiropyrans can degrade with prolonged exposure to strong UV light or acid/base contaminants.
Color Fades Too Quickly/Slowly	Inherent property of the specific spiropyran structure; solvent effects.	This is an intrinsic property. The kinetics can be tuned by changing the solvent polarity or by modifying the chemical structure (e.g., adding different substituents).[4][6]

References

• Synthesis, photochromic properties, and bioactivity of spiropyrans with electron-donating/withdrawing substituents on indoline and [2H]-chromene rings. Organic & Biomolecular Chemistry (RSC Publishing).
• Spectral and Photochromic Study of Spiropyran. AIP Publishing.
• Photochromism of nitrospiropyrans: effects of structure, solvent and temperature. Physical Chemistry Chemical Physics (RSC Publishing).

• Structure, Spectral Properties and Chemistry of Spiropyrans. Encyclopedia.pub. Available at: [Link]

• Characterization of the Thermal and Photoinduced Reactions of Photochromic Spiropyrans in Aqueous Solution. The Journal of Physical Chemistry B (ACS Publications). Available at: [Link]

• Photochromic behavior of spiropyran in polymer matrices. ResearchGate. Available at: [Link]

• The evolution of spiropyran: fundamentals and progress of an extraordinarily versatile photochrome. Chemical Society Reviews (RSC Publishing). Available at: [Link]

• Electrochemical Ring-Opening and -Closing of a Spiropyran. PubMed Central (NIH). Available at: [Link]

• Spiropyran–Merocyanine Based Photochromic Fluorescent Probes: Design, Synthesis, and Applications. ACS Omega (ACS Publications). Available at: [Link]

• PREPARATION AND ACTIVATION OF SPIROPYRAN-MEROCYANINE SYSTEM. Universiti Kebangsaan Malaysia. Available at: [Link]

• Photochromic Materials. CSIRO Chemistry and Polymers Research Group. Available at: [Link]

• 5′-Substituted Indoline Spiropyrans: Synthesis and Applications. MDPI. Available at: [Link]

• Photochromic derivatives of indigo: historical overview of development, challenges and applications. PubMed Central (NIH). Available at: [Link]

• Working with Chemicals. Prudent Practices in the Laboratory - NCBI Bookshelf. Available at: [Link]

• Classical spiropyran synthesis and spiropyran synthesis via tandem indole C-alkylation-condensation. ResearchGate. Available at: [Link]

• Spiropyran–Merocyanine Based Photochromic Fluorescent Probes: Design, Synthesis, and Applications. PubMed Central (NIH). Available at: [Link]

• Photochromic dyes. ResearchGate. Available at: [Link]

• Process for preparing fischer's base. Google Patents.

• Chemical Safety Guide, 5th Ed. Division of Research Safety, University of Illinois. Available at: [Link]

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The Dual-Faceted Role of 1,3,3-Trimethyl-2-methylene-5-nitroindoline: A Key Intermediate for Advanced Cyanine Dyes in Biomedical Research

Introduction: Unveiling the Potential of a Nitro-Substituted Fischer's Base Analog

In the dynamic landscape of biomedical research and drug development, fluorescent probes are indispensable tools for visualizing and understanding complex biological processes. Among the vast arsenal of fluorophores, cyanine dyes stand out for their bright fluorescence, tunable photophysical properties, and broad spectral range.[1] The core of many of these dyes is the indolenine moiety, and strategic substitutions on this scaffold can profoundly influence their characteristics and applications. This guide focuses on a particularly intriguing intermediate: 1,3,3-trimethyl-2-methylene-5-nitroindoline , a nitro-substituted analog of the well-known Fischer's base.

The introduction of a nitro group at the 5-position of the indoline ring imparts unique electronic properties that can be harnessed to create sophisticated cyanine dyes. While traditionally, electron-withdrawing groups like the nitro moiety can lead to fluorescence quenching[2], this characteristic can be ingeniously exploited in the design of "turn-on" fluorescent probes. Such probes remain non-fluorescent until a specific biological event, like enzymatic activity in a hypoxic tumor environment, chemically alters the nitro group, thereby restoring fluorescence.[3][4] This targeted activation mechanism is of paramount importance in developing highly specific imaging agents and therapeutics.

This document provides a comprehensive overview of the synthesis of 1,3,3-trimethyl-2-methylene-5-nitroindoline and its application as a precursor for advanced cyanine dyes. We will delve into detailed experimental protocols, explore the causal relationship between the nitro-substitution and the resulting dye properties, and highlight their applications in cutting-edge research areas such as hypoxia imaging and photodynamic therapy.

Synthesis of the Intermediate: 1,3,3-Trimethyl-2-methylene-5-nitroindoline

The synthesis of 1,3,3-trimethyl-2-methylene-5-nitroindoline can be approached via two primary routes: the direct nitration of Fischer's base or a two-step process involving the nitration of a precursor followed by N-methylation.

Route 1: Direct Nitration of 1,3,3-Trimethyl-2-methyleneindoline (Fischer's Base)

While a direct, high-yielding protocol for the nitration of Fischer's base is not extensively documented in peer-reviewed literature, the reaction is theoretically feasible. The exocyclic methylene group and the N-methyl group are electron-donating, activating the aromatic ring towards electrophilic substitution. However, the strong activating nature of the enamine-like system can lead to side reactions and degradation under harsh nitrating conditions. Careful control of reaction parameters is crucial.

Conceptual Protocol for Direct Nitration:

• Reaction Principle: Electrophilic aromatic substitution where the nitronium ion (NO₂⁺), generated from a mixture of nitric acid and sulfuric acid, attacks the electron-rich benzene ring of Fischer's base. The 5-position is a likely site for substitution due to steric and electronic factors.

• Caution: This reaction is highly exothermic and requires strict temperature control to prevent over-nitration and decomposition.

Route 2: Two-Step Synthesis via Nitration of 2,3,3-Trimethylindolenine

This is a more controlled and commonly referenced approach. It involves the nitration of 2,3,3-trimethylindolenine to yield 5-nitro-2,3,3-trimethylindolenine, followed by N-methylation to introduce the N-methyl group and generate the exocyclic methylene.

Step 1: Synthesis of 5-Nitro-2,3,3-trimethylindolenine

This procedure is adapted from established methods for the nitration of indolenine derivatives.

Experimental Protocol: Synthesis of 5-Nitro-2,3,3-trimethylindolenine

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Quantity	Moles
2,3,3-Trimethylindolenine	159.23	10.0 g	0.0628
Concentrated Sulfuric Acid (98%)	98.08	50 mL	-
Concentrated Nitric Acid (70%)	63.01	4.5 mL	~0.071
Crushed Ice	-	~500 g	-
Sodium Hydroxide (pellets)	40.00	As needed	-
Methanol	32.04	For recrystallization	-

Procedure:

• In a 250 mL three-necked flask equipped with a magnetic stirrer, a dropping funnel, and a thermometer, add 2,3,3-trimethylindolenine (10.0 g).

• Cool the flask in an ice-salt bath to 0-5 °C.

• Slowly add concentrated sulfuric acid (50 mL) dropwise while maintaining the temperature below 10 °C.

• In a separate beaker, prepare the nitrating mixture by carefully adding concentrated nitric acid (4.5 mL) to pre-chilled concentrated sulfuric acid (10 mL) in an ice bath.

• Add the cold nitrating mixture dropwise to the stirred indolenine solution over 30-60 minutes, ensuring the reaction temperature does not exceed 5 °C.

• After the addition is complete, continue stirring at 0-5 °C for 1-2 hours.

• Carefully pour the reaction mixture onto crushed ice (~500 g) with vigorous stirring. A precipitate will form.

• Slowly neutralize the mixture with sodium hydroxide pellets until the pH is approximately 8.

• Collect the precipitate by vacuum filtration and wash thoroughly with cold water until the washings are neutral.

• Recrystallize the crude product from methanol to obtain pure 5-nitro-2,3,3-trimethylindolenine as a solid.

Step 2: N-Methylation to form 1,3,3-Trimethyl-2-methylene-5-nitroindoline

This step involves the quaternization of the nitrogen atom with a methylating agent, followed by deprotonation to form the exocyclic methylene group.

Experimental Protocol: N-Methylation of 5-Nitro-2,3,3-trimethylindolenine

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Quantity	Moles
5-Nitro-2,3,3-trimethylindolenine	204.23	5.0 g	0.0245
Dimethyl sulfate	126.13	3.4 mL (4.5 g)	0.0357
Toluene	-	50 mL	-
Sodium hydroxide (20% aqueous solution)	40.00	~20 mL	-

Procedure:

• In a 100 mL round-bottom flask, suspend 5-nitro-2,3,3-trimethylindolenine (5.0 g) in toluene (50 mL).

• Add dimethyl sulfate (3.4 mL) to the suspension.

• Heat the mixture to reflux with stirring for 2-3 hours. The reaction can be monitored by TLC.

• Cool the reaction mixture to room temperature.

• Add 20% aqueous sodium hydroxide solution (~20 mL) and stir vigorously for 30 minutes to induce the formation of the methylene base.

• Separate the organic layer, and extract the aqueous layer with toluene (2 x 20 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to yield the crude 1,3,3-trimethyl-2-methylene-5-nitroindoline. The product can be further purified by column chromatography if necessary.

Caption: Two-step synthesis of the target intermediate.

Application in Cyanine Dye Synthesis

The presence of the active methylene group in 1,3,3-trimethyl-2-methylene-5-nitroindoline makes it a potent nucleophile, readily participating in condensation reactions with various electrophilic intermediates to form the characteristic polymethine chain of cyanine dyes. The electron-withdrawing nitro group can influence the reactivity of the intermediate and the spectral properties of the resulting dye.

General Principle of Cyanine Dye Synthesis

Symmetrical cyanine dyes are typically synthesized by reacting two equivalents of the heterocyclic base (in this case, 5-nitro Fischer's base) with a suitable bridging agent that provides the central part of the polymethine chain. For example, malonaldehyde bis(phenylimine) monohydrochloride can be used for the synthesis of pentamethine cyanines.[5]

Exemplary Protocol: Synthesis of a Symmetrical Pentamethine Cyanine Dye

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Quantity (for 1 mmol scale)	Moles
1,3,3-Trimethyl-2-methylene-5-nitroindoline	218.26	436 mg	2.0 mmol
Malonaldehyde bis(phenylimine) monohydrochloride	258.74	259 mg	1.0 mmol
Anhydrous Sodium Acetate	82.03	246 mg	3.0 mmol
Acetic Anhydride	102.09	10 mL	-
Diethyl Ether	74.12	For precipitation	-
Dichloromethane	84.93	For purification	-

Procedure:

• In a microwave vial, combine 1,3,3-trimethyl-2-methylene-5-nitroindoline (436 mg), malonaldehyde bis(phenylimine) monohydrochloride (259 mg), and anhydrous sodium acetate (246 mg).

• Add acetic anhydride (10 mL) to the vial.

• Heat the mixture in a microwave reactor at 130 °C for 15-30 minutes.

• After cooling, pour the reaction mixture into diethyl ether to precipitate the crude dye.

• Collect the solid by filtration and wash with diethyl ether.

• Dissolve the crude product in dichloromethane and filter to remove any insoluble salts.

• Evaporate the solvent to obtain the purified cyanine dye. Further purification can be achieved by column chromatography.

Caption: General scheme for symmetrical cyanine dye synthesis.

The Impact of the Nitro Group on Cyanine Dye Properties and Applications

The introduction of a strong electron-withdrawing nitro group onto the indolenine ring has profound effects on the photophysical and chemical properties of the resulting cyanine dyes, opening up novel applications in biomedical research.

Fluorescence Quenching and "Turn-On" Probes for Hypoxia Imaging

In its native state, the nitro group often acts as a fluorescence quencher, significantly reducing the quantum yield of the cyanine dye.[6] This property, however, is the cornerstone of designing "turn-on" fluorescent probes. In hypoxic environments, such as those found in solid tumors, the enzyme nitroreductase is overexpressed.[3][4] This enzyme can reduce the nitro group to an amino group. This conversion from an electron-withdrawing group to an electron-donating group restores the fluorescence of the cyanine dye, providing a highly specific signal for hypoxic regions.[7] These probes are invaluable for non-invasive tumor imaging and diagnostics.

Photodynamic Therapy (PDT)

Cyanine dyes are also being explored as photosensitizers in photodynamic therapy (PDT).[1][8] Upon irradiation with light of a specific wavelength, these dyes can generate reactive oxygen species (ROS) that are cytotoxic to cancer cells. The presence of a nitro group can modulate the efficiency of ROS generation and the overall phototoxicity of the dye. Furthermore, the tumor-targeting ability of certain cyanine dyes, potentially enhanced by the nitro-substitution for hypoxia-activated prodrug strategies, makes them promising candidates for targeted PDT.[1][9]

Modulation of Spectral Properties and Photostability

The electronic nature of the nitro group influences the energy levels of the dye's molecular orbitals, which can lead to shifts in the absorption and emission spectra.[10] While a detailed analysis requires spectroscopic studies of the specific dye, the electron-withdrawing character generally leads to a bathochromic (red) shift in the absorption maximum. Moreover, strategic placement of electron-withdrawing groups has been shown to enhance the photostability of cyanine dyes by reducing their susceptibility to photooxidation.[11]

Table of Potential Applications:

Application Area	Rationale for Using 5-Nitroindoline Derived Cyanines
Hypoxia Imaging	The nitro group acts as a quencher that can be enzymatically reduced by nitroreductase in hypoxic tumors, leading to a "turn-on" fluorescence signal.[3][4][7]
Targeted Drug Delivery	The hypoxia-activated nature of the nitro group can be used to design prodrugs that release their therapeutic payload specifically in the tumor microenvironment.
Photodynamic Therapy (PDT)	The nitro group can influence the photosensitizing properties of the dye, and the hypoxia-targeting capability can enhance the specificity of the treatment.[1][8][9]
Biosensing	The fluorescence quenching/unquenching mechanism can be adapted for the development of biosensors for nitroreductase activity or other analytes that can induce the reduction of the nitro group.

Conclusion and Future Perspectives

1,3,3-Trimethyl-2-methylene-5-nitroindoline is a versatile intermediate that offers a gateway to a new class of sophisticated cyanine dyes. The presence of the nitro group, far from being a simple demerit due to fluorescence quenching, provides a powerful tool for designing intelligent molecular probes and targeted therapeutics. The ability to create "turn-on" systems that respond to the unique biochemical environment of tumors, such as hypoxia, positions these dyes at the forefront of cancer diagnostics and therapy.

Future research will likely focus on the development of a wider range of cyanine dyes derived from this intermediate, with varying polymethine chain lengths and other substitutions to fine-tune their spectral properties and biological activities. The exploration of their potential in combination therapies, such as chemo-photodynamic therapy, and their integration into nanodelivery systems will further expand their utility in the ongoing quest for more effective and personalized medicine.

References

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• Gao, Y., et al. (2024). Ratiometric near-infrared fluorescent probe for nitroreductase activity enables 3D imaging of hypoxic cells within intact tumor spheroids. Chemical Science, 15(5), 1737-1745. [Link]

• Wegner, M., et al. (2020). A new structure–activity relationship for cyanine dyes to improve photostability and fluorescence properties for live cell imaging. Chemical Science, 11(13), 3343-3354. [Link]

• Zhang, S., et al. (2015). A Cyanine-Derived “Turn-On” Fluorescent Probe for Imaging Nitroreductase in Hypoxic Tumor Cells. ResearchGate. [Link]

• Smiley, J. A., et al. (2014). Synthesis of a Universal 5-Nitroindole Ribonucleotide and Incorporation into RNA by a Viral RNA-Dependent RNA Polymerase. ACS Chemical Biology, 9(7), 1647-1654. [Link]

• Sharma, P., et al. (2013). Targeting tumor hypoxia with 2-nitroimidazole-indocyanine green dye conjugates. Journal of Biomedical Optics, 18(6), 066008. [Link]

• Lee, J. S. (2000). Nitro-substituted non-fluorescent asymmetric cyanine dye compounds.

• El-Sayed, N. S., et al. (2024). Recent Advances in the Application of Nitro(het)aromatic Compounds for Treating and/or Fluorescent Imaging of Tumor Hypoxia. Molecules, 29(15), 3436. [Link]

• Doni, G., et al. (2021). Photosensitizers for photodynamic therapy: Structure-activity analysis of cyanine dyes through Design of Experiments. IRIS-AperTO. [Link]

• Shindy, H. A., & Koraiem, A. I. M. (2000). Syntheses and absorption-structure relationships of some new photosensitizer cyanine dyes. Journal of Chemical Sciences, 112(2), 127-132. [Link]

• Lange, N., et al. (2021). Potential of Cyanine Derived Dyes in Photodynamic Therapy. Pharmaceutics, 13(6), 818. [Link]

• F. A. S. Al-Odaini, et al. (2020). A Modular Approach for the Synthesis of Diverse Heterobifunctional Cyanine Dyes. The Journal of Organic Chemistry, 85(21), 13686-13695. [Link]

• Zhang, X., et al. (2018). Trimethine cyanine dyes with an indole nucleus: Synthesis and spectral properties studies. Dyes and Pigments, 158, 45-53. [Link]

• Shmanai, V. V., et al. (2003). A Convenient Synthesis of Cyanine Dyes: Reagents for the Labeling of Biomolecules. Helvetica Chimica Acta, 86(7), 2464-2483. [Link]

• Babina, O., et al. (2024). Cyanine dyes in the mitochondria-targeting photodynamic and photothermal therapy. Communications Biology, 7(1), 1-15. [Link]

• Khaybullin, R. N., et al. (2014). The mechanism of fluorescence quenching by contact of chemical sensor and nitro compounds. Journal of Physics: Conference Series, 552(1), 012034. [Link]

• Bruns, M., et al. (2022). Spectroscopic properties of cyanine dyes in different media. ResearchGate. [Link]

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Application Notes &amp; Protocols: A Comprehensive Guide to the N-Alkylation of 5-nitro-2,3,3-trimethyl-3H-indole

Introduction: The Significance of N-Alkylated Indoles

The indole scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a vast array of pharmaceuticals and biologically active natural products.[1] Functionalization of the indole core, particularly at the N-1 position, is a critical strategy in drug discovery for modulating pharmacological properties. N-alkylated indoles are integral to compounds exhibiting anticancer, antimicrobial, and anti-inflammatory activities.

This guide provides a detailed experimental framework for the N-alkylation of a specific, electron-deficient indole derivative: 5-nitro-2,3,3-trimethyl-3H-indole (also known as 5-nitro-2,3,3-trimethylindolenine). The presence of the electron-withdrawing nitro group at the C-5 position significantly increases the acidity of the N-H proton, facilitating its removal and subsequent alkylation. This protocol is designed for researchers, scientists, and drug development professionals, offering a robust, two-stage procedure that begins with the synthesis of the nitro-indole precursor followed by its N-alkylation.

Part 1: Synthesis of Starting Material: 5-nitro-2,3,3-trimethyl-3H-indole

Before N-alkylation can be performed, the starting material must be synthesized. The following protocol is adapted from established nitration procedures for the indolenine scaffold.[2]

Experimental Protocol: Nitration of 2,3,3-Trimethylindolenine

Objective: To synthesize 5-nitro-2,3,3-trimethyl-3H-indole via electrophilic nitration.

Reagents & Materials:

• 2,3,3-Trimethylindolenine

• Concentrated Sulfuric Acid (H₂SO₄)

• Concentrated Nitric Acid (HNO₃)

• Sodium Hydroxide (NaOH) pellets

• Methanol (for recrystallization)

• Deionized Water

• Ice

• 250 mL Conical Flask with Dropping Funnel

• Magnetic Stirrer and Stir Bar

• Ice Bath

• Buchner Funnel and Filter Flask

Procedure:

• In a 250 mL conical flask, carefully add 2,3,3-trimethylindolenine (e.g., 12.4 g, 78 mmol) to concentrated sulfuric acid (46 mL). Stir the mixture until the solid is fully dissolved.

• Cool the flask in an ice bath.

• Separately, prepare a pre-cooled nitrating mixture by slowly adding concentrated nitric acid (9.4 mL, 0.23 mol) to concentrated sulfuric acid (7 mL) in a flask kept in an ice bath.

• Using a dropping funnel, add the cold nitrating mixture dropwise to the stirred indolenine solution over 30-45 minutes, ensuring the temperature does not rise significantly.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 3 hours.[2]

• Pour the reaction mixture slowly over a large volume of crushed ice (approx. 500 g). A red precipitate should form.

• Allow the mixture to stand, preferably overnight, to ensure complete precipitation.

• Carefully neutralize the mixture to a pH of ~8 by the slow, portion-wise addition of sodium hydroxide pellets. Monitor the pH using indicator paper.

• Isolate the resulting precipitate by vacuum filtration and wash thoroughly with deionized water (500 mL).

• Purify the crude product by dissolving it in a minimum amount of hot methanol, filtering to remove any insoluble impurities, and then allowing the filtrate to cool and crystallize. Evaporate the solvent to obtain the final product.[2]

Synthesis Workflow Diagram

Sources

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Application Notes &amp; Protocols: 1,3,3-Trimethyl-2-methylene-5-nitroindoline in Advanced Materials Science

An in-depth guide for researchers, scientists, and drug development professionals on the applications of 1,3,3-Trimethyl-2-methylene-5-nitroindoline in materials science.

Preamble: Beyond the Reagent Bottle

1,3,3-Trimethyl-2-methylene-5-nitroindoline, a derivative of the well-known Fischer's base, is more than a mere chemical intermediate; it is a cornerstone for the synthesis of a class of "smart" molecules with profound applications in materials science.[1][2] The strategic placement of the nitro group, a potent electron-withdrawing moiety, on the indoline backbone imbues the resulting materials with highly desirable photoactive and responsive properties.[1] This guide moves beyond a simple recitation of facts to provide a deep, mechanistic understanding of why this molecule is critical and how to harness its potential. We will explore its primary role in the creation of photochromic spiropyrans and touch upon its utility in developing advanced functional materials.

Section 1: The Molecule and Its Potential

1,3,3-Trimethyl-2-methylene-5-nitroindoline (CAS 36429-14-8) is a heterocyclic organic compound.[3][4] Its true value is realized when it serves as the "A" fragment in the synthesis of indoline spiropyrans. The condensation reaction of this Fischer's base derivative with various substituted salicylaldehydes (the "B" fragment) yields spiropyran molecules.[1][2] These molecules are the workhorses of photochromism, a phenomenon involving a reversible transformation between two isomers with distinct absorption spectra, triggered by light.

Compound Name	1,3,3-Trimethyl-2-methylene-5-nitroindoline
Synonyms	5-Nitro-1,3,3-trimethyl-2-methylene-2,3-dihydroindole
CAS Number	36429-14-8
Molecular Formula	C₁₂H₁₄N₂O₂
Molecular Weight	218.25 g/mol
Primary Application	Precursor for photochromic spiropyran synthesis

The Mechanism of Action: Photochromic Switching

The power of spiropyrans lies in their ability to switch between a colorless, thermodynamically stable spirocyclic (SP) form and a colorful, metastable merocyanine (MC) form.[5]

• Spiro (SP) Form : In this state, the indoline and chromene moieties are spiro-linked, meaning they are perpendicular to each other. This orthogonal arrangement breaks the π-conjugation across the molecule, resulting in absorption primarily in the UV region, rendering it colorless to the human eye.

• Merocyanine (MC) Form : Upon irradiation with UV light, the C-O spiro bond undergoes heterolytic cleavage.[6] This allows for rotational isomerization, leading to a planar, open-chain merocyanine structure. This planar form possesses an extended π-conjugated system, which causes strong absorption in the visible spectrum and thus appears intensely colored.

This transformation is reversible. The colored MC form can revert to the colorless SP form either through irradiation with visible light or, more commonly, through thermal relaxation in the dark. The nitro group on the indoline moiety plays a crucial role in stabilizing the zwitterionic character of the open merocyanine form, which in turn influences the color and the rate of thermal fading.

Caption: Reversible photoisomerization of a spiropyran.

Section 2: Core Application Protocol: Synthesis of a Nitro-Substituted Spiropyran

The most common application is the synthesis of spiropyrans via the condensation of the title compound with a salicylaldehyde derivative.[1][5] This protocol details the synthesis of a representative compound, 1',3',3'-trimethyl-6-nitro-spiro[2H-1-benzopyran-2,2'-indoline], a widely studied photochrome.

Expert Rationale Behind the Protocol:

• Reactants : We use 1,3,3-trimethyl-2-methylene-5-nitroindoline and 5-nitrosalicylaldehyde. The two nitro groups, one on each precursor, create a "push-pull" system in the resulting merocyanine form, enhancing its color and stability.

• Solvent : Anhydrous ethanol is the solvent of choice. It effectively dissolves the reactants and has an appropriate boiling point for the reflux conditions required for the condensation reaction. The reaction involves the elimination of a water molecule, and refluxing helps drive this process to completion.

• Reaction Control : The reaction is monitored via Thin-Layer Chromatography (TLC). This is a critical, self-validating step. By observing the disappearance of the starting material spots and the appearance of a new product spot with a different Rf value, we can determine the reaction's endpoint, preventing unnecessary heating that could lead to side products.

Step-by-Step Synthetic Protocol

• Reactant Preparation : In a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 1,3,3-trimethyl-2-methylene-5-nitroindoline (e.g., 1.0 mmol, 218.25 mg) and 5-nitrosalicylaldehyde (1.0 mmol, 167.12 mg) in 30 mL of anhydrous ethanol.

• Reaction Initiation : Stir the mixture at room temperature for 10 minutes to ensure complete dissolution.

• Reflux : Heat the mixture to reflux (approximately 78 °C for ethanol) and maintain this temperature for 3-5 hours.[7] The solution will typically change color as the reaction progresses.

• Monitoring : Periodically (e.g., every hour), take a small aliquot of the reaction mixture and spot it on a TLC plate (e.g., silica gel with a 4:1 petroleum ether:ethyl acetate eluent) to monitor the consumption of starting materials.

• Product Isolation : Once the reaction is complete (as indicated by TLC), cool the flask to room temperature and then place it in an ice bath for 30 minutes to facilitate precipitation of the product.

• Purification : Collect the precipitate by vacuum filtration and wash the solid with cold ethanol (2 x 10 mL) to remove any unreacted starting materials.[7]

• Drying : Dry the resulting solid product under vacuum to obtain the spiropyran, which typically appears as a pale yellow or off-white powder.

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Application Note: A Comprehensive Guide to the Synthesis of Photochromic Spirooxazines Utilizing 5-Nitro-Fischer's Base

Introduction: The Strategic Importance of Spirooxazines

Spirooxazines are a prominent class of photochromic compounds, molecules that undergo reversible transformation between two isomers with distinct absorption spectra upon photoirradiation.[1][2] This "light-switchable" behavior, manifesting as a dramatic color change, is rooted in the cleavage of a spiro C-O bond. Irradiation with UV light converts the colorless, thermodynamically stable spiro (SP) form into a colorful, planar merocyanine (MC) form.[1][3] This process can be reversed either thermally or by exposure to visible light.

This unique property makes spirooxazines critical components in a range of advanced applications, including high-density optical data storage, ophthalmic lenses, "smart" windows, and molecular switches in biological systems.[4][5][6] The ability to fine-tune their photochromic properties—such as coloration intensity, switching speed, and fatigue resistance—through targeted chemical modification has made their synthesis a key focus for materials and medicinal chemists.

This guide provides a detailed protocol and the underlying scientific principles for the synthesis of spirooxazines using a key precursor: 1,3,3-Trimethyl-2-methylene-5-nitroindoline , commonly known as 5-nitro-Fischer's base. The electron-withdrawing nitro group on the indoline moiety significantly influences the electronic and, consequently, the photochromic characteristics of the final molecule, making this a strategic starting point for developing tailored photochromic systems.

Reaction Principles and Mechanistic Rationale

The cornerstone of spirooxazine synthesis is the condensation reaction between an electron-rich methylene base (the indoline component) and an ortho-hydroxynitroso aromatic compound, typically a nitrosonaphthol.[7][8]

Causality Behind the Reaction:

• Nucleophilic Attack: The exocyclic methylene group of the 5-nitro-Fischer's base is highly nucleophilic. The reaction is initiated by the attack of this methylene carbon onto the electrophilic nitrogen atom of the nitroso group (-N=O) of the naphthol derivative.

• Intermediate Formation & Rearrangement: This attack forms an unstable intermediate which rapidly undergoes a series of proton transfers and rearrangements.

• Dehydration and Cyclization: The key ring-closing step involves the hydroxyl group of the naphthol moiety attacking the iminium carbon of the indoline part, followed by the elimination of a water molecule (dehydration). This concerted process forges the oxazine ring and establishes the crucial spiro-center at the C2 position of the original indoline.

The presence of the 5-nitro group serves as a powerful electronic modulator. As an electron-withdrawing group, it can increase the stability of the closed spiro form and influence the energy levels of the open merocyanine form, thereby affecting the molecule's color and fade kinetics.

Diagram: General Synthesis Pathway

Caption: General reaction scheme for spirooxazine synthesis.

Detailed Experimental Protocols

This section provides a self-validating, step-by-step methodology for the synthesis of a representative 5'-nitro-substituted spirooxazine.

Protocol A: Synthesis of 5'-Nitro-1,3,3-trimethylspiro[indoline-2,3'-[3H]naphtho[2,1-b][5][7]oxazine]

A Note on Precursor Synthesis: 1,3,3-Trimethyl-2-methylene-5-nitroindoline is typically prepared from its precursor, 5-nitro-2,3,3-trimethylindolenine. The latter can be synthesized by the nitration of 2,3,3-trimethylindolenine.[9] The methylene base is often generated in situ from the corresponding indolium salt by the addition of a base like triethylamine or piperidine.[10][11] For this protocol, we will assume the direct use of the methylene base.

Materials & Reagents:

Reagent/Material	Formula	CAS No.	M.W. ( g/mol )	Notes
1,3,3-Trimethyl-2-methylene-5-nitroindoline	C₁₂H₁₄N₂O₂	36428-98-3	218.25	Light-sensitive, store under inert gas.
1-Nitroso-2-naphthol	C₁₀H₇NO₂	131-91-9	173.17	Reagent grade, >98% purity.
Ethanol (Absolute)	C₂H₅OH	64-17-5	46.07	Anhydrous, for reaction medium.
Dichloromethane (DCM)	CH₂Cl₂	75-09-2	84.93	For chromatography.
Hexane	C₆H₁₄	110-54-3	86.18	For chromatography.
Silica Gel	SiO₂	7631-86-9	-	60 Å, 230-400 mesh for column chromatography.

Equipment:

• Three-neck round-bottom flask (250 mL)

• Reflux condenser

• Magnetic stirrer with hotplate

• Nitrogen/Argon inlet

• Dropping funnel

• Standard laboratory glassware

• Rotary evaporator

• TLC plates (silica gel 60 F₂₅₄)

• UV lamp (for TLC visualization)

Step-by-Step Procedure:

• Reaction Setup: Assemble the three-neck flask with the reflux condenser and magnetic stirrer. Ensure the system is under a positive pressure of inert gas (Nitrogen or Argon).

• Reagent Dissolution: In the flask, dissolve 1-nitroso-2-naphthol (e.g., 1.73 g, 10 mmol) in 100 mL of absolute ethanol. Stir the mixture at room temperature until a homogenous solution is formed.

• Addition of Fischer's Base: Dissolve 1,3,3-Trimethyl-2-methylene-5-nitroindoline (e.g., 2.18 g, 10 mmol) in 20 mL of ethanol. Transfer this solution to the dropping funnel and add it dropwise to the stirring nitrosonaphthol solution over 15 minutes.

• Reaction Under Reflux: Heat the resulting mixture to reflux (approx. 78°C for ethanol) and maintain this temperature for 4-6 hours. The causality here is to provide sufficient activation energy for the condensation and dehydration steps.

• Monitoring Progress (Trustworthiness Pillar): The reaction progress must be monitored every hour using Thin Layer Chromatography (TLC).

  • Eluent: Dichloromethane/Hexane (e.g., 70:30 v/v).

  • Procedure: Spot the starting materials and the reaction mixture. The formation of the product will be indicated by a new spot with a different Rf value. The reaction is complete when the starting material spots have disappeared or are faint. This prevents the formation of degradation byproducts from excessive heating.

• Isolation of Crude Product: Once the reaction is complete, cool the flask to room temperature. A solid precipitate should form. If not, reduce the solvent volume by half using a rotary evaporator to induce crystallization. Collect the crude solid by vacuum filtration and wash it with a small amount of cold ethanol.

• Purification: The crude product should be purified by column chromatography on silica gel.

  • Slurry: Prepare a slurry of silica gel in hexane and pack the column.

  • Loading: Dissolve the crude product in a minimal amount of dichloromethane and load it onto the column.

  • Elution: Elute the column with a gradient of dichloromethane in hexane. The exact ratio should be determined by prior TLC analysis. Collect the fractions containing the pure product.

• Final Product: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified spirooxazine as a solid. Dry the product under vacuum.

Diagram: Experimental Workflow

Caption: Step-by-step workflow from reaction to purification.

Protocol B: Characterization of the Final Product

To ensure the identity and purity of the synthesized spirooxazine, the following characterization methods are essential.

• ¹H NMR (Proton Nuclear Magnetic Resonance): In CDCl₃, expect to see singlets for the gem-dimethyl protons and the N-methyl group of the indoline moiety. Aromatic protons will appear in the downfield region, and their splitting patterns will confirm the substitution pattern.[3][7]

• FT-IR (Fourier-Transform Infrared Spectroscopy): Look for characteristic peaks corresponding to the C-N, C-O, and aromatic C=C stretching vibrations. The strong symmetric and asymmetric stretches for the -NO₂ group should be prominent.[3][7]

• UV-Vis Spectroscopy (Photochromism Test):

  • Dissolve a small sample in a solvent like dichloromethane or toluene.

  • Record the UV-Vis spectrum. The colorless spiro form will show absorption bands only in the UV region.

  • Irradiate the solution with a UV lamp (e.g., 365 nm) for 30-60 seconds.[7]

  • Immediately record the spectrum again. The formation of the colored merocyanine form will be confirmed by the appearance of a strong absorption band in the visible region (typically 550-650 nm).[7]

Data Summary and Visualization

Table 1: Representative Synthesis Data

Parameter	Value	Rationale / Notes
Molar Ratio (Base:Naphthol)	1:1	Stoichiometric condensation.
Solvent	Ethanol	Good solubility for reactants; appropriate boiling point for reflux.
Reaction Temperature	~78 °C	Reflux temperature of ethanol.
Reaction Time	4-6 hours	Typical duration, but must be confirmed by TLC.
Theoretical Yield	(Calculate based on limiting reagent)	Assumes 100% conversion.
Actual Yield	40-60%	A typical yield range after purification for this type of reaction.
Appearance	Off-white to pale yellow solid	Color of the pure, closed spiro form.
Melting Point	(To be determined)	A sharp melting point indicates high purity.

Diagram: The Photochromic Switching Mechanism

Caption: Reversible isomerization between spiro and merocyanine forms.

Troubleshooting and Expert Insights

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Yield	1. Inactive Fischer's base (degraded).2. Insufficient reaction time/temperature.3. Incorrect solvent choice.	1. Use freshly prepared or properly stored methylene base.2. Increase reflux time, ensuring TLC confirms reaction completion.3. Ensure reactants are fully soluble in the chosen solvent at reflux.
Multiple Products /Difficult Purification	1. Reaction run for too long, causing degradation.2. Side reactions due to impurities or moisture.	1. Strictly adhere to TLC monitoring to stop the reaction at the optimal time.2. Use anhydrous solvents and high-purity starting materials. Optimize chromatography gradient for better separation.
Product Shows NoPhotochromism	1. Incorrect product was synthesized.2. Rapid thermal fading in the test solvent.	1. Re-verify all characterization data (NMR, MS).2. Test photochromism in a non-polar solvent (e.g., hexane) where the colored form is often more stable.

Expertise & Experience Note: The stability of the 1,3,3-Trimethyl-2-methylene-5-nitroindoline is critical. It is susceptible to oxidation and should be handled under an inert atmosphere and stored in a cool, dark place. If yields are consistently low, consider generating it in situ from the more stable 5-nitro-1,2,3,3-tetramethyl-3H-indolium iodide salt by adding a non-nucleophilic base like triethylamine directly to the reaction mixture.

References

• Yang, X-L., Yang, B-J., Liu, Y-Y., et al. (2013). Synthesis, Characterization and Photochromic Properties of Novel Spirooxazines. Asian Journal of Chemistry, 25(5), 2758-2762. [Link]

• Li, S., et al. (2017). Advances in Spiropyrans/Spirooxazines and Applications Based on Fluorescence Resonance Energy Transfer (FRET) with Fluorescent Materials. Molecules, 22(12), 2246. [Link]

• MDPI. (2017). Advances in Spiropyrans/Spirooxazines and Applications Based on Fluorescence Resonance Energy Transfer (FRET) with Fluorescent Materials. [Link]

• ResearchGate. (2017). Advances in Spiropyrans/Spirooxazines and Applications Based on Fluorescence Resonance Energy Transfer (FRET) with Fluorescent Materials. [Link]

• York, M., & Evans, R. A. (2010). Synthesis and properties of 1,3,3-trimethylspiro[indoline-2,3′-naphtho[2,1-b][5][7]oxazin]-6′-amine, a novel, red colouring photochromic spirooxazine. Tetrahedron Letters, 51(16), 2195–2197. [Link]

• Redalyc. (n.d.). Synthesis and characterization of the photoswitchable poly(methyl methacrylate-random-methacrylate spirooxazine). [Link]

• Expert Opinion on Drug Discovery. (2020). An overview of spirooxindole as a promising scaffold for novel drug discovery. [Link]

• ResearchGate. (2015). Synthesis of functionalized spiropyran and spirooxazine derivatives and their photochromic properties. [Link]

• National Center for Biotechnology Information (NCBI). (n.d.). Photochromic spiro-indoline naphthoxazines and naphthopyrans in dye-sensitized solar cells. [Link]

• Asian Journal of Chemistry. (2013). Synthesis, characterization and photochromic properties of novel spirooxazines. [Link]

• ACS Omega. (2022). Spirooxazine-Based Dual-Sensing Probe for Colorimetric Detection of Cu2+ and Fe3+ and Its Application in Drinking Water and Rice Quality Monitoring. [Link]

• National Center for Biotechnology Information (NCBI). (n.d.). Photoswitchable Photochromic Chelating Spironaphthoxazines: Synthesis, Photophysical Properties, Quantum-Chemical Calculations, and Complexation Ability. [Link]

• MDPI. (2021). 5′-Substituted Indoline Spiropyrans: Synthesis and Applications. [Link]

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Application Notes &amp; Protocols: Strategic Functionalization of the Methylene Group in Fischer's Base Derivatives

Abstract

This comprehensive technical guide provides researchers, synthetic chemists, and drug development professionals with a detailed exploration of methodologies for the functionalization of the exocyclic methylene group in Fischer's base (1,3,3-trimethyl-2-methyleneindoline) and its derivatives. The unique electronic properties of Fischer's base, arising from its enamine-like structure, render the methylene group a versatile nucleophilic handle for a variety of synthetic transformations. This guide moves beyond a simple recitation of procedures to offer a deep dive into the mechanistic rationale behind key reactions, providing field-proven insights to empower researchers in their synthetic design. We will cover pivotal reactions including condensation for the synthesis of hemicyanine dyes, Michael additions for carbon-carbon bond formation, and oxidation to access the valuable Fischer's aldehyde intermediate. Furthermore, we will explore the modern frontier of C-H activation as a potential strategy for novel functionalizations. Each section includes detailed, step-by-step protocols, data interpretation guidelines, and visual aids in the form of workflow diagrams and mechanistic schemes to ensure scientific integrity and reproducibility.

Introduction: The Strategic Importance of Fischer's Base

Fischer's base, first synthesized by Hermann Emil Fischer, is a cornerstone building block in organic synthesis.[1] Its structure, featuring a reactive exocyclic methylene group conjugated to an electron-rich indole nitrogen, imparts significant nucleophilicity to the terminal carbon. This inherent reactivity has been harnessed for decades, particularly in the synthesis of dyes and photosensitive materials.[2][3]

The functionalization of this methylene group is of paramount importance as it serves as the primary gateway to a vast array of complex molecular architectures. Derivatives of Fischer's base are integral components of hemicyanine dyes used in bio-imaging and as pH sensors, photochromic materials, and are increasingly explored as scaffolds in medicinal chemistry.[4][5] The ability to precisely modify this position allows for the fine-tuning of photophysical properties, the introduction of pharmacophores, and the construction of elaborate conjugated systems.

This guide is structured to provide both a theoretical understanding and practical, actionable protocols for the key transformations targeting this methylene group.

Condensation Reactions: Gateway to Hemicyanine Dyes and Conjugated Systems

The most prominent application of Fischer's base is its use as a nucleophile in condensation reactions with electrophilic carbonyl compounds, particularly aldehydes. This reaction forms the basis for the synthesis of a vast class of hemicyanine dyes, which are characterized by a donor-π-acceptor (D-π-A) structure.

Mechanistic Rationale

The reaction proceeds via a nucleophilic attack of the electron-rich methylene carbon of Fischer's base onto the carbonyl carbon of an aldehyde. This is followed by elimination of water, typically under acidic or basic conditions, to form a new carbon-carbon double bond and extend the π-conjugated system. The choice of catalyst and solvent is critical; acidic conditions protonate the aldehyde's carbonyl group, enhancing its electrophilicity, while basic conditions can be used to deprotonate the methylene group of a quaternized Fischer's base salt (Fischer's salt), increasing its nucleophilicity.

Below is a generalized workflow for this critical transformation.

Caption: General workflow for hemicyanine dye synthesis.

Protocol: Synthesis of a Generic Hemicyanine Dye

This protocol describes a general procedure for the condensation of Fischer's base with a substituted benzaldehyde.

Materials:

• 1,3,3-Trimethyl-2-methyleneindoline (Fischer's Base) (1.0 eq)

• 4-(Dimethylamino)benzaldehyde (1.0 eq)

• Acetonitrile or Ethanol (10 mL per mmol of Fischer's base)

• Piperidine or Acetic Acid (catalytic amount, ~0.1 eq)

• Standard laboratory glassware, heating mantle, magnetic stirrer, and reflux condenser

• Thin Layer Chromatography (TLC) apparatus (Silica gel plates, appropriate eluent)

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 1,3,3-trimethyl-2-methyleneindoline (1.0 eq) and 4-(dimethylamino)benzaldehyde (1.0 eq).

• Solvent and Catalyst Addition: Add acetonitrile (or ethanol) to the flask, followed by a catalytic amount of piperidine (for base catalysis) or acetic acid (for acid catalysis). The choice of catalyst can influence reaction rates and should be optimized for specific substrates.

• Reaction: Heat the mixture to reflux with vigorous stirring. The reaction progress should be monitored by TLC, observing the consumption of the starting materials and the formation of a new, often colored, product spot. Reaction times can vary from 2 to 24 hours.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. The product may precipitate directly from the reaction mixture. If not, the solvent can be partially removed under reduced pressure to induce precipitation.

• Purification: Collect the solid product by vacuum filtration and wash with cold ethanol or another appropriate solvent to remove unreacted starting materials and impurities.

• Further Purification (if necessary): The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel.

• Characterization: The final product should be characterized by standard analytical techniques, including ¹H NMR, ¹³C NMR, mass spectrometry, and UV-Vis spectroscopy to confirm its structure and assess its photophysical properties.

Self-Validation: The formation of the desired hemicyanine dye is confirmed by the appearance of a vinyl proton signal in the ¹H NMR spectrum, a significant bathochromic shift (shift to longer wavelength) in the UV-Vis absorption spectrum compared to the starting materials, and the correct molecular ion peak in the mass spectrum.

Compound	Starting Materials	λmax (nm)	Molar Absorptivity (ε)	Reference
Hemicyanine 1	Fischer's Base, 4-(Dimethylamino)benzaldehyde	~530	~1-2 x 10⁵ M⁻¹cm⁻¹	[6]
CouCyCN	Fischer's Base derivative, Coumarin aldehyde	~600	N/A	[7]
SWIR-HD	Silicon-substituted Fischer's Base derivative	~988	N/A	[2]
Table 1: Representative photophysical data for hemicyanine dyes derived from Fischer's base.

Michael Addition: Carbon-Carbon Bond Formation

The enamine character of Fischer's base allows it to act as a soft nucleophile in Michael (1,4-conjugate) additions to α,β-unsaturated carbonyls, nitro-olefins, and other Michael acceptors. This provides an effective method for C-C bond formation and the introduction of diverse functional groups at the methylene position.

Mechanistic Rationale

The reaction is initiated by the nucleophilic attack of the methylene carbon onto the β-carbon of the Michael acceptor. This forms a zwitterionic intermediate which then protonates to yield the final adduct. The reaction is typically performed under neutral or mildly acidic conditions and at low temperatures to control reactivity and minimize side reactions.

Caption: Key steps in the Michael addition of Fischer's base.

Protocol: Michael Addition to a Nitro-olefin

This protocol is adapted from the work of Forzato et al. and describes the reaction of Fischer's base with a generic nitro-olefin.[6]

Materials:

• 1,3,3-Trimethyl-2-methyleneindoline (Fischer's Base) (1.0 eq)

• Nitro-olefin (e.g., β-nitrostyrene) (1.0 eq)

• Anhydrous diethyl ether

• Argon or Nitrogen atmosphere

• Standard laboratory glassware, low-temperature cooling bath (e.g., ice-salt bath)

Procedure:

• Inert Atmosphere: Set up a flame-dried, two-necked round-bottom flask under an inert atmosphere of argon or nitrogen.

• Reactant Addition: Dissolve Fischer's base (1.0 eq) in anhydrous diethyl ether and cool the solution to -15 °C.

• Slow Addition: Slowly add a solution of the nitro-olefin (1.0 eq) in anhydrous diethyl ether dropwise to the cooled Fischer's base solution over 30 minutes. Maintaining a low temperature is crucial to prevent polymerization of the nitro-olefin.

• Reaction: Stir the reaction mixture at -15 °C to -5 °C for 2-4 hours. Monitor the reaction by TLC.

• Work-up: Upon completion, quench the reaction by adding saturated aqueous ammonium chloride solution. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica gel to yield the Michael adduct.

• Characterization: Confirm the structure of the adduct using ¹H NMR, ¹³C NMR, and mass spectrometry. The disappearance of the exocyclic methylene proton signals and the appearance of new aliphatic proton signals are key diagnostic features in the ¹H NMR spectrum.

Oxidation: Accessing Fischer's Aldehyde

Oxidation of the activated methylene group of Fischer's base to a carbonyl group yields 1,3,3-trimethylindoline-2-carbaldehyde, commonly known as Fischer's aldehyde. This aldehyde is a highly valuable intermediate for the synthesis of more complex hemicyanine dyes and other derivatives.[8]

Rationale and Method Selection

The exocyclic C=C double bond is electron-rich and susceptible to oxidation. However, selective oxidation to the aldehyde without over-oxidation or cleavage of the indole ring requires careful selection of reagents. While various oxidants can be envisioned, a process utilizing a dialkyl sulfoxide (like DMSO) in the presence of a halogen is an effective method for oxidizing activated methylene groups to the corresponding carbonyls.[9] This approach is a variation of the Swern or related oxidations.

Protocol: Synthesis of Fischer's Aldehyde

This protocol is a conceptualized procedure based on established methods for oxidizing activated methylene groups.[9]

Materials:

• 1,3,3-Trimethyl-2-methyleneindoline (Fischer's Base) (1.0 eq)

• Dimethyl sulfoxide (DMSO) (used as both solvent and reagent)

• Bromine (Br₂) or N-Bromosuccinimide (NBS) (1.0 eq)

• Inert solvent (e.g., Chloroform or Dichloromethane)

• Triethylamine (Et₃N) (2.0-3.0 eq)

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve Fischer's base in a mixture of DMSO and chloroform at room temperature.

• Oxidant Addition: Cool the mixture in an ice bath. Slowly add a solution of bromine or NBS in chloroform dropwise. A color change is typically observed.

• Intermediate Formation: Stir the mixture at low temperature for 1-2 hours to allow for the formation of the halosulfonium intermediate.

• Elimination: Add triethylamine dropwise to the reaction mixture. This base facilitates the elimination reaction that forms the aldehyde product.

• Quenching and Work-up: After stirring for an additional 1-2 hours at room temperature, quench the reaction with water. Extract the product into an organic solvent like dichloromethane.

• Purification: Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate. The crude Fischer's aldehyde can be purified by column chromatography.

• Characterization: The successful synthesis is confirmed by the appearance of a characteristic aldehyde proton signal (~9-10 ppm) in the ¹H NMR spectrum and a carbonyl stretch (~1680-1700 cm⁻¹) in the IR spectrum.

Future Outlook: C-H Activation Strategies

Direct C-H functionalization is a powerful, modern strategy that avoids the need for pre-functionalized starting materials.[10][11] While specific protocols for the methylene C-H bonds of Fischer's base are still emerging, the principles of transition-metal-catalyzed C-H activation offer a promising avenue for future research.

A plausible strategy would involve the use of a directing group to guide a metal catalyst (e.g., Palladium, Rhodium, Iridium) to the vicinity of the methylene C-H bonds.[12] For instance, a derivative of Fischer's base bearing a coordinating group on the indole nitrogen could facilitate intramolecular C-H activation. This would open up possibilities for direct arylation, amination, or other valuable transformations, providing novel and atom-economical routes to complex derivatives.

Conclusion

The methylene group of Fischer's base is a versatile and highly reactive functional handle. The methodologies detailed in this guide—condensation, Michael addition, and oxidation—represent robust and well-established strategies for its modification. These reactions provide access to a rich diversity of molecular structures with wide-ranging applications, from advanced materials to probes for biological systems. As synthetic chemistry evolves, the development of novel methods like direct C-H activation will undoubtedly further expand the synthetic utility of this classic and indispensable heterocyclic building block.

References

• Jędrzejewska, B., et al. (2025). Hemicyanine dyes: Synthesis, structure and photophysical properties. ResearchGate. Available at: [Link]

• Weiss, S., et al. (2022). Coumarins to Cyanines: Synthesis of Hemicyanines. PMC - NIH. Available at: [Link]

• Forzato, C., et al. (2003). Reactions of Fischer's base with cyclic and acyclic conjugated nitro-olefins and nitrovinyl ethers. Arkat USA. Available at: [Link]

• Hughes, R. P., et al. (2015). The application of the Fischer indole synthesis in medicinal chemistry. ResearchGate. Available at: [Link]

• Fischer, E., & Speier, A. (1895). Darstellung der Ester. Berichte der deutschen chemischen Gesellschaft.

• Pianowski, Z. L., et al. (2022). A Ratiometric pH Sensor for Gram-Positive and Gram-Negative Bacteria. Journal of the American Chemical Society. Available at: [Link]

• Fischer, E. (1883). Ueber die Hydrazine der Brenztraubensäure. Berichte der deutschen chemischen Gesellschaft.

• Cosco, B., et al. (2020). Synthesis of Silicon-Substituted Hemicyanines for Multimodal SWIR Imaging. PMC - NIH. Available at: [Link]

• Garland, W. A. (1975). Process for preparing fischer's base. Google Patents.

• Norwood, V. M., & Huigens, R. W. (2019). Fischer indole synthesis and application to the antiemetic agent Ondansetron. ResearchGate. Available at: [Link]

• Heravi, M. M., et al. (2017). Fischer indole synthesis applied to the total synthesis of natural products. RSC Advances. Available at: [Link]

• Wikipedia. (n.d.). Fischer indole synthesis. Wikipedia. Available at: [Link]

• J&K Scientific LLC. (n.d.). Fischer Indole Synthesis. J&K Scientific LLC. Available at: [Link]

• Wasa, M., & Yu, J.-Q. (2012). Innate and guided C–H functionalization logic. PMC - PubMed Central. Available at: [Link]

• Daugulis, O. (n.d.). C-H Bond Functionalization in Complex Organic Synthesis. Department of Chemistry and Chemical Biology, Harvard University. Available at: [Link]

• Vedantu. (n.d.). Fischer Indole Synthesis: Mechanism, Steps & Importance. Vedantu. Available at: [Link]

• Master Organic Chemistry. (2022). Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. Master Organic Chemistry. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Fischer Esterification. Organic Chemistry Portal. Available at: [Link]

• D'Auria, M., et al. (2024). Fischer-Speier Esterification and Beyond: Recent Mechanicistic Advances. MDPI. Available at: [Link]

• Master Organic Chemistry. (2018). The Ruff Degradation and the Kiliani Fischer Synthesis. Master Organic Chemistry. Available at: [Link]

• Schipper, E. (1968). Oxidation of activated methylene group containing compounds to the corresponding carbonyl compounds. Google Patents.

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• 6. arkat-usa.org [arkat-usa.org]
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• 12. chem.rutgers.edu [chem.rutgers.edu]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1,3,3-Trimethyl-2-methylene-5-nitroindoline

Welcome to the technical support center for advanced organic synthesis. This guide is designed for researchers, chemists, and process development professionals tackling the synthesis of 1,3,3-Trimethyl-2-methylene-5-nitroindoline (5-nitro-Fischer's base). Here, we address common challenges in a question-and-answer format, focusing on practical, field-proven strategies to enhance reaction yield and product purity. Our approach is grounded in mechanistic principles to empower you to not only follow protocols but also to troubleshoot effectively.

Frequently Asked Questions (FAQs)

Q1: My overall yield of 5-nitro-Fischer's base is consistently low. What are the most critical parameters I should investigate in the nitration step?

Low yield in this synthesis is a frequent issue, almost always stemming from the electrophilic nitration of the electron-rich Fischer's base. The reaction is deceptively simple but requires precise control over several factors to prevent byproduct formation.

Core Insight: The enamine-like reactivity of Fischer's base makes it highly susceptible to oxidation and side reactions under harsh nitrating conditions. Your primary goal is to control the generation and reaction of the nitronium ion (NO₂⁺) while minimizing degradative pathways.

The three most critical parameters to control are:

• Temperature: This is the single most important factor. The nitration of aromatic compounds is highly exothermic. Uncontrolled temperature excursions lead directly to the formation of dark, polymeric, or tar-like substances, which are the result of oxidative degradation of the starting material and product.

• Rate of Addition: The rate at which you add the nitrating agent (or add the substrate to the nitrating mixture) dictates the instantaneous concentration of the highly reactive nitronium ion. A slow, controlled addition is essential.

• Acid Composition: The standard nitrating agent is a mixture of concentrated nitric acid (HNO₃) and sulfuric acid (H₂SO₄). Sulfuric acid acts as both a catalyst and a dehydrating agent, protonating nitric acid to facilitate the formation of the nitronium ion electrophile.[1][2] The ratio of these acids is crucial for an efficient reaction.

Below is a summary of how these parameters affect the outcome:

Parameter	Optimal Condition	Rationale & Consequence of Deviation
Temperature	-5 °C to 5 °C	Expertise: Below -5 °C, the reaction rate can be impractically slow. Above 5 °C, the rate of oxidative side reactions increases exponentially, leading to significant tar formation and reduced yield.
Rate of Addition	Slow, dropwise addition over 30-60 min	Expertise: A rapid addition creates localized "hot spots" and a high concentration of NO₂⁺, promoting di-nitration and oxidation. A controlled addition ensures the nitronium ion reacts as it is formed.
H₂SO₄:HNO₃ Molar Ratio	Approx. 2:1 to 3:1	Expertise: A sufficient excess of H₂SO₄ ensures complete generation of the nitronium ion for a swift, clean reaction. An insufficient amount of H₂SO₄ results in an incomplete reaction and lower conversion rates.

Q2: I'm observing a significant amount of a dark, tarry byproduct. How can I specifically minimize its formation?

This is a classic sign of oxidative degradation. The methyleneindoline core is electron-rich and can be easily oxidized by nitric acid, especially at elevated temperatures.

Causality: The formation of tar is a competing reaction pathway to the desired electrophilic aromatic substitution. By optimizing conditions to favor nitration kinetics over oxidation kinetics, you can dramatically improve both yield and purity.

Troubleshooting Workflow for Tar Formation

Caption: Troubleshooting decision tree for minimizing tar formation.

Detailed Strategies:

• Pre-cool All Reagents: Before starting, cool the Fischer's base solution (typically in H₂SO₄) and the nitrating mixture separately to 0 °C.

• Use an Ice-Salt Bath: An ice-water bath may not be sufficient to absorb the heat of reaction. An ice-salt bath provides better capacity to maintain the temperature below 5 °C.

• Consider "Reverse Addition": Instead of adding the nitrating mixture to your substrate, try adding your substrate solution dropwise to the nitrating mixture. This ensures that the Fischer's base is always the limiting reagent in the reaction zone, which can suppress side reactions.

Q3: What is the best practice for the reaction work-up and product purification to maximize recovery?

A clean reaction is often lost during a suboptimal work-up. The goal is to neutralize the acid and precipitate the product cleanly, then purify it effectively.

Trustworthiness: This self-validating protocol ensures that each step's success can be visually confirmed, leading to a reliable and high-purity final product.

Step-by-Step Work-up and Purification Protocol

• Quenching (Critical Step):

  • Prepare a large beaker with a substantial amount of crushed ice (e.g., 500 g of ice for a 10-20 g scale reaction).

  • Once the reaction is complete (monitored by TLC), very slowly pour the cold reaction mixture onto the crushed ice with vigorous stirring. This step is highly exothermic. The product will initially be protonated and may remain dissolved or as a fine slurry.

• Neutralization & Precipitation:

  • Cool the quenched mixture in an ice bath.

  • Slowly add a cold solution of sodium hydroxide (e.g., 20-40% w/v) or another suitable base like sodium carbonate solution. Monitor the pH continuously.

  • Expert Insight: The product will precipitate as a yellow-orange solid as the solution approaches pH 7-8. Add the base slowly to avoid overheating and to allow for clean crystal formation. A rapid pH change can trap impurities.

• Isolation:

  • Once precipitation is complete, allow the slurry to stir in the cold for another 30 minutes to maximize recovery.

  • Isolate the solid product by vacuum filtration.

  • Wash the filter cake thoroughly with plenty of cold deionized water until the washings are neutral (pH ~7). This removes residual inorganic salts.

• Recrystallization (For High Purity):

  • Transfer the crude, damp solid to a flask.

  • Add a minimal amount of a suitable solvent. Methanol or ethanol are commonly used.[3]

  • Heat the mixture gently with stirring until the solid just dissolves. If any insoluble (tarry) material remains, perform a hot filtration to remove it.

  • Allow the clear solution to cool slowly to room temperature, then cool further in an ice bath to induce crystallization.

  • Collect the purified crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.

Advanced Troubleshooting

Q4: I'm concerned about forming the wrong nitro-isomer. How can I ensure maximum regioselectivity for the 5-position?

The substitution pattern on Fischer's base strongly directs nitration to the 5-position (para to the nitrogen atom), which is electronically activated. Formation of other isomers, such as the 7-nitro product, is generally minor under standard mixed-acid conditions.

Mechanistic Rationale: The reaction proceeds via electrophilic attack on the benzene ring. The resonance structures of the intermediate carbocation (the sigma complex) show that attack at the 5-position is highly stabilized by the nitrogen atom.

Caption: Simplified workflow of the nitration mechanism.

If you suspect significant formation of other isomers, confirm with NMR spectroscopy. However, yield loss is far more likely due to degradation than poor regioselectivity. Sticking to the optimized conditions of low temperature and controlled addition is the best way to ensure a clean product profile.

References

• Vertex AI Search Result 1. "NITRATION". This document provides general principles of industrial nitration, emphasizing control of reaction conditions for optimal yield and purity.

• Master Organic Chemistry. (2018). Electrophilic Aromatic Substitutions (2) – Nitration and Sulfonation. [Link]

• Forzato, C., et al. (2002). Reactions of Fischer's base with cyclic and acyclic conjugated nitro-olefins and nitrovinyl ethers. ARKIVOC. [Link]

• Google Patents. (1973). Process for the preparation of 1,3,3-trimethyl-2-methylene indolines.

• PubChem. 1,3,3-Trimethyl-2-methyleneindoline. National Center for Biotechnology Information. [Link]

• Wikipedia. Nitration. [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information Materials. [Link]

• ChemDad. 1,3,3-Trimethyl-2-methyleneindoline Analytical Chemistry. [Link]

• Sajjadifar, S., et al. (2010). New 3H-indole synthesis by Fischer's method. Part I. Molecules, 15(4), 2491-2498. [Link]

• University of Rochester, Department of Chemistry. How to: Improve Yield. [Link]

• Chem-Station. (2015). Nitration of 2,3,3-trimethylindolenine to produce 5-nitro-2,3,3-trimethylindolenine. [Link]

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• 2. Nitration - Wikipedia [en.wikipedia.org]
• 3. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]

Technical Support Center: Nitration of 2,3,3-Trimethylindolenine

Welcome to the technical support center for the nitration of 2,3,3-trimethylindolenine. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this important synthetic transformation. Here, we provide in-depth troubleshooting advice, validated protocols, and mechanistic insights to help you overcome common challenges and achieve high-yield, high-purity synthesis of 5-nitro-2,3,3-trimethylindolenine.

Introduction: The Synthetic Challenge

The nitration of 2,3,3-trimethylindolenine is a critical step in the synthesis of various functional dyes, probes, and pharmaceutical intermediates. The target product, 5-nitro-2,3,3-trimethylindolenine, serves as a versatile precursor where the nitro group can be readily reduced to a primary amine for further elaboration.[1] While the reaction appears to be a straightforward electrophilic aromatic substitution, the electron-rich and acid-sensitive nature of the indolenine core presents significant challenges. Researchers frequently encounter issues with low yields, complex product mixtures, and the formation of intractable tars. This guide aims to elucidate the causes of these side reactions and provide robust solutions.

Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses the most common issues encountered during the nitration of 2,3,3-trimethylindolenine in a practical question-and-answer format.

Q1: My reaction turned dark brown/black, and I've isolated a low yield of product along with a significant amount of insoluble, tarry material. What's happening and how can I fix it?

A1: Cause and Mechanism

This is the most frequently reported issue and is typically caused by two concurrent side reactions: acid-catalyzed polymerization and oxidation .

• Acid-Catalyzed Polymerization: The 2,3,3-trimethylindolenine substrate is highly susceptible to polymerization under the strong acidic conditions (e.g., concentrated H₂SO₄) required for nitration. The indolenine nitrogen can be protonated, forming a reactive indoleninium cation. This cation is a potent electrophile that can attack the electron-rich ring of a neutral indolenine molecule, initiating a chain reaction that produces high-molecular-weight, insoluble polymers, which present as a dark tar.[2]

• Oxidation: Concentrated nitric acid is a strong oxidizing agent. The electron-rich indolenine ring is sensitive to oxidation, which can lead to decomposition and the formation of colored, complex byproducts. This degradation is often exacerbated by poor temperature control, as the nitration reaction is highly exothermic. One study noted that under prolonged heating in acidic media, the product itself can decompose, leading to oxidation and polymerization.[3]

Troubleshooting & Preventative Measures:

• Strict Temperature Control (Critical): Maintain a low reaction temperature (0–5 °C) throughout the addition of the nitrating mixture. This is the single most important parameter to control. Use an ice/salt bath for efficient cooling and add the pre-cooled nitrating agent dropwise with vigorous stirring to dissipate heat effectively.

• Order of Addition: Always dissolve the 2,3,3-trimethylindolenine substrate in concentrated sulfuric acid first, and then add the pre-mixed, pre-cooled nitrating solution (HNO₃/H₂SO₄) to it. This ensures that the substrate is fully protonated and that the concentration of free nitric acid is minimized at any given time.

• Reaction Time: Do not extend the reaction time unnecessarily. While one published procedure allows the reaction to stir at room temperature for 3 hours post-addition, monitoring by TLC (Thin Layer Chromatography) is recommended to determine the point of maximum conversion.[4] Prolonged exposure to the strong acid mixture increases the likelihood of decomposition.[3]

• Quenching Procedure: Quench the reaction by pouring the mixture over a large amount of crushed ice. This rapidly dilutes the acid and dissipates any residual heat, minimizing further side reactions during workup.

Q2: My NMR analysis shows a mixture of products. Besides my desired 5-nitro isomer, I suspect another nitro-isomer is present. What is it and how can I improve regioselectivity?

A2: Cause and Mechanism

The formation of regioisomers is a common challenge in the electrophilic substitution of substituted benzene rings. In the case of 2,3,3-trimethylindolenine, the substituent on the benzene ring is an alkylated, cyclic amine functionality, which is an ortho-, para-director. Under strongly acidic conditions, the nitrogen is protonated, and the directing effect is controlled by the resulting indoleninium system. Electrophilic attack by the nitronium ion (NO₂⁺) is favored at the positions para and ortho to the C8-C9 bond (positions 5 and 7) and the C4a-C8 bond (positions 6 and 4).

• 5-Nitro Isomer (Major Product): The primary product is the 5-nitro isomer. This is electronically favored as it is para to the electron-donating influence of the heterocyclic portion of the molecule.

• 6-Nitro Isomer (Potential Side Product): Substitution at the 6-position is also possible. The formation of 6-nitroindoles has been observed in the nitration of other indole derivatives, particularly when the 5-position is sterically hindered or electronically deactivated.[5] While the 5-position is generally favored for 2,3,3-trimethylindolenine, reaction conditions can influence the isomer ratio.

Troubleshooting & Control of Regioselectivity:

• Use of Milder Nitrating Agents: While the standard HNO₃/H₂SO₄ mixture is effective, alternative, milder nitrating agents can sometimes offer improved regioselectivity, although they may require optimization. Reagents like acetyl nitrate or benzoyl nitrate can be used, but these often favor nitration at the C3-position in unprotected indoles, which is blocked in this substrate.[2] For aromatic ring nitration, exploring N-protection strategies or alternative nitrating systems may be warranted in specific applications.[6]

• Purification: If a mixture of 5-nitro and 6-nitro isomers is formed, they can typically be separated by column chromatography on silica gel. The polarity difference between the two isomers is usually sufficient for separation. One study on separating nitroindole isomers used a mixture of methanol and DCM as the eluent.[7] Another approach for separating stubborn regioisomers involves derivatization (e.g., protecting the indole NH, if present) to alter their chromatographic properties, followed by deprotection after separation.[8]

Q3: My mass spectrometry results indicate the presence of a byproduct with a mass of ~249 g/mol , suggesting dinitration. How can this be avoided?

A3: Cause and Mechanism

Dinitration occurs when the initial product, 5-nitro-2,3,3-trimethylindolenine, undergoes a second nitration reaction.

• Reaction Conditions: This side reaction is highly dependent on the reaction conditions. The first nitro group is strongly deactivating, making the second nitration significantly slower. However, if the conditions are too harsh (e.g., high temperature, large excess of nitrating agent, or prolonged reaction time), dinitration can become significant. When nitrating activated aromatic rings, polynitration is a common side reaction if stoichiometry is not carefully controlled.[9]

Troubleshooting & Preventative Measures:

• Control Stoichiometry: Use a minimal excess of the nitrating agent. A typical protocol uses approximately 3 equivalents of nitric acid to ensure full conversion of the starting material, but a large excess should be avoided.[4]

• Maintain Low Temperature: As with polymerization, low temperatures (0–5 °C) are crucial. Higher temperatures increase the reaction rate exponentially and can provide sufficient energy to overcome the activation barrier for the second nitration.

• Limit Reaction Time: Monitor the reaction progress by TLC. Once the starting material is consumed, quench the reaction promptly to prevent the slower, undesired dinitration from occurring.

Mechanistic Pathways & Visualizations

Understanding the reaction pathways is key to effective troubleshooting. The following diagrams, rendered in DOT language, illustrate the desired reaction and key side reactions.

Caption: Fig 1. Simplified mechanism showing the formation of the desired 5-nitro product and the potential 6-nitro side product via different sigma-complex intermediates.

Caption: Fig 2. Proposed pathway for acid-catalyzed polymerization leading to the formation of tarry byproducts.

Validated Experimental Protocols

Protocol 1: Selective Mononitration of 2,3,3-Trimethylindolenine[4]

This protocol is adapted from a validated procedure and is designed to maximize the yield of the 5-nitro isomer while minimizing side reactions.

Materials:

• 2,3,3-Trimethylindolenine

• Concentrated Sulfuric Acid (98%)

• Concentrated Nitric Acid (70%)

• Deionized Water

• Ice

• Sodium Hydroxide (pellets)

• Methanol

Procedure:

• Preparation of Nitrating Mixture: In a separate flask, carefully and slowly add concentrated sulfuric acid (7 mL) to concentrated nitric acid (9.4 mL, ~0.23 mol). Cool this mixture thoroughly in an ice bath.

  • Causality: Pre-mixing and cooling the nitrating agent is crucial for safety and to ensure the formation of the nitronium ion (NO₂⁺) before addition to the substrate.[10]

• Substrate Dissolution: In a 250 mL flask equipped with a magnetic stirrer, add 2,3,3-trimethylindolenine (12.42 g, 78 mmol) to concentrated sulfuric acid (46 mL). Stir until fully dissolved and cool the solution in an ice bath to 0-5 °C.

  • Causality: Dissolving the substrate in H₂SO₄ protonates it, preparing it for electrophilic attack and helping to control the reaction.

• Nitration Reaction: Add the pre-cooled nitrating mixture from Step 1 to the substrate solution dropwise via a dropping funnel over 30-45 minutes. Maintain the internal temperature of the reaction mixture between 0-5 °C throughout the addition.

  • Causality: Slow, controlled addition with efficient cooling is the most critical step to prevent temperature excursions that lead to polymerization and oxidation.

• Reaction Completion: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 3 hours. Monitor by TLC if desired (e.g., using 1:4 Ethyl Acetate:Hexane).

• Workup - Quenching: Carefully pour the reaction mixture over a large beaker containing approximately 500 g of crushed ice with stirring. A red precipitate should form.

  • Causality: Rapidly quenching on ice dilutes the acid and stops the reaction, precipitating the less soluble organic product.

• Workup - Neutralization: Allow the iced mixture to stand (e.g., overnight) to ensure complete precipitation. Then, slowly and carefully add sodium hydroxide pellets in portions with stirring until the pH of the solution reaches ~8.

  • Causality: Neutralization deprotonates the product and any remaining starting material, ensuring they are in their free base form for isolation. This step must be done slowly and with cooling as it is highly exothermic.

• Isolation: Isolate the precipitate by vacuum filtration and wash the filter cake thoroughly with deionized water (500 mL) to remove inorganic salts.

• Drying & Initial Purification: The crude solid can be further purified by dissolving it in a minimum amount of hot methanol, filtering while hot to remove any insoluble impurities, and then evaporating the solvent to yield the final product. The reported yield for this procedure is approximately 78%.[4]

Protocol 2: Purification of 5-Nitro-2,3,3-trimethylindolenine by Column Chromatography

This protocol provides a general guideline for separating the desired 5-nitro product from less polar starting material and more polar isomers or dinitrated byproducts.

Materials:

• Crude nitration product

• Silica Gel (230-400 mesh)

• Hexanes (or Heptane)

• Ethyl Acetate

• Dichloromethane (DCM)

Procedure:

• Sample Preparation: Dissolve a small amount of the crude product in a minimal volume of DCM or 1:1 Hexanes/Ethyl Acetate.

• TLC Analysis: Spot the dissolved crude product on a silica gel TLC plate. Develop the plate using various solvent systems to find the optimal separation. A good starting point is 20% Ethyl Acetate in Hexanes (1:4 v/v). The desired 5-nitro product should be a distinct, often yellow-orange spot. Unreacted starting material will be less polar (higher Rf), while the 6-nitro isomer and dinitrated products will likely be more polar (lower Rf).

• Column Packing: Prepare a silica gel column using a slurry packing method with your chosen mobile phase (e.g., 10% Ethyl Acetate in Hexanes).

• Loading: Adsorb the crude product onto a small amount of silica gel by dissolving the product in a minimal amount of DCM, adding silica, and evaporating the solvent. Carefully load the dried, silica-adsorbed product onto the top of the packed column.

• Elution: Elute the column with the mobile phase, starting with a low polarity (e.g., 10% EtOAc/Hexanes) and gradually increasing the polarity (gradient elution) if necessary to elute more polar impurities.

• Fraction Collection: Collect fractions and analyze them by TLC to identify those containing the pure desired product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified 5-nitro-2,3,3-trimethylindolenine.

Comparative Data: Nitrating Agents

The choice of nitrating agent can significantly impact the outcome of the reaction. While mixed acid is standard, other reagents may be considered for specific applications.

Nitrating Agent	Typical Conditions	Advantages	Disadvantages & Common Side Reactions
HNO₃ / H₂SO₄	0-5 °C	High reactivity, cost-effective, well-established.[1]	Strongly acidic; high risk of polymerization and oxidation if not controlled. Can lead to dinitration.[2][11]
Acetyl Nitrate	Low temperature, often in Ac₂O	Milder than mixed acid, can offer different regioselectivity.[12]	Can be unstable, requires in situ preparation. May favor C3-nitration on other indoles.
Benzoyl Nitrate	Low temperature in CCl₄ or CH₃CN	Milder conditions, reduces polymerization.	Reagent must be prepared; can be less reactive.[6]
Metal Nitrates	Various, often with acid catalyst	Can offer safer reaction conditions by avoiding concentrated nitric acid.[13]	May require specific catalysts and optimization; can generate metallic waste.

References

• Jackson, M. C., & Smith, R. (2019). Nitration of 2,3,3-trimethylindolenine to produce 5-nitro-2,3,3-trimethylindolenine. ChemSpider SyntheticPages, SyntheticPage 911. [Link]

• Gaspirc, B., & Stanovnik, B. (2010). New 3H-Indole Synthesis by Fischer's Method. Part I. Molecules, 15(4), 2893-2906. [Link]

• Waksmundzka-Hajnos, M., & Sherma, J. (Eds.). (2010). High Performance Liquid Chromatography in Phytochemical Analysis. CRC Press.

• Xue, J., et al. (2022). Atmospheric oxidation mechanism and kinetics of indole initiated by OH and Cl: a computational study. Atmospheric Chemistry and Physics, 22(17), 11543-11555. [Link]

• ResearchGate. (n.d.). Proposed reaction mechanism for the nitration/nitrosation of indoles. ResearchGate. [Link]

• Finnegan, D. F., et al. (2024). Isomeric Identification of the Nitroindole Chromophore in Indole + NO3 Organic Aerosol. ACS Earth and Space Chemistry. [Link]

• SIELC Technologies. (n.d.). Separation of 5-Nitroindole on Newcrom R1 HPLC column. SIELC. [Link]

• Pavia, D. L., et al. (2011).

• Witkop, B., & Patrick, J. B. (1951). ON THE MECHANISM OF OXIDATION OF INDOLE COMPOUNDS. Journal of the American Chemical Society, 73(6), 2188–2195. [Link]

• Kamal, A., et al. (2016). Synthesis and in Vitro Evaluation of Novel 5-Nitroindole Derivatives as c-Myc G-Quadruplex Binders with Anticancer Activity. ChemMedChem, 11(15), 1667-1680. [Link]

• Boyer, G. (n.d.). Heterocyclic Chemistry. Boyer Research Group. [Link]

• Parmar, E., & Patel, H. (2022). Synthetic Protocols for Aromatic Nitration: A Review. ResearchGate. [Link]

• ResearchGate. (2016). How to separate regioisomers without using instrumental method (like prep HPLC, SFC etc.)?. ResearchGate. [Link]

• Reusch, W. (2013). Nitration and Sulfonation Reactions In Electrophilic Aromatic Substitution. Master Organic Chemistry. [Link]

• Royal Society of Chemistry. (2017). Supporting Information Materials. RSC. [Link]

• ResearchGate. (2014). How does sulphuric acid affect isomer ratio in nitrating reactions, on using nitrating mixture & only fuming nitric acid?. ResearchGate. [Link]

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• 7. Synthesis and in Vitro Evaluation of Novel 5‐Nitroindole Derivatives as c‐Myc G‐Quadruplex Binders with Anticancer Activity - PMC [pmc.ncbi.nlm.nih.gov]
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Troubleshooting Fischer's base synthesis reaction failure

Welcome to the technical support center for the synthesis of Fischer's base (1,3,3-trimethyl-2-methyleneindoline). This guide is designed for researchers, scientists, and professionals in drug development who are utilizing this critical intermediate. Here, we will address common challenges encountered during the synthesis, providing in-depth, experience-driven solutions to ensure the success of your experiments.

Frequently Asked Questions (FAQs)

Q1: My reaction yield is consistently low. What are the most likely causes?

A low yield in Fischer's base synthesis can often be traced back to several critical factors:

• Purity of Phenylhydrazine: Phenylhydrazine is susceptible to oxidation. The presence of colored impurities is a strong indicator of degradation. Using aged or improperly stored phenylhydrazine can significantly reduce the yield of the desired phenylhydrazone intermediate.

• Inefficient Phenylhydrazone Formation: The initial condensation of phenylhydrazine with 3-methyl-2-butanone to form the phenylhydrazone is a crucial equilibrium-driven step.[1][2] Inadequate removal of water will shift the equilibrium back towards the starting materials, thus lowering the overall yield.

• Suboptimal Acid Catalyst: The choice and concentration of the acid catalyst are paramount for the subsequent cyclization.[3][4] Both Brønsted and Lewis acids can be employed, but an inappropriate choice can lead to side reactions or incomplete conversion.[5][6]

• Reaction Temperature: The Fischer indole synthesis typically requires elevated temperatures to drive the[1][1]-sigmatropic rearrangement.[3][4] Insufficient heating can result in a sluggish or stalled reaction.

Q2: I am observing a significant amount of dark, tar-like byproduct. What is causing this and how can it be prevented?

The formation of tar is a common issue and is generally indicative of side reactions promoted by overly harsh conditions.

• Excessive Heat: While heat is necessary, temperatures that are too high can lead to polymerization and decomposition of both the starting materials and the product.

• Strongly Acidic Conditions: Highly concentrated strong acids can promote undesired side reactions. A more moderate acid, or a lower concentration of a strong acid, may be beneficial. Polyphosphoric acid (PPA) is often a good choice as it acts as both a catalyst and a dehydrating agent.[7]

• Presence of Oxygen: The reaction should be carried out under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidative side reactions, especially at elevated temperatures.

Q3: The purification of my crude product by column chromatography is proving difficult, with significant streaking on the column. What can I do to improve the separation?

Fischer's base is a basic compound, and its interaction with the acidic silica gel can lead to poor separation.

• Neutralize the Eluent: Adding a small amount of a volatile base, such as triethylamine (typically 0.5-1% v/v), to your eluent system can significantly improve the chromatography by neutralizing the acidic sites on the silica gel.

• Alternative Stationary Phase: Consider using a different stationary phase, such as alumina (neutral or basic), which is less acidic than silica gel.

• Acid-Base Extraction: An effective purification strategy is to perform an acid-base extraction on the crude product. Dissolve the crude material in a nonpolar organic solvent (e.g., diethyl ether or dichloromethane) and extract with a dilute aqueous acid (e.g., 1M HCl). The basic Fischer's base will move into the aqueous layer as its protonated salt. The aqueous layer can then be washed with fresh organic solvent to remove non-basic impurities. Finally, basifying the aqueous layer (e.g., with NaOH or Na2CO3) will regenerate the free base, which can then be extracted back into an organic solvent.[8]

Troubleshooting Guide

This section provides a systematic approach to diagnosing and resolving common failures in the Fischer's base synthesis.

Problem 1: No Product Formation or Very Low Conversion

Initial Checks:

• Confirm Starting Material Identity and Purity:

  • Phenylhydrazine: Visually inspect for discoloration. If it is not a pale yellow liquid, consider purification by distillation under reduced pressure or using a fresh bottle.

  • 3-Methyl-2-butanone: Verify its identity and purity via NMR or GC-MS.

• Verify Reaction Conditions:

  • Temperature: Ensure the reaction is being heated to the appropriate temperature. Use a calibrated thermometer.

  • Inert Atmosphere: Confirm that the reaction setup is properly sealed and purged with an inert gas.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for no or low product formation.

Problem 2: Formation of Multiple Products or Significant Impurities

Initial Analysis:

• Characterize the Byproducts: If possible, isolate and characterize the major byproducts by NMR and Mass Spectrometry. This can provide valuable clues about the undesired reaction pathways. A common byproduct is aniline, resulting from N-N bond cleavage.[9]

Troubleshooting Strategies:

Observed Issue	Potential Cause	Recommended Solution
Presence of unreacted phenylhydrazone	Incomplete cyclization.	Increase reaction temperature, prolong reaction time, or use a stronger acid catalyst.[4]
Formation of regioisomers (if using an unsymmetrical ketone)	Non-selective enamine formation.	The choice of acid can influence regioselectivity. Stronger acids tend to favor the less substituted enamine.[10]
Aniline or substituted anilines detected	N-N bond cleavage.	This side reaction is more prevalent with electron-donating groups on the phenylhydrazine.[11][12] Consider using a milder Lewis acid (e.g., ZnCl₂) and a lower reaction temperature.[9]
Dark, polymeric material	Decomposition of starting materials or product.	Lower the reaction temperature and ensure an inert atmosphere. Consider a more gradual heating profile.

Experimental Protocols

Protocol 1: Synthesis of 3-Methyl-2-butanone Phenylhydrazone

This two-step protocol first isolates the phenylhydrazone intermediate, which can be beneficial for achieving a cleaner final product.

Materials:

Reagent	Molar Mass ( g/mol )	Amount	Moles
Phenylhydrazine	108.14	10.81 g	0.10
3-Methyl-2-butanone	86.13	8.61 g	0.10
Glacial Acetic Acid	-	5 mL	-
Ethanol	-	50 mL	-

Procedure:

• In a 250 mL round-bottom flask, dissolve phenylhydrazine in 50 mL of ethanol.

• Add 5 mL of glacial acetic acid to the solution.

• Slowly add 3-methyl-2-butanone to the mixture with stirring.

• Reflux the mixture for 1-2 hours. The progress of the reaction can be monitored by TLC.

• After completion, cool the reaction mixture in an ice bath. The phenylhydrazone should precipitate as a solid.

• Collect the solid by vacuum filtration, wash with cold ethanol, and dry under vacuum.

Protocol 2: Cyclization to Fischer's Base using Polyphosphoric Acid (PPA)

Materials:

Reagent	Amount
3-Methyl-2-butanone phenylhydrazone	17.6 g (0.10 mol)
Polyphosphoric Acid (PPA)	~100 g

Procedure:

• In a three-necked flask equipped with a mechanical stirrer and a thermometer, heat ~100 g of PPA to 80-90 °C.

• Slowly add the phenylhydrazone to the hot PPA with vigorous stirring.

• Once the addition is complete, raise the temperature to 120-130 °C and maintain for 2-3 hours.

• Cool the reaction mixture to below 100 °C and carefully pour it onto crushed ice (~500 g).

• Neutralize the acidic solution by slowly adding a concentrated solution of sodium hydroxide until the pH is > 8.[7] Ensure the mixture is well-stirred and cooled in an ice bath during neutralization.

• Extract the aqueous mixture with an organic solvent (e.g., diethyl ether or dichloromethane) (3 x 100 mL).

• Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to yield the crude Fischer's base.

• The crude product can be purified by vacuum distillation or by following the acid-base extraction procedure outlined in the FAQs.

Reaction Mechanism

The Fischer indole synthesis proceeds through a series of well-established steps.[1][3]

Caption: Key steps in the Fischer Indole Synthesis mechanism.

This guide provides a comprehensive overview of common issues and solutions for the synthesis of Fischer's base. By understanding the underlying chemistry and potential pitfalls, researchers can significantly improve their success rate in obtaining this valuable compound.

References

• Wikipedia. Fischer indole synthesis. [Link]

• Google Patents. Process for preparing fischer's base.

• Name-Reaction.com. Fischer Indole Synthesis. [Link]

• Organic Chemistry Portal. Fischer Indole Synthesis. [Link]

• Google Patents. Process for the preparation of 1,3,3-trimethyl-2-methylene indolines.

• YouTube. Video on acid-base concepts in Fischer esterification and purification via extraction. [Link]

• Arkat USA. Reactions of Fischer's base with cyclic and acyclic conjugated nitro-olefins and nitrovinyl ethers. [Link]

• Google Patents. Method for producing 2,3,3-trimethylindolenine.

• YouTube. Kiliani-Fischer Synthesis of Sugars. [Link]

• YouTube. Fischer Indole Synthesis, how can I remember it? - Basic Organic Chemistry 40. [Link]

• ResearchGate. What is the best route to synthesize fisher's base (1,3,3-Trimethyl-2-methyleneindoline). [Link]

• Chegg. Reaction equation for: 3-methyl-2-butanone with 2,4- Dinitrophenylhydrazine. [Link]

• YouTube. Fischer Indole Synthesis. [Link]

• Wikipedia. Fischer–Speier esterification. [Link]

• HSCprep. Fisher Esterification: Synthesis and Purification of Esters - HSC Chemistry. [Link]

• YouTube. Fischer Esterification. [Link]

• Royal Society of Chemistry. Fischer's base-triggered formal (3+2) cycloadditions with 3-isothiocyanato oxindoles as acceptor–donor synthons. [Link]

• US EPA. 2-Butanone, 3-methyl-, 2-phenylhydrazone - Substance Details - SRS. [Link]

• Reddit. Problems with Fischer indole synthesis. [Link]

• PubChem. 2-Butanone, 3-methyl-, (2,4-dinitrophenyl)hydrazone. [Link]

• National Institutes of Health. Why Do Some Fischer Indolizations Fail? [Link]

• YouTube. Condensation reactions of aldehydes and Ketones with phenylhydrazine and 2,4-DNP. [Link]

• Journal of the American Chemical Society. Why Do Some Fischer Indolizations Fail? [Link]

• ResearchGate. Synthesis protocol of the Schiff base ligand (HL). [Link]

• H-SC Journal of Sciences. Perfecting a Synthesis Pathway for the Production of a Family of Schiff Base Ligands for Complexing into NN'OS Coordination Spheres. [Link]

• IOSR Journal. “SYNTHESIS AND STUDY OF SCHIFF BASE LIGANDS”. [Link]

• MDPI. Microwave-Assisted Synthesis of 1,4-Dihydropyridines via the Hantzsch Reaction Using a Recyclable HPW/PEG-400 Catalytic System. [Link]

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Technical Support Center: Purification of 1,3,3-Trimethyl-2-methylene-5-nitroindoline

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the purification of 1,3,3-Trimethyl-2-methylene-5-nitroindoline (CAS 36429-14-8).[1][2] This guide is designed for researchers, chemists, and drug development professionals to troubleshoot common issues encountered during the purification of this valuable synthetic intermediate. Here, we provide in-depth, field-proven insights and detailed protocols to help you achieve high purity and yield.

Section 1: Understanding the Impurity Profile (FAQs)

This section addresses the most frequently asked questions regarding impurities in 1,3,3-Trimethyl-2-methylene-5-nitroindoline synthesis.

Q1: What are the most common impurities I should expect after synthesizing 1,3,3-Trimethyl-2-methylene-5-nitroindoline?

A1: The impurity profile is highly dependent on the synthetic route. The two most common routes are the nitration of Fischer's base (1,3,3-Trimethyl-2-methyleneindoline) or the Fischer indole synthesis using a nitrated phenylhydrazine precursor.

• Isomeric Impurities: If synthesizing via direct nitration of Fischer's base, you will likely encounter other nitro-isomers (e.g., 4-nitro, 6-nitro, and 7-nitro derivatives). These isomers often have very similar polarities, making them the most challenging impurities to remove.[3]

• Unreacted Starting Materials: Residual Fischer's base or the corresponding p-nitrophenylhydrazine may be present.

• Oxidation and Decomposition Products: The exocyclic methylene group is susceptible to autoxidation, which can lead to the formation of various degradation byproducts, often appearing as a dark, tarry substance.[4] Harsh acidic conditions, common in both Fischer synthesis and nitration, can also cause decomposition.[3][5]

• Over-nitrated Products: Under aggressive nitration conditions, dinitro-derivatives can form.

• Residual Acid/Base: Incomplete neutralization after an acidic synthesis or basic work-up will leave residual acids (e.g., sulfuric, nitric) or bases, which can compromise the stability of the final product.[3]

Q2: My crude product is a dark, tarry, or oily substance instead of a crystalline solid. What happened?

A2: This is a common issue and typically points to one of two causes:

• Oxidative Decomposition: The reaction conditions were likely too harsh (e.g., temperature too high, reaction time too long), leading to the oxidation and decomposition of the indole ring system or the methylene group.[3][4]

• Incomplete Reaction/Complex Mixture: The reaction may not have gone to completion, resulting in a complex mixture of starting materials, intermediates, and byproducts that inhibit crystallization.

Troubleshooting Action: Before attempting large-scale purification, perform a preliminary analysis by TLC. If it shows a complex smear of products, it is often more efficient to restart the synthesis with optimized, milder conditions (e.g., lower temperature, controlled addition of reagents). If distinct spots are visible, column chromatography is the recommended first purification step over recrystallization.

Q3: My TLC plate shows multiple spots with very close Rf values. How do I separate them?

A3: This pattern strongly suggests the presence of regioisomers (e.g., 4-nitro and 6-nitroindoline derivatives), which have nearly identical polarities.[3] Separating such isomers is challenging and requires a high-resolution purification technique.

• Recommendation: Meticulous flash column chromatography is the preferred method. You will need to experiment with different solvent systems to maximize separation (ΔRf). Often, using less polar solvent systems and running the column slowly can improve resolution.

• Alternative: Preparative HPLC can also be employed for difficult separations, though it is less scalable.[6][7]

Section 2: Purification Protocols and Troubleshooting

This section provides detailed, step-by-step protocols for the most effective purification methods.

Protocol 1: Purification by Recrystallization

Recrystallization is an effective method for removing small amounts of impurities from a solid product. It is best used after an initial purification step (like a column) or if the crude product is already of reasonable purity (>90%).

Step-by-Step Methodology:

• Solvent Selection: The key is to find a solvent (or solvent pair) in which the compound is soluble at high temperatures but poorly soluble at low temperatures. For a nitro-indoline derivative, an alcohol like ethanol or a mixed solvent system like ethanol/water or ethyl acetate/hexane is a good starting point.[3]

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add the minimum amount of hot solvent required to fully dissolve the solid. This should be done on a hot plate with stirring.

• Hot Filtration (Optional): If there are insoluble impurities (like dust or inorganic salts), perform a hot gravity filtration to remove them.

• Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. Covering the flask with a watch glass will slow evaporation and promote the formation of larger, purer crystals. Once at room temperature, place the flask in an ice bath for 30-60 minutes to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected crystals with a small amount of ice-cold recrystallization solvent to remove any remaining soluble impurities.

• Drying: Dry the purified crystals under vacuum to remove all residual solvent.

Troubleshooting Recrystallization

Problem	Probable Cause	Solution
Product "Oils Out"	The boiling point of the solvent is too high, or the melting point of the solid is below the solvent's boiling point. Impurities are depressing the melting point.	Add a co-solvent in which the compound is less soluble (a "non-solvent") to the hot solution until it just becomes cloudy, then add a drop of the primary solvent to clarify. Let this mixture cool slowly.
No Crystals Form	Too much solvent was used, or the solution is supersaturated.	Try to induce crystallization by scratching the inside of the flask with a glass rod or by adding a seed crystal. If that fails, slowly evaporate some of the solvent and attempt to cool again.
Poor Recovery	The compound has significant solubility in the cold solvent, or too much solvent was used initially.	Ensure the solution is cooled thoroughly in an ice bath. Use the absolute minimum amount of hot solvent for dissolution.

Protocol 2: Purification by Flash Column Chromatography

Chromatography is the most powerful technique for separating mixtures of compounds with different polarities, such as isomers and side-products.[8]

Step-by-Step Methodology:

• TLC Analysis: First, determine the optimal eluent (mobile phase) using TLC. The ideal solvent system should place the desired product at an Rf value of approximately 0.3-0.4.

• Column Packing: Pack a glass column with silica gel as a slurry in the chosen eluent. Ensure the packing is uniform and free of air bubbles.

• Sample Loading: Dissolve the crude product in a minimum amount of a polar solvent (like dichloromethane or ethyl acetate). Pre-adsorb this mixture onto a small amount of silica gel by evaporating the solvent. Carefully add the dried, product-adsorbed silica to the top of the column.

• Elution: Add the eluent to the top of the column and apply positive pressure (using air or nitrogen) to force the solvent through the silica gel at a steady rate.

• Fraction Collection: Collect the eluent in small, numbered fractions using test tubes or vials.

• Fraction Analysis: Spot each fraction (or every few fractions) on a TLC plate to determine which ones contain the purified product.

• Solvent Evaporation: Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified compound.

Recommended Solvent Systems

Impurity Type	Recommended Eluent (Silica Gel)	Rationale
Less Polar Impurities (e.g., unreacted Fischer's base)	Hexane / Ethyl Acetate (e.g., 9:1 to 4:1)	The less polar impurities will elute first, allowing for clean separation from the more polar nitro-product.
Isomeric Impurities (similar polarity)	Toluene / Ethyl Acetate or Dichloromethane / Acetone	These systems offer different selectivities compared to standard hexane/EtOAc and may enhance the separation between closely-related isomers. Start with a low percentage of the more polar solvent and increase gradually if needed.
More Polar Impurities (e.g., oxidized byproducts)	Hexane / Ethyl Acetate (e.g., 4:1 to 1:1)	The desired product will elute before the highly polar impurities, which will remain strongly adsorbed to the silica gel.

Section 3: Visualization of Purification Workflow

A logical workflow is critical for efficient and effective purification. The following diagrams outline the recommended decision-making process.

Troubleshooting and Purification Decision Tree

Caption: Decision tree for selecting the appropriate purification strategy.

General Purification Workflow

Caption: Standard workflow from crude product to final pure compound.

References

• Arkat USA. (n.d.). Reactions of Fischer's base with cyclic and acyclic conjugated nitro-olefins and nitrovinyl ethers. ARKIVOC 2002 (xi) 236-248. [Link]

• SIELC Technologies. (n.d.). Separation of Indoline on Newcrom R1 HPLC column. [Link]

• Wikipedia. (n.d.). Fischer indole synthesis. [Link]

• PubMed. (1978). Purification of indolyl-3-alkane alpha-hydroxylase by affinity chromatography on indolyl-agarose columns. Biochim Biophys Acta. [Link]

• Hassan, N. H., et al. (2020). Data on synthesis and characterization of new p-nitro stilbene Schiff bases derivatives as an electrochemical DNA potential spacer. Data in Brief. [Link]

• Katritzky, A. R., Rachwal, S., & Bayyuk, S. (1991). AN IMPROVED FISCHER SYNTHESIS OF NITROINDOLES. 1,3-DIMETHYL-4-, 5- AND 6-NITROINDOLES. Organic Preparations and Procedures International. [Link]

• University of Wisconsin-Madison. (n.d.). Indoles. [Link]

• Professor Dave Explains. (2021). Fischer Indole Synthesis. YouTube. [Link]

• SIELC Technologies. (n.d.). Separation of Indole on Newcrom R1 HPLC column. [Link]

• Google Patents. (n.d.). Process for the preparation of 1,3,3-trimethyl-2-methylene indolines.

• ACS Publications. (2024). Synthesis of Isobenzofuranones and Isoindolinones via Claisen–Schmidt Condensation and Their Antileishmanial Activity. [Link]

• ChemHelp ASAP. (2021). Column chromatography & purification of organic compounds. YouTube. [Link]

• Google Patents. (n.d.). Process for preparing fischer's base.

• Anireddy, J. S., et al. (n.d.). Identification and synthesis of impurities formed during sertindole preparation. Arkivoc. [Link]

• ElectronicsAndBooks. (n.d.). AN IMPROVED FISCHER SYNTHESIS OF NITROINDOLES. 1,3- DIMETHYL-4-, 5-. [Link]

• ResearchGate. (2016). What is the best route to synthesize fisher's base (1,3,3-Trimethyl-2-methyleneindoline)?. [Link]

• PubMed. (2001). An efficient conversion of 5-nitroisatin into 5-nitroindole derivative. Bioorg Med Chem Lett. [Link]

• Robinson, B. (1963). The autoxidation of 2-hydroxy-1,3,3-trimethyl-2-t-butylindoline and 1,3,3-trimethyl-2-methyleneindoline. Journal of the Chemical Society. [Link]

• ResearchGate. (2024). Study on recrystallization process of nitroguanidine by directly adding cold water to control temperature. [Link]

• Google Patents. (n.d.). Indolinone derivatives and process for their manufacture.

• The Royal Society of Chemistry. (n.d.). Supporting Information Materials. [Link]

• Organic Syntheses. (n.d.). 4-nitroindole. [Link]

• National Institutes of Health. (2018). Chemistry of trisindolines: natural occurrence, synthesis and bioactivity. [Link]

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• 2. biomall.in [biomall.in]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. 92. The autoxidation of 2-hydroxy-1,3,3-trimethyl-2-t-butylindoline and 1,3,3-trimethyl-2-methyleneindoline - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Separation of Indoline on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 7. Separation of Indole on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 8. youtube.com [youtube.com]

Technical Support Center: Optimizing Temperature for the Synthesis of Indoline Derivatives

Welcome to the technical support center for the synthesis of indoline derivatives. As a foundational scaffold in numerous pharmaceuticals and bioactive compounds, the efficient synthesis of indolines is of paramount importance. Temperature is arguably one of the most critical, yet sometimes overlooked, parameters in these reactions. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into optimizing temperature to maximize yield, minimize impurities, and ensure reproducible results.

This resource moves beyond simple procedural lists to explain the fundamental principles—the causality—behind experimental choices. Our goal is to equip you with the scientific rationale needed to troubleshoot and refine your synthetic protocols effectively.

Frequently Asked Questions (FAQs) on Temperature Optimization

This section addresses common high-level questions and challenges encountered during the synthesis of indoline derivatives.

Q1: Why is temperature such a critical parameter in indoline synthesis?

A: Temperature is a fundamental lever that controls the energetics of a chemical reaction. Its profound impact on indoline synthesis stems from several key factors:

• Reaction Kinetics: Most chemical reactions, including the various methods to synthesize indolines (e.g., intramolecular C-H amination, reduction of indoles), have an energy barrier that must be overcome, known as the activation energy (Ea). According to the Arrhenius equation, the rate constant (k) increases exponentially with temperature. Therefore, increasing the temperature provides the necessary thermal energy to accelerate the reaction, leading to shorter reaction times.

• Thermodynamic vs. Kinetic Control: Many reactions can potentially yield multiple products. A lower temperature might favor the kinetically controlled product (the one that forms fastest), while a higher temperature can provide enough energy to overcome a larger activation barrier to form the more stable thermodynamically controlled product. In Fischer indole synthesis, for instance, higher temperatures can sometimes lead to cyclization at a less substituted position, altering the regioselectivity.[1]

• Catalyst Activity and Stability: In transition-metal catalyzed reactions (e.g., using Palladium, Copper, or Rhodium), temperature is a double-edged sword.[2][3] It is required to activate the catalyst and drive the catalytic cycle forward. However, excessive heat can lead to catalyst decomposition, aggregation (e.g., formation of palladium black), or the promotion of undesired side reactions, ultimately killing the reaction.[1][4]

• Solubility and Mass Transfer: The solubility of reactants, reagents, and even intermediates is temperature-dependent. Ensuring all components are in the solution phase is crucial for a homogeneous reaction, and adjusting the temperature can be a simple way to achieve this.

• Side Reactions and Product Stability: The desired indoline derivative itself might be thermally labile.[5] Running a reaction at too high a temperature can lead to degradation of the product as it forms. Furthermore, elevated temperatures can provide the activation energy for undesired side reactions, such as dimerization, polymerization, or elimination, leading to a complex product mixture and low purity.[1]

Q2: My reaction is not proceeding or is very slow. Should I just increase the temperature?

A: While a lack of reactivity is often due to insufficient thermal energy, indiscriminately increasing the temperature is a common pitfall that can worsen the outcome. Before raising the heat, consider a systematic approach.

First, confirm that other parameters are not the root cause (e.g., catalyst purity/activity, reagent quality, inert atmosphere if required). If temperature is the likely culprit, a systematic screen is the most effective strategy.[1] Instead of a single, large temperature jump, test a range of temperatures in small-scale parallel reactions. For example, if your reaction at 60 °C is slow, set up reactions at 70 °C, 80 °C, and 90 °C. Monitoring these small-scale reactions by TLC or LC-MS will provide a clear picture of how temperature affects not only the rate of starting material consumption but also the formation of byproducts.[1] Sometimes, a modest increase is all that is needed. In other cases, you may find that higher temperatures only lead to decomposition, indicating another aspect of the reaction (like the catalyst, ligand, or solvent) needs to be optimized.[4]

Q3: I'm getting a low yield of my desired indoline. How can I determine if the temperature is the issue?

A: Low yield is a classic problem where temperature is a primary suspect. The workflow below can help diagnose the issue. If you observe the formation of multiple byproducts or decomposition (e.g., charring), the temperature is likely too high.[1] Conversely, if you have a clean reaction profile but a significant amount of unreacted starting material, the temperature may be too low or the reaction time too short.

graph TD { A[Low Yield Observed] --> B{Analyze Crude Reaction Mixture (TLC, LC-MS, ¹H NMR)}; B --> C{Significant Starting Material Remaining?}; B --> D{Multiple Byproducts or Baseline Smear on TLC?}; C --> E[Yes: Potential for Insufficient Activation Energy]; D --> F[Yes: Potential for Side Reactions or Product/Catalyst Decomposition]; E --> G[Action: Increase Temperature Incrementally (e.g., +10-20 °C) and/or Extend Reaction Time]; F --> H[Action: Decrease Temperature (e.g., -10-20 °C) and Monitor Over Longer Time]; G --> I[Re-analyze]; H --> I[Re-analyze]; } Troubleshooting low yields based on reaction profile.

For instance, in some palladium-catalyzed C-H amination reactions to form indolines, temperatures around 120 °C are common to drive the reaction to completion.[4] However, for other transformations, such as the reduction of N-(tert-butoxycarbonyl)indoles, the reaction proceeds efficiently at room temperature.[6] This highlights the necessity of tailoring the temperature to the specific reaction.

Q4: I'm observing significant byproduct formation. How can temperature improve product purity?

A: Byproduct formation is often a result of running a reaction at a suboptimal temperature.

• Problem: High temperatures can provide sufficient energy to activate alternative reaction pathways that are inaccessible at lower temperatures. This can lead to isomers, oligomers, or products from undesired side reactions like cinnoline formation in Fischer indole synthesis.[1]

• Solution: Carefully controlling and often lowering the reaction temperature is a key strategy to enhance selectivity. Even if it requires a longer reaction time, operating at a lower temperature can "shut down" the pathways leading to byproducts, favoring the formation of the desired indoline. For example, a reaction that gives a complex mixture at 100 °C might produce a single, clean product when run at 80 °C for a longer duration.[1] It is a trade-off between reaction rate and selectivity.

Q5: How does microwave-assisted synthesis affect the temperature profile and outcome compared to conventional heating?

A: Microwave-assisted organic synthesis (MAOS) uses microwave irradiation to heat the reaction mixture. This differs significantly from conventional heating with an oil bath.

• Heating Mechanism: Microwaves directly heat the solvent and any polar molecules in the reaction mixture through dielectric heating. This leads to rapid, uniform, and efficient heating, often reducing reaction times from hours to minutes.[1]

• Temperature Profile: It allows for precise temperature control and the ability to reach target temperatures much faster than conventional methods.

• Outcomes: This rapid heating can dramatically accelerate reactions. In a Fischer indole synthesis, a reaction that was ineffective at 100 °C conventionally could achieve >95% conversion in just 5 minutes at 150 °C in a microwave reactor.[1] This can also help minimize byproduct formation that might occur during prolonged heating periods required by conventional methods. However, it's important to be cautious, as the high temperatures can also accelerate decomposition if the substrates or products are thermally sensitive.

Troubleshooting Guide: Palladium-Catalyzed Intramolecular C-H Amination

This popular method for synthesizing indolines from β-arylethylamine precursors is highly sensitive to temperature.

Symptom	Potential Cause (Temperature-Related)	Suggested Action & Rationale
No Reaction / Low Conversion	Insufficient thermal energy to facilitate C-H activation or reductive elimination, which are often the rate-limiting steps.	Systematically increase the temperature in 10-15 °C increments (e.g., from 100 °C to 115 °C, then 130 °C). Monitor each temperature point to find the "sweet spot" before catalyst decomposition becomes significant.
Darkening of Reaction Mixture (e.g., Black Precipitate)	The temperature is too high, leading to the decomposition of the palladium catalyst (e.g., Pd(OAc)₂) into palladium black (Pd(0) nanoparticles).[1][4]	Immediately reduce the temperature. If decomposition is rapid, the chosen temperature is fundamentally too high for the catalyst's stability under the reaction conditions. Consider a more thermally stable palladium precursor or ligand, or screen temperatures at a lower range (e.g., 80-100 °C).
Formation of Dehydrogenated Product (Indole)	High temperatures, especially in the presence of an oxidant or air, can promote the dehydrogenation of the newly formed indoline to the corresponding indole.[7]	Run the reaction at the lowest possible temperature that still affords a reasonable reaction rate. Ensure the reaction is maintained under a strictly inert atmosphere (Nitrogen or Argon) to prevent aerobic oxidation.
Poor Regioselectivity (e.g., C-H activation at an undesired position)	The temperature may be high enough to overcome the directing group's influence, allowing for less favorable but accessible C-H activation pathways to compete.	Lowering the temperature can enhance the directing effect of the protecting group, improving selectivity for the desired C-H bond. This may require a longer reaction time but results in a cleaner product profile.

Quantitative Data Summary: Effect of Temperature on Fischer Indole Synthesis [1]

Entry	Temperature (°C)	Reaction Time (min)	Outcome
1	100	15	Ineffective
2	125	15	97% Conversion
3	150	5	95% Conversion
4	150	10	>99% Conversion

This table illustrates that for this specific microwave-assisted Fischer indolisation, a threshold temperature above 100°C is required for the reaction to proceed efficiently.

Experimental Protocols

Protocol 1: Systematic Temperature Screening for a Palladium-Catalyzed Intramolecular C-H Amination

This protocol describes a general workflow for optimizing the temperature for the synthesis of an N-protected indoline from a 2-phenylethylamine derivative.

Workflow Diagram:

graph G { layout=dot; rankdir=TB; node [shape=box, style=rounded]; A [label="1. Small-Scale Reaction Setup\n(e.g., 0.1 mmol scale in parallel vials)"]; B [label="2. Define Temperature Range\n(e.g., 80°C, 100°C, 120°C, 140°C)"]; C [label="3. Run Parallel Reactions\n(Identical conditions except for temperature)"]; D [label="4. Monitor Reactions\n(TLC or LC-MS at t = 1h, 4h, 12h)"]; E [label="5. Quench and Analyze\n(Determine conversion & byproduct profile)"]; F [label="6. Identify Optimal Temperature\n(Best balance of rate, yield, and purity)"]; A -> B -> C -> D -> E -> F; }

Workflow for systematic temperature optimization.

Step-by-Step Methodology:

• Reaction Setup: In four separate reaction vials equipped with stir bars, add the N-protected β-arylethylamine substrate (0.1 mmol), the palladium catalyst (e.g., Pd(OAc)₂, 5-10 mol%), ligand (if required), and base (e.g., K₂CO₃, 2.0 equiv) in a suitable solvent (e.g., Toluene or Dioxane, 1.0 mL).

• Inert Atmosphere: Seal the vials and purge thoroughly with an inert gas (Nitrogen or Argon).

• Heating: Place each vial in a pre-heated reaction block or oil bath set to the screening temperatures (e.g., Vial 1 at 80 °C, Vial 2 at 100 °C, Vial 3 at 120 °C, Vial 4 at 140 °C).

• Monitoring: After set time points (e.g., 2, 6, and 24 hours), carefully take a small aliquot from each reaction mixture. Dilute the aliquot and analyze by TLC and/or LC-MS to assess the consumption of starting material and the formation of the desired indoline and any byproducts.

• Analysis: Compare the results from the different temperatures.

  • The 80 °C reaction might be clean but slow.

  • The 120 °C reaction might show complete conversion and high yield.

  • The 140 °C reaction might show rapid conversion but also evidence of catalyst decomposition or byproduct formation.[1]

• Selection: Based on this data, select the optimal temperature that provides the highest yield of the pure product in a reasonable timeframe. You may choose to perform a second, more focused screen around the most promising temperature (e.g., 110 °C, 115 °C, 125 °C).

References

• Synthesis of indoles. Organic Chemistry Portal. [Link]

• Recent advances in the synthesis of indoles and their applications. RSC Publishing. [Link]

• Palladium(II)-Catalyzed Direct C7-Acyloxylation of Indoles. Organic Letters. [Link]

• Synthesis, Thermal Properties, and Rheological Characteristics of Indole-Based Aromatic Polyesters. ACS Omega. [Link]

• Synthesis of indolines. Organic Chemistry Portal. [Link]

• Recent Progress in the Transition Metal Catalyzed Synthesis of Indoles. MDPI. [Link]

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• 2. Recent advances in the synthesis of indoles and their applications - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. mdpi.com [mdpi.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Indoline synthesis [organic-chemistry.org]
• 7. Indole synthesis [organic-chemistry.org]

Technical Support Center: Stabilizing 1,3,3-Trimethyl-2-methylene-5-nitroindoline

Here is the technical support center for Preventing Polymerization of 1,3,3-Trimethyl-2-methylene-5-nitroindoline.

Welcome to the technical resource guide for 1,3,3-Trimethyl-2-methylene-5-nitroindoline (CAS 36429-14-8).[1] This molecule, a valuable intermediate in the synthesis of dyes and functional materials, is a derivative of Fischer's base and is characterized by significant chemical reactivity.[2][3] Its inherent structural features, particularly the exocyclic methylene group, render it highly susceptible to unwanted polymerization.

This guide provides in-depth technical information, troubleshooting advice, and validated protocols to help you successfully handle, store, and utilize this compound while mitigating the risk of polymerization.

Section 1: Understanding the Inherent Instability

A foundational understanding of the molecule's structure is critical to preventing its degradation. The propensity of 1,3,3-Trimethyl-2-methylene-5-nitroindoline to polymerize stems from two key functional groups.

Q1: What makes 1,3,3-Trimethyl-2-methylene-5-nitroindoline so reactive?

The high reactivity is primarily due to the combination of an enamine system and a terminal alkene (methylene group).

• Enamine Nucleophilicity : The core structure is an enamine, a class of compounds known for being excellent nucleophiles.[4] The nitrogen atom donates electron density to the adjacent carbon-carbon double bond, making the β-carbon of the methylene group highly susceptible to reaction with electrophiles.

• Vinyl Group Susceptibility : The C=CH2 (methylene) moiety is a classic vinyl group, the fundamental building block for many polymers. This group is readily susceptible to chain-growth polymerization reactions.[5][6]

The presence of a strong electron-withdrawing nitro group further modulates the electronic properties of the aromatic ring, influencing the overall reactivity of the molecule.[7][8]

Q2: What are the primary pathways for polymerization?

Two main mechanisms are responsible for the unwanted polymerization of this compound: Acid-Catalyzed Cationic Polymerization and Free Radical Polymerization .

• Acid-Catalyzed Polymerization : Traces of acid can protonate the enamine, forming a stabilized iminium cation. This cation is a potent electrophile that can be attacked by the nucleophilic methylene group of another monomer molecule, initiating a cationic polymerization cascade.[9][10] This is often a very rapid process.

• Free Radical Polymerization : Like other vinyl monomers, the methylene group can undergo polymerization initiated by free radicals. These radicals can be generated by exposure to heat, ultraviolet (UV) light, or trace impurities like peroxides.[5][11][12]

Caption: Primary mechanisms of monomer polymerization.

Q3: What common laboratory conditions can trigger polymerization?

Awareness of environmental and chemical triggers is the first line of defense. The following conditions are known to initiate or accelerate polymerization.

Trigger	Mechanism of Action	Prevention Strategy
Acidic Impurities	Initiates rapid cationic polymerization.[9][10]	Use neutral or slightly basic solvents; avoid acidic glassware.
Heat	Provides activation energy for thermal self-initiation of radical polymerization.[5]	Store at low temperatures (-20°C recommended).
UV Light/Sunlight	Generates free radicals, initiating radical polymerization.	Store in amber vials or wrap containers in aluminum foil.
Oxygen/Air	Can lead to oxidative degradation and formation of peroxide impurities which act as radical initiators.[2]	Handle and store under an inert atmosphere (Argon or Nitrogen).
Metal Impurities	Certain transition metals can catalyze radical formation.	Use high-purity solvents and reagents; use metal-free spatulas.

Section 2: Troubleshooting Guide

Even with precautions, problems can arise. This section addresses common observations and provides a logical framework for troubleshooting.

Q4: I received the compound as a solid, but it has turned into an intractable, viscous gum in my freezer. What happened?

This is a classic sign of polymerization during storage. The most likely cause is the gradual depletion of the inhibitor originally added by the manufacturer, followed by slow polymerization initiated by trace light exposure during handling, temperature fluctuations, or atmospheric contamination in the container. Once polymerization begins, it can be self-sustaining.

Q5: My reaction mixture turned viscous and the starting material disappeared from the TLC plate prematurely. How do I diagnose the cause?

This indicates polymerization occurred during your experiment. To diagnose the cause, review your procedure with the following questions:

• Was the solvent acidic? Did you use a non-distilled chlorinated solvent (which can contain HCl) or add any acidic reagents? This would point to cationic polymerization.

• Was the reaction heated? High temperatures can initiate thermal radical polymerization.[5]

• Was the reaction protected from light? A high-energy lamp or direct sunlight could cause photochemically-induced radical polymerization.

• Was the system properly degassed and kept under an inert atmosphere? The ingress of air could have introduced radical-initiating peroxides.

Q6: I successfully purified the compound by column chromatography, but it solidified upon removal of the solvent. Why?

This is a very common issue. The purification process (e.g., silica gel chromatography) effectively removes any stabilizing inhibitors that were present. The resulting pure, uninhibited compound is extremely reactive. The heat from solvent evaporation under reduced pressure can be sufficient to initiate thermal polymerization of the now-vulnerable monomer.

Section 3: Preventative Protocols & Best Practices

Adherence to strict handling and storage protocols is non-negotiable for this compound.

Protocol 1: Recommended Storage Conditions

• Immediate Action on Receipt : Upon receipt, immediately wrap the manufacturer's vial in aluminum foil or place it inside a secondary amber container to protect it from light.

• Inert Atmosphere : If the compound will be stored for more than a few weeks, carefully flush the headspace of the container with dry argon or nitrogen before sealing.

• Temperature : Store the container at -20°C in a non-cycling (manual defrost) freezer.

• Inhibitor Addition : For long-term storage or for material that has been purified, add a suitable radical inhibitor (see Protocol 3).

Protocol 2: Safe Handling and Use in Reactions

Sources

• 1. scbt.com [scbt.com]
• 2. arkat-usa.org [arkat-usa.org]
• 3. US3865837A - Process for preparing fischer{3 s base - Google Patents [patents.google.com]
• 4. Enamine - Wikipedia [en.wikipedia.org]
• 5. Polymerisation inhibitor - Wikipedia [en.wikipedia.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. A Walk through Recent Nitro Chemistry Advances - PMC [pmc.ncbi.nlm.nih.gov]
• 9. acid-catalyzed polymerization reactions: Topics by Science.gov [science.gov]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. youtube.com [youtube.com]
• 12. orbi.uliege.be [orbi.uliege.be]

Technical Support Center: Purifying Nitroindoline Compounds by Column Chromatography

Welcome to the technical support resource for researchers, scientists, and drug development professionals. This guide provides in-depth answers and troubleshooting strategies for the purification of nitroindoline compounds using column chromatography. As Senior Application Scientists, we have compiled this information based on established principles and extensive field experience to help you navigate the complexities of this specific purification challenge.

Frequently Asked Questions (FAQs)

This section addresses the foundational questions you should consider before setting up your purification protocol.

Q1: How do I select the appropriate stationary phase for my nitroindoline compound?

Answer: The choice of stationary phase is critical and depends on the overall polarity of your specific nitroindoline derivative.

Nitroindoline compounds are nitrogen-containing heterocycles, which are typically polar.[1] The nitro group further increases the polarity. Therefore, normal-phase chromatography is the most common starting point.

• Silica Gel (SiO₂): This is the most widely used stationary phase for conventional applications due to its high polarity and effectiveness in separating compounds based on polarity differences.[1][2] However, standard silica gel is slightly acidic due to the presence of silanol (Si-OH) groups on its surface.[2][3] This acidity can be problematic for certain nitroindolines, potentially leading to degradation or irreversible adsorption.[4][5]

• Alumina (Al₂O₃): Alumina is a polar adsorbent that can be obtained in acidic, neutral, or basic forms.[2] Neutral or basic alumina is an excellent alternative if your nitroindoline is sensitive to the acidic nature of silica gel.[1][3]

• Chemically Modified Silica: For compounds that are difficult to purify on standard silica, consider phases with intermediate polarity, such as amino- or cyano-bonded silica .[1][6] These are particularly useful for nitrogen-containing heterocycles.[1]

• Reversed-Phase Silica (C18): If your nitroindoline is highly polar and difficult to elute from silica gel, reversed-phase chromatography is the method of choice.[7] Here, the stationary phase is non-polar (e.g., C18), and a polar mobile phase (like water/acetonitrile or water/methanol) is used.[8] In this mode, the most polar compounds elute first.[3]

Expert Recommendation: Start with standard flash-grade silica gel (40-63 µm).[9] If you observe streaking, tailing, or product degradation during your initial Thin-Layer Chromatography (TLC) analysis, consider deactivating the silica or switching to neutral alumina.

Q2: What is a good starting mobile phase (eluent) system for purifying nitroindolines on silica gel?

Answer: The goal is to find a solvent system where your target compound has a retention factor (Rf) of approximately 0.2-0.35 on a TLC plate.[2][10][11] This Rf value typically translates to good separation on a column.

A standard approach for normal-phase chromatography is to use a binary mixture of a non-polar and a moderately polar solvent.

• Common Non-Polar Solvents: Hexanes, Petroleum Ether, Cyclohexane.[10][11]

• Common Polar Solvents: Ethyl Acetate (EtOAc), Dichloromethane (DCM), Diethyl Ether.[12][13]

Recommended Starting Systems:

• Hexanes/Ethyl Acetate

• Dichloromethane/Methanol (for more polar compounds)

Start with a low percentage of the polar solvent (e.g., 5-10%) and gradually increase its concentration while monitoring the separation by TLC.[9]

Pro-Tip for Basic Heterocycles: Indoline moieties are basic. Basic compounds often interact strongly with acidic silanol groups on silica gel, causing significant tailing or streaking.[7] To counteract this, add a small amount of a basic modifier, such as 0.1–1% triethylamine (TEA) , to your eluent system.[3][14] This deactivates the acidic sites and dramatically improves peak shape.

Q3: How do I properly scale up from Thin-Layer Chromatography (TLC) to a preparative column?

Answer: TLC is the essential tool for developing your column chromatography method.[15] The conditions you establish on a TLC plate guide the parameters for your larger-scale purification.

• Dissolve Sample: Prepare a dilute solution of your crude nitroindoline mixture in a volatile solvent.

• Spot the Plate: Spot the mixture onto a silica gel TLC plate.

• Develop the Plate: Place the plate in a TLC chamber containing your chosen mobile phase.

• Visualize: After the solvent front nears the top, remove the plate, mark the solvent front, and let it dry. Visualize the spots under a UV lamp (nitroaromatics are often UV-active) or by using a chemical stain.[16]

• Optimize Rf: Adjust the ratio of polar to non-polar solvent until the desired nitroindoline compound has an Rf value between 0.2 and 0.35.[10][11]

  • If the Rf is too high (>0.5), decrease the polarity of the mobile phase (reduce the percentage of the polar solvent).[7]

  • If the Rf is too low (<0.1), increase the polarity of the mobile phase.[4]

• Assess Separation: Ensure there is adequate separation between the spot for your desired product and any major impurities. The difference in Rf values (ΔRf) should be at least 0.2 for a straightforward separation.

The following diagram illustrates the workflow for developing your column chromatography method.

Caption: Workflow for TLC to Column Chromatography Method Development.

Q4: How much silica gel should I use relative to my crude sample, and should I use wet or dry loading?

Answer: Both the silica-to-sample ratio and the loading method are crucial for achieving good separation.

Silica Gel to Sample Ratio: As a general rule of thumb, the mass of the stationary phase should be 30 to 100 times the mass of the crude material.[10]

• Easy Separations (ΔRf > 0.2): A 30:1 to 50:1 ratio (w/w) is often sufficient.

• Difficult Separations (ΔRf < 0.2): A ratio of 100:1 or even higher may be necessary.[17]

Sample Loading Method: The goal of loading is to apply the sample to the top of the column in the most concentrated band possible.

• Wet Loading: The crude sample is dissolved in the minimum amount of the mobile phase (or a slightly more polar solvent) and carefully pipetted onto the top of the packed column.[18] This is suitable for samples that are readily soluble in the starting eluent.

• Dry Loading: This method is preferred for samples that have poor solubility in the mobile phase or when a strong solvent is needed for dissolution, which would otherwise disrupt the separation.[15][18]

• Dissolve your crude nitroindoline compound in a suitable, volatile solvent (e.g., DCM, acetone).

• Add a small amount of silica gel (typically 2-3 times the mass of your crude sample) to the solution.

• Thoroughly mix the slurry to ensure the compound is evenly adsorbed onto the silica.

• Remove the solvent under reduced pressure using a rotary evaporator until you have a fine, free-flowing powder.

• Carefully add this powder to the top of your packed column.[18]

Troubleshooting Guide

Even with careful planning, issues can arise. This section provides solutions to common problems encountered during the purification of nitroindoline compounds.

Problem: My nitroindoline compound appears to be degrading on the column. The collected fractions are impure or show new, unexpected spots on TLC.

Causality & Solution: This is a classic sign of compound instability on the acidic surface of silica gel.[4] Nitro groups can be sensitive, and the heterocyclic ring may also be susceptible to acid-catalyzed reactions.

• Solution 1: Deactivate the Silica Gel. Before running the column, flush the packed silica with an eluent containing 1-3% triethylamine (TEA).[14] This neutralizes the acidic silanol sites. Discard the initial solvent that passes through and then run the column as usual, remembering to include 0.1-1% TEA in your mobile phase.

• Solution 2: Use an Alternative Stationary Phase. Switch to a more inert support like neutral alumina or Florisil®.[3]

• Solution 3: Perform a 2D TLC Test. To confirm on-plate degradation, spot your compound in one corner of a TLC plate and run it. Then, rotate the plate 90 degrees and run it again in the same solvent system.[19] If the compound is stable, it will appear on the diagonal. If it degrades, new spots will appear off the diagonal.

Problem: My compound is streaking or tailing badly on the TLC plate and column, leading to poor separation.

Causality & Solution: Tailing is often caused by strong, non-ideal interactions between a polar or basic analyte and the acidic stationary phase.[7] For nitroindolines, the basic nitrogen atom is a likely cause.

• Solution: Add a Mobile Phase Modifier. As mentioned in the FAQs, the most effective solution is to add 0.1-1% triethylamine (TEA) to your mobile phase (e.g., Hexane/EtOAc/TEA 80:20:0.5).[3][14] The TEA will compete with your basic compound for the acidic sites on the silica, allowing your nitroindoline to travel in a tighter band. If your compound were acidic, adding a small amount of acetic acid would serve the same purpose.[19]

Problem: I'm seeing poor separation between my product and an impurity (co-elution).

Causality & Solution: This occurs when the impurity has a polarity very similar to your desired compound, resulting in overlapping elution profiles.[10]

• Solution 1: Optimize the Mobile Phase.

  • Use a Shallow Gradient: Instead of running the column with a single solvent mixture (isocratic elution), start with a lower polarity eluent and gradually increase the percentage of the polar solvent over the course of the run.[10][14] This can effectively resolve compounds with close Rf values.

  • Change Solvent Selectivity: If adjusting the polarity ratio (e.g., from 10% EtOAc to 15% EtOAc) doesn't work, try a different solvent system altogether.[7] For example, switching from Hexane/EtOAc to DCM/Methanol changes the nature of the solvent-solute interactions and can often improve separation.[20]

• Solution 2: Improve Column Packing and Loading. Ensure your column is packed uniformly without any cracks or channels, as these lead to poor separation.[10] Using a slurry packing method is generally preferred.[10] Also, avoid overloading the column; stick to a silica-to-crude ratio of at least 30:1.[10]

The following decision tree provides a logical path for troubleshooting common chromatography issues.

Caption: Troubleshooting Decision Tree for Column Chromatography.

Problem: My compound won't elute from the column, even when I switch to 100% ethyl acetate.

Causality & Solution: Your compound is highly polar and is too strongly adsorbed to the silica gel.[4]

• Solution 1: Use a More Aggressive Solvent System. A common next step is to introduce a highly polar solvent like methanol. A system of Dichloromethane/Methanol can be very effective. Sometimes, a small amount of ammonium hydroxide is added for very polar, basic compounds.[7]

• Solution 2: Perform a Methanol Purge. If you have already eluted your less polar impurities and just want to recover your product, you can "strip" the column by flushing it with 100% methanol.[19] Note that this will likely elute everything remaining on the column, so it is a recovery step, not a separation one.

• Solution 3: Switch to Reversed-Phase. This is the definitive solution for very polar compounds.[4] Using a C18 column with a water/acetonitrile or water/methanol mobile phase will allow for the effective elution and purification of your polar nitroindoline.[21]

Summary of Recommended Conditions

Parameter	Recommendation for Nitroindolines	Rationale & Key Considerations
Stationary Phase	1. Silica Gel (40-63 µm)2. Neutral Alumina	Start with silica.[2] Switch to alumina if acid-sensitivity is observed.[3]
Mobile Phase	Hexanes/Ethyl Acetate or DCM/Methanol with 0.1-1% Triethylamine (TEA)	Start with Hex/EtOAc.[10] Use DCM/MeOH for more polar analogs. TEA is critical to prevent tailing of the basic indoline core.[14]
Method Development	Achieve Rf of 0.2-0.35 on analytical TLC	This Rf range provides the best chance for good separation on a preparative column.[11]
Silica:Sample Ratio	30:1 to 100:1 (w/w)	Use a higher ratio for more difficult separations to improve resolution.[10]
Sample Loading	Dry loading is preferred	Minimizes band broadening, especially for compounds with poor solubility in the starting eluent.[15][18]

References

• Chemistry Stack Exchange. (2014). How do I purify the resulting compound after a nitro- to amine-group reduction? Retrieved from [Link]

• BUCHI Corporation. (n.d.). How to choose a stationary phase, optimize selectivity and get better resolution in chromatography. Retrieved from [Link]

• SIELC Technologies. (n.d.). Separation of 5-Nitroindole on Newcrom R1 HPLC column. Retrieved from [Link]

• Journal of Medicinal Chemistry. (2022). Discovery and Optimization of Indoline-Based Compounds as Dual 5-LOX/sEH Inhibitors: In Vitro and In Vivo Anti-Inflammatory Characterization. Retrieved from [Link]

• PubMed. (1968). Reduction and detection of aromatic nitro-compounds on thin layers of silica gel. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Troubleshooting Flash Column Chromatography. Retrieved from [Link]

• ElectronicsAndBooks. (n.d.). Reduction and detection of aromatic nitro-compounds on thin layers of silica gel. Retrieved from [Link]

• Sorbtech. (2024). Mastering Stationary Phases: Selection Criteria and Method Development. Retrieved from [Link]

• Waters Blog. (2017). Infographic: What's the Best Column for Polar Compound Retention? Retrieved from [Link]

• Phenomenex. (n.d.). Mobile Phase Optimization: A Critical Factor in HPLC. Retrieved from [Link]

• Reddit. (2022). troubleshooting column chromatography. Retrieved from [Link]

• Veeprho. (n.d.). Different Types of Stationary Phases in Liquid Chromatography. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Tips for Flash Column Chromatography. Retrieved from [Link]

• SIELC Technologies. (n.d.). Separation of Indoline, 6-nitro- on Newcrom R1 HPLC column. Retrieved from [Link]

• Interchim. (n.d.). Purification of Nitro compound, Indol & Nitrostyrene using PF-15SIHP-F0025. Retrieved from [Link]

• Studylib. (n.d.). Column Chromatography of Nitroanilines Lab Experiment. Retrieved from [Link]

• Google Patents. (n.d.). Purification of heterocyclic organic nitrogen compounds.

• ChemistryViews. (2012). Tips and Tricks for the Lab: Column Troubleshooting and Alternatives. Retrieved from [Link]

• Research Journal of Pharmacy and Technology. (n.d.). Selection of Stationary Phase and Mobile Phase in High Performance Liquid Chromatography. Retrieved from [Link]

• Reddit. (2022). How to scale up a column? Retrieved from [Link]

• LCGC International. (2013). Mobile-Phase Optimization Strategies in Reversed-Phase HPLC. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Chromatography: How to Run a Small Scale Flash Column. Retrieved from [Link]

• Reddit. (2024). Struggling with the purification of a nitroaldol product. Retrieved from [Link]

• ResearchGate. (n.d.). The separation of 2-nitrophenol, 4-nitrophenol and phenol. Retrieved from [Link]

• Organic Syntheses. (2023). Purification of Organic Compounds by Flash Column Chromatography. Retrieved from [Link]

• Columbia University. (n.d.). Column chromatography. Retrieved from [Link]

• HALO Columns. (2023). LC Chromatography Troubleshooting Guide. Retrieved from [Link]

• Magritek. (n.d.). Column Chromatography. Retrieved from [Link]

• ACS Publications. (2024). Isomeric Identification of the Nitroindole Chromophore in Indole + NO3 Organic Aerosol. Retrieved from [Link]

• ResearchGate. (2017). Product decomposed on silica gel. Retrieved from [Link]

• MDPI. (2023). Optimization of Mobile Phase Modifiers for Fast LC-MS-Based Untargeted Metabolomics and Lipidomics. Retrieved from [Link]

• Reddit. (2016). What compounds are unstable in a silica gel column (chromatography). Retrieved from [Link]

• NIH. (2022). Nitrification Progress of Nitrogen-Rich Heterocyclic Energetic Compounds: A Review. Retrieved from [Link]

• Reddit. (2023). How do I see my compounds in column chromatography? Retrieved from [Link]

• University of Calgary. (n.d.). Column chromatography. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Chromatography: The Solid Phase. Retrieved from [Link]

• Google Patents. (n.d.). Process for the purification of nitro aliphatic compounds.

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Stability issues of 1,3,3-Trimethyl-2-methylene-5-nitroindoline in solution

Technical Support Center: 1,3,3-Trimethyl-2-methylene-5-nitroindoline

Guide Objective: This technical guide serves as a dedicated resource for researchers, scientists, and drug development professionals utilizing 1,3,3-Trimethyl-2-methylene-5-nitroindoline. As a Senior Application Scientist, my goal is to provide you with not only procedural steps but also the underlying scientific rationale to troubleshoot stability issues encountered in solution-based experiments, ensuring the integrity and reproducibility of your results.

Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the handling and stability of 1,3,3-Trimethyl-2-methylene-5-nitroindoline.

Q1: What are the primary factors that influence the stability of 1,3,3-Trimethyl-2-methylene-5-nitroindoline in solution?

A1: The stability of this compound is primarily influenced by a combination of four critical factors: pH, light exposure, temperature, and the presence of oxidizing agents.[1][2] The molecule possesses two chemically sensitive moieties: the exocyclic methylene group, which is part of an enamine-like system susceptible to hydrolysis, and the nitroaromatic group, which is prone to photodegradation.[3][4]

Q2: What are the recommended solvents for preparing stock solutions?

A2: Due to its non-polar nature, 1,3,3-Trimethyl-2-methylene-5-nitroindoline exhibits poor solubility in aqueous solutions.[5][6] For stock solutions, it is highly recommended to use anhydrous, polar aprotic solvents such as Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF). Acetonitrile is also a viable option. These solvents minimize the risk of hydrolysis that can occur in protic solvents like water or methanol.

Q3: What are the optimal storage conditions for solutions of this compound?

A3: To maximize shelf-life, solutions should be stored under the following conditions:

• Temperature: Store at ≤ -20°C. For long-term storage (>1 month), -80°C is preferable.

• Light: Protect from all light sources. Use amber or opaque vials.[7]

• Atmosphere: Store under an inert atmosphere (argon or nitrogen) to prevent oxidation.

• Container: Use tightly sealed containers to prevent solvent evaporation and moisture ingress.[8][9]

It is also best practice to store the compound in small, single-use aliquots to avoid repeated freeze-thaw cycles.

Q4: What are the common visual or analytical signs of compound degradation?

A4: Degradation can manifest in several ways:

• Visual: A noticeable change in solution color, often from a distinct color to brown or colorless, or the formation of a precipitate.

• Analytical (HPLC): A decrease in the peak area of the parent compound over time, accompanied by the appearance of one or more new peaks corresponding to degradation products.

• Analytical (UV-Vis): A shift in the maximum absorbance wavelength (λmax) or a decrease in the absorbance intensity at λmax.

Q5: What is the most probable non-photochemical degradation pathway in solution?

A5: The most likely degradation pathway in the absence of light is the hydrolysis of the exocyclic methylene C=C double bond. This enamine-like functional group is susceptible to acid-catalyzed hydrolysis, which would cleave the double bond to form 1,3,3-trimethyl-5-nitroindolin-2-one. This reaction is accelerated in acidic or even neutral aqueous media.

Troubleshooting Guide

This section provides solutions to specific problems you may encounter during your experiments.

Q1: I prepared my compound in an aqueous buffer for my assay, and the solution quickly changed color. What is the cause?

A1: This is a classic sign of rapid degradation, likely due to a combination of photodegradation and hydrolysis.

• Causality: The nitroaromatic group makes the compound highly sensitive to light, and UV or even ambient lab light can initiate photochemical reactions, leading to color change.[3][4] Furthermore, direct dissolution in aqueous buffer, especially if the pH is not optimized, can cause rapid hydrolysis of the methylene group.

• Solution:

  • Minimize Light Exposure: Protect your solution from light at all times by using amber vials and covering your experimental setup with aluminum foil.

  • Use a Co-solvent: Prepare a concentrated stock solution in anhydrous DMSO. For your experiment, dilute this stock into the aqueous buffer immediately before use. The final DMSO concentration in your assay should be kept low (typically <0.5%) and consistent across all samples, including controls.

  • Work Quickly: Use the freshly prepared diluted solution as soon as possible. Do not store the compound in aqueous buffers.

Q2: My experimental results are inconsistent and not reproducible. Could compound instability be the issue?

A2: Yes, inconsistent results are a hallmark of using a compound that is degrading during the course of the experiment. The concentration of the active compound is decreasing over time, leading to variable outcomes.

• Causality: If the compound is unstable in your assay medium, its effective concentration will differ between the start of the experiment and the end, and may vary between plates or runs.

• Self-Validating Protocol: To confirm if stability is the problem, perform a simple time-course stability study.

  • Prepare the final working solution of your compound in the exact assay buffer you use.

  • Immediately analyze a sample (t=0) using HPLC or UV-Vis spectroscopy to get a baseline reading of the parent compound.

  • Keep the remaining solution under the exact conditions of your experiment (temperature, light, container).

  • Analyze samples at subsequent time points (e.g., 1, 2, 4, 8, and 24 hours).

  • Interpretation: A decrease of >10% in the parent compound's concentration over the experimental duration indicates that instability is a critical issue that must be addressed.

Q3: I see a new, more polar peak appearing in my RP-HPLC analysis of an aged solution. What is it likely to be?

A3: The appearance of a new, more polar peak (i.e., a peak with a shorter retention time on a reverse-phase column) strongly suggests the formation of a degradation product.

• Causality: The most probable candidate is the hydrolysis product, 1,3,3-trimethyl-5-nitroindolin-2-one. The replacement of the non-polar methylene group with a polar ketone group would significantly decrease its retention time on a C18 column.

• Troubleshooting & Confirmation:

  • Forced Degradation: To tentatively identify this peak, you can perform a forced degradation study.[10] Sparingly treat a small sample of your compound with a mild acid (e.g., 0.01 M HCl) and monitor the reaction by HPLC. If the new peak's retention time matches the one you observed in your aged sample, it strongly supports the hydrolysis hypothesis.

  • Preventative Measures: This finding underscores the importance of avoiding acidic conditions and prolonged exposure to aqueous media. Ensure all buffers are within a stable pH range (pre-determined by stability testing) and use freshly prepared solutions.

Data Presentation & Visualization

Table 1: Recommended Solvents and Storage Conditions

Parameter	Recommendation	Rationale
Primary Stock Solvent	Anhydrous DMSO, Anhydrous DMF	Aprotic solvents prevent hydrolysis.
Stock Concentration	1-10 mM	Higher concentrations can sometimes improve stability.
Storage Temperature	-20°C (short-term), -80°C (long-term)	Low temperatures slow degradation kinetics.[2]
Light Conditions	Complete darkness (Amber vials)	The nitro group makes the compound highly photosensitive.[7]
Atmosphere	Inert gas (Argon or Nitrogen)	Prevents potential oxidation of the indoline ring or methylene group.
Working Solutions	Dilute from stock immediately before use	Stability in aqueous media is very limited.

Diagrams

Caption: Key factors contributing to the degradation of the title compound.

Caption: Proposed primary pathway for hydrolytic degradation.

Caption: Troubleshooting workflow for inconsistent experimental results.

References

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• 1,3,3-trimethyl-2-methyleneindoline | Solubility of Things. Solubility of Things. Available at: [Link]

• 1,3,3-Trimethyl-2-methyleneindoline | C12H15N | CID 8351 - PubChem. PubChem. Available at: [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of Fischer's Base and its 5-Nitro Derivative

This guide provides an in-depth, objective comparison of the chemical reactivity between 1,3,3-Trimethyl-2-methyleneindoline, commonly known as Fischer's base, and its derivative, 1,3,3-Trimethyl-2-methylene-5-nitroindoline. Designed for researchers, scientists, and professionals in drug development, this document elucidates the profound impact of aromatic substitution on the reactivity of this important heterocyclic scaffold, supported by foundational principles and experimental considerations.

Introduction: A Tale of Two Indolines

Fischer's base is a cornerstone building block in synthetic chemistry, prized for its utility in constructing a variety of complex molecules, most notably cyanine and merocyanine dyes.[1][2][3] Its reactivity is defined by the exocyclic methylene group, which is part of a highly nucleophilic enamine system.[4]

By introducing a nitro group at the 5-position of the indoline ring, we generate 1,3,3-Trimethyl-2-methylene-5-nitroindoline. This seemingly minor modification dramatically alters the electronic landscape of the molecule, leading to a significant divergence in chemical behavior. This guide will dissect these differences, explaining the underlying electronic effects and their practical consequences in chemical synthesis.

Caption: Chemical structures of Fischer's base and its 5-nitro derivative.

The Decisive Role of the Nitro Group: An Electronic Perspective

The stark contrast in reactivity stems from the potent electron-withdrawing nature of the nitro (–NO₂) group. This influence is exerted through two primary electronic mechanisms:

• Inductive Effect (-I): The high electronegativity of the nitrogen and oxygen atoms in the nitro group pulls electron density away from the aromatic ring through the sigma (σ) bond framework.[5] This effect deactivates the entire molecule towards reactions with electrophiles.

• Resonance Effect (-M): The nitro group actively withdraws electron density from the π-system of the aromatic ring via resonance delocalization.[6] This delocalization significantly reduces the electron density on the indoline nitrogen, which is critical for the enamine's nucleophilicity.

The consequence of these combined effects is a transformation of the indoline system from electron-rich (in Fischer's base) to electron-poor (in the 5-nitro derivative).[5][7] This fundamental electronic shift is the root cause of their divergent chemical behavior.

Comparative Reactivity Analysis

The most significant chemical distinction between these two compounds is their nucleophilicity.

Nucleophilicity: The Enamine's Power

Fischer's Base: As a classic enamine, Fischer's base is a potent carbon-centered nucleophile. The lone pair of electrons on the nitrogen atom is delocalized into the exocyclic double bond, creating a high electron density on the α-carbon (the methylene carbon). This makes it highly reactive towards a wide array of electrophiles, including:

• Alkyl halides

• Acyl halides[4]

• Isocyanates[4]

• Electrophilic olefins, such as nitro-olefins[4]

• Diazonium salts[4]

This high reactivity is harnessed in the synthesis of cyanine dyes, where Fischer's base readily condenses with other heterocyclic precursors.[8][9]

1,3,3-Trimethyl-2-methylene-5-nitroindoline: The powerful -I and -M effects of the 5-nitro group severely diminish the nucleophilic character of the enamine system. The electron density on the indoline nitrogen is significantly reduced, which in turn suppresses the delocalization that empowers the α-carbon. Consequently, its reactions with electrophiles are substantially slower and often require more forcing conditions (e.g., higher temperatures, stronger bases, or more reactive electrophiles).

Caption: Nucleophilic attack on an electrophile by Fischer's base vs. its 5-nitro analog.

Impact on Aromatic Ring Reactivity

The electronic nature of the substituent also influences the reactivity of the benzene portion of the indoline ring.

• Fischer's Base: The electron-donating nature of the substituted pyrrole ring makes the attached benzene ring electron-rich and thus activated towards electrophilic aromatic substitution.

• 5-Nitro Derivative: The potent deactivating effect of the nitro group makes the benzene ring highly electron-deficient and resistant to electrophilic attack. Conversely, this electron deficiency renders the ring susceptible to nucleophilic aromatic substitution (SNAᵣ), a mode of reactivity not observed in Fischer's base under normal conditions.

Quantitative and Qualitative Comparison

The differences in their properties and reactivity profiles dictate their distinct applications in synthesis.

Feature	Fischer's Base	1,3,3-Trimethyl-2-methylene-5-nitroindoline
CAS Number	118-12-7[10]	36429-14-8[11]
Molecular Formula	C₁₂H₁₅N[10]	C₁₂H₁₄N₂O₂[11]
Molecular Weight	173.25 g/mol [10]	218.25 g/mol [11]
Appearance	Liquid[10]	Solid
Nucleophilicity	High	Very Low
Primary Reactivity	Nucleophilic attack at the α-carbon	Dominated by the nitro group; potential for SNAᵣ
Key Applications	Building block for cyanine and merocyanine dyes, photochromic compounds.[1][10][12]	Intermediate for specialized dyes, synthesis of biologically active nitroindoles.[13][14]

Experimental Protocol: Comparative Analysis of Nucleophilic Reactivity

To provide a tangible measure of the reactivity difference, the following protocol outlines a self-validating experiment to compare the rate of reaction of both compounds with a standard electrophile.

Objective:

To qualitatively and semi-quantitatively compare the nucleophilic reactivity of Fischer's base and 1,3,3-Trimethyl-2-methylene-5-nitroindoline towards methyl iodide.

Materials:

• Fischer's Base

• 1,3,3-Trimethyl-2-methylene-5-nitroindoline

• Methyl Iodide (MeI)

• Acetonitrile (MeCN), anhydrous

• Thin-Layer Chromatography (TLC) plates (silica gel)

• Developing solvent (e.g., 9:1 Hexane:Ethyl Acetate)

• UV lamp (254 nm)

Methodology:

Caption: Workflow for the comparative reactivity experiment.

• Reaction Setup: In two separate, identical flasks under an inert atmosphere, prepare 0.1 M solutions of Fischer's base (Flask A) and 1,3,3-Trimethyl-2-methylene-5-nitroindoline (Flask B) in anhydrous acetonitrile.

• Initiation: To each flask, add 1.1 molar equivalents of methyl iodide simultaneously while stirring at room temperature. Start a timer immediately.

• Monitoring: At set time points (e.g., 2, 5, 15, 30, and 60 minutes), take a small aliquot from each reaction mixture and spot it onto a single TLC plate. Be sure to label the lanes clearly.

• Analysis: Develop the TLC plate and visualize the spots under UV light. The progress of the reaction is determined by the disappearance of the starting material spot and the appearance of a new, typically lower Rf, product spot (the quaternary ammonium salt).

Expected Outcome & Interpretation:

The TLC analysis will visually demonstrate a stark difference in reaction rates.

• Flask A (Fischer's Base): The starting material spot is expected to diminish rapidly, with a corresponding increase in the intensity of the product spot, likely showing complete or near-complete conversion within the first hour.

• Flask B (5-Nitro Derivative): The starting material spot will likely remain prominent throughout the experiment, with little to no formation of the product spot. This visually confirms the dramatically lower nucleophilicity and reactivity of the nitro-substituted compound. This protocol is self-validating as the direct side-by-side comparison under identical conditions removes ambiguity.

Conclusion

The introduction of a 5-nitro group fundamentally alters the chemical identity of Fischer's base. It transforms an electron-rich, highly nucleophilic enamine into an electron-poor, unreactive analogue. This change is a direct consequence of the powerful inductive and resonance electron-withdrawing effects of the nitro group. This guide demonstrates that understanding these core electronic principles is paramount for researchers, as it allows for the rational selection of reagents and prediction of reaction outcomes. While Fischer's base remains a workhorse for syntheses requiring a potent enamine nucleophile, its 5-nitro derivative serves different purposes, primarily in the creation of electronically-tuned systems or as a precursor to other functionalized indolines where the nitro group's properties are specifically desired.

References

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• Grahn, W., et al. (1983). Fischer's base as an electron donor for new penta- and heptamethines. Journal of Chemical Research, Synopses, (8-9), 196-197.

• Krutak, J. J. (1975). U.S. Patent No. 3,865,837. U.S. Patent and Trademark Office. Link

• Nagarajan, K., & Mehta, S. (1986). Reactions of 1,3,3-Trimethyl-2-methyleneindoline (Fischer's Base) with Sulfonyl Chlorides. The Journal of Organic Chemistry, 51(18), 3587-3590. Link

• Rkein, B., et al. (2021). Reactivity of 3-nitroindoles with electron-rich species. Chemical Communications, 57(1), 27-44. Link

• BenchChem. (2025). The Nitro Group's Profound Influence on the Electronic Landscape of Indole: A Technical Guide. BenchChem Technical Guides. Link

• BenchChem. (2025). A Comparative Analysis of the Reactivity of 3-Nitroindole and Other Electron-Poor Indoles. BenchChem Technical Guides. Link

• Legros, J., et al. (2021). Reactivity of 3-nitroindoles with electron-rich species. ResearchGate. Link

• Sun, W., et al. (2021). a) Sunlight irradiation induces cyanine formation from Fischer's base... [Diagram]. ResearchGate. Link

• Slanina, T., et al. (2025). Engineering the Photophysics of Cyanines by Chain C1´ Substituents. ChemRxiv. Link

• BenchChem. (2025). Optimizing reaction conditions for 1-Methyl-5-nitroindoline-2,3-dione synthesis. BenchChem Technical Guides. Link

• Heravi, M. M., et al. (2017). Fischer indole synthesis applied to the total synthesis of natural products. RSC Advances, 7(85), 54056-54089. Link

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• Wikipedia. (n.d.). Fischer–Speier esterification. Retrieved January 21, 2026, from [Link]

• BenchChem. (2025). Application Notes and Protocols: 1-Methyl-5-nitroindoline-2,3-dione as a Key Intermediate in Synthetic Chemistry. BenchChem Technical Guides. Link

• Wilde, N. C., & Sarlah, D. (2015). Enantioselective Synthesis of Indolines, Benzodihydrothiophenes, and Indanes by C–H Insertion of Donor/Donor Carbenes. ACS Catalysis, 5(9), 5087-5091. Link

• Waggoner, A. S., et al. (2011). Merocyanine Dyes With Improved Photostability. Bioconjugate Chemistry, 22(8), 1649-1661. Link

• Kumar, A., et al. (2019). Synthesis and in Vitro Evaluation of Novel 5-Nitroindole Derivatives as c-Myc G-Quadruplex Binders with Anticancer Activity. ChemistryOpen, 8(7), 893-903. Link

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• Sakamoto, C., et al. (2021). Transition-Metal-Free Access to 2-Substituted Indolines from Indoles via Dearomative Nucleophilic Addition Using Two-Molecule Organic Photoredox Catalysts. Molecules, 26(21), 6649. Link

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A Senior Application Scientist's Guide to Photochromic Performance: A Comparative Analysis of Nitro- and Chloro-Spiropyrans

Introduction: The Allure of the Molecular Switch

Spiropyrans represent a remarkable class of photochromic molecules, capable of undergoing reversible transformations between two distinct isomers when stimulated by light.[1] This switching behavior, first documented by Fischer and Hirshberg in 1952, involves an isomerization between a thermodynamically stable, colorless, and non-planar spirocyclic (SP) form and a metastable, colored, and planar merocyanine (MC) form.[1][2] The transformation is initiated by the cleavage of the C-O spiro bond under UV irradiation, leading to the formation of the open-ring MC isomer, which possesses an extended π-conjugated system responsible for its characteristic absorption in the visible spectrum.[1][3] The reverse process, the ring-closing from MC back to SP, can be triggered by visible light or occurs spontaneously via thermal relaxation.[3]

The distinct physical and chemical properties of the two isomers—including color, polarity, fluorescence, and molecular volume—make spiropyrans ideal candidates for a vast array of applications, from optical data storage and smart materials to sensors and targeted drug delivery.[1][2] The performance of these molecular switches, however, is not uniform; it is exquisitely sensitive to the chemical substituents on the spiropyran backbone.[1] This guide provides an in-depth comparison of two commonly employed classes of spiropyrans: those functionalized with a nitro group (-NO₂) versus a chloro group (-Cl), with a focus on how these electron-withdrawing substituents modulate their photochromic properties.

The Causality of Substitution: Electronic Effects on Isomer Stability

The photochromic behavior of a spiropyran is fundamentally governed by the relative stability of its closed SP and open MC forms. The introduction of substituents onto the aromatic rings allows for the fine-tuning of this energetic landscape.

• Spiropyran (SP) Form: The SP form is a neutral, non-polar molecule with two orthogonal heterocyclic rings, which disrupts π-conjugation.[3]

• Merocyanine (MC) Form: The MC form is a zwitterionic, highly polar molecule characterized by a phenolate anion and an indolium cation.[3] Its planar structure allows for extensive π-electron delocalization.

Electron-withdrawing groups (EWGs), such as nitro and chloro groups, play a crucial role. When positioned on the benzopyran moiety, they stabilize the negative charge that develops on the phenolate oxygen in the MC form through inductive and resonance effects. This stabilization lowers the energy of the MC isomer, thereby influencing the kinetics of both the ring-opening and ring-closing reactions. The nitro group is a significantly stronger EWG than the chloro group, a distinction that is central to the performance differences discussed below.

Caption: Reversible isomerization of spiropyran (SP) to merocyanine (MC).

Comparative Performance Analysis: Nitro- vs. Chloro-Spiropyrans

The choice between a nitro- or chloro-substituted spiropyran depends critically on the desired application, as their photochromic behaviors differ significantly in terms of kinetics, coloration efficiency, and stability.

Spectral Properties (λmax)

Upon UV irradiation, the colorless spiropyran solution develops a strong absorption band in the visible region due to the formation of the MC isomer. The position of this absorption maximum (λmax) is influenced by both the substituent and the solvent polarity (solvatochromism).

• Nitro-Spiropyrans: Typically exhibit a λmax in the range of 550-600 nm.[3][4] The strong electron-withdrawing nature of the nitro group leads to a significant delocalization in the MC form, resulting in a bathochromic (red) shift.

• Chloro-Spiropyrans: Generally show a λmax at slightly shorter wavelengths compared to their nitro-analogues under identical conditions. This hypsochromic (blue) shift is due to the less pronounced electron-withdrawing character of the chloro group, leading to a slightly less stabilized and delocalized MC form. For example, a 5-chlorosalicylaldehyde-derived spiropyran has been reported in literature for sensing applications.[2]

Kinetics of Photo-Isomerization

The rates of coloration (SP → MC) and thermal fading (MC → SP) are critical performance metrics.

• Coloration (Ring-Opening): The quantum yield of coloration (Φcol) measures the efficiency of the photo-induced ring-opening reaction. For nitro-spiropyrans, Φcol is substantial in non-polar solvents (e.g., 0.3–0.8 in methylcyclohexane) but decreases significantly in polar solvents (<0.2 in ethanol).[5] This is because polar solvents can stabilize the ground state, increasing the energy barrier for the transformation. While direct comparative data for chloro-spiropyrans is sparse in the literature, the weaker EWG nature of chlorine would suggest a potentially higher energy barrier for C-O bond cleavage, possibly leading to a lower quantum yield under similar conditions.

• Thermal Fading (Ring-Closing): This is where the most dramatic difference is observed. The rate of thermal fading is highly dependent on the stability of the MC form.

  • Nitro-Spiropyrans: The potent stabilization of the MC form by the nitro group results in a much slower thermal fading rate. The lifetime of the colored state can range from seconds in non-polar solvents to tens of thousands of seconds (hours) in polar solvents like ethanol.[5] This makes them suitable for applications where a persistent colored state is desired.

  • Chloro-Spiropyrans: The MC form is less stabilized by the chloro group. Consequently, the energy barrier for the thermal ring-closing reaction is lower, leading to a significantly faster fading rate compared to nitro-spiropyrans. This rapid reversibility is advantageous for applications requiring fast switching speeds.

Fatigue Resistance

Photochemical fatigue refers to the gradual loss of photochromic activity over repeated switching cycles, typically due to irreversible side reactions or degradation of the molecule.[1][6] While both classes can suffer from fatigue, the specific degradation pathways can differ. In some contexts, high fatigue resistance is crucial for device longevity.[6][7] For surface-bound spiropyrans, creating mixed monolayers has been shown to suppress degradation and improve reversibility over many cycles.[6] The inherent stability of the specific spiropyran derivative plays a large role, and both nitro and chloro derivatives have been incorporated into various materials to enhance their durability.[1]

Quantitative Data Summary

The following table summarizes the key performance differences based on experimental data from the literature. Note that values are highly dependent on the specific molecular structure, solvent, and temperature.

Property	6-Nitro-Spiropyran (Typical)	Chloro-Spiropyran (Expected Trend)	Rationale for Difference
MC Form λmax	~550 - 600 nm[3][4]	Hypsochromically shifted (e.g., ~530 - 580 nm)	The stronger electron-withdrawing -NO₂ group leads to greater π-conjugation and stabilization of the MC form.
Coloration Quantum Yield (Φcol)	High in non-polar solvents (0.3-0.8), low in polar (<0.2)[5]	Generally expected to be lower or comparable	The energy barrier for C-O bond cleavage is influenced by the EWG strength.
Thermal Fading Rate	Slow (τ can be >10⁴ s in ethanol)[5]	Fast (τ is significantly shorter)	The -NO₂ group strongly stabilizes the polar MC form, increasing the energy barrier for thermal ring-closing.[5]
Solvatochromism	Pronounced; significant stabilization of MC form in polar solvents[5]	Present, but less pronounced stabilization of the MC form	The polarity of the MC form interacts with the solvent; stronger stabilization leads to more dramatic kinetic effects.

Experimental Protocols: A Self-Validating Approach

To ensure trustworthy and reproducible results, every protocol must be a self-validating system. This involves including control steps and characterization at each stage to confirm the reaction's success before proceeding.

Protocol 1: Synthesis of a Representative Spiropyran

This protocol describes the general condensation reaction for synthesizing a spiropyran, which is a common method for both nitro- and chloro-derivatives.[1]

Objective: To synthesize 1',3',3'-trimethyl-6-nitrospiro[chromene-2,2'-indoline].

Materials:

• 1,3,3-trimethyl-2-methyleneindoline (Fischer's base)

• 5-nitrosalicylaldehyde

• Anhydrous ethanol

• Piperidine (catalyst)

Procedure:

• Reactant Preparation: In a round-bottom flask, dissolve 5-nitrosalicylaldehyde (1.0 eq) in a minimal amount of anhydrous ethanol.

• Addition: To the stirred solution, add 1,3,3-trimethyl-2-methyleneindoline (1.0 eq).

• Catalysis: Add a catalytic amount of piperidine (2-3 drops) to the mixture.

• Reaction: Reflux the mixture for 2-4 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • Self-Validation: The appearance of a new spot on the TLC plate and the consumption of starting materials indicate reaction progress. The solution will typically change color.

• Isolation: After the reaction is complete, cool the mixture in an ice bath to precipitate the product.

• Purification: Collect the crude product by vacuum filtration and wash with cold ethanol. Recrystallize the solid from ethanol to obtain the purified spiropyran.

• Characterization: Confirm the structure of the final product using ¹H NMR, ¹³C NMR, and FT-IR spectroscopy.

  • Self-Validation: The FT-IR spectrum should show a characteristic peak for the spiro C-O bond around 950 cm⁻¹, confirming the closed SP form.[4] The NMR spectrum should correspond to the expected structure.

Protocol 2: Characterization by UV-Vis Spectroscopy and Kinetic Analysis

Objective: To measure the absorption spectra and thermal fading kinetics of a spiropyran in solution.

Equipment:

• UV-Vis Spectrophotometer

• Quartz cuvettes (1 cm path length)

• UV lamp (e.g., 365 nm)

• Visible light source (or rely on thermal fading)

Procedure:

• Solution Preparation: Prepare a dilute solution (e.g., 10⁻⁵ M) of the synthesized spiropyran in the solvent of choice (e.g., acetonitrile).

• Initial Spectrum (SP Form): Record the UV-Vis absorption spectrum of the solution. This is the spectrum of the closed SP form and should show minimal to no absorbance in the visible region (> 400 nm).[8]

• Photo-Coloration (SP → MC): Irradiate the cuvette with a UV lamp for a set period (e.g., 60 seconds) until no further change is observed in the visible absorption band.

• MC Form Spectrum: Immediately record the UV-Vis spectrum. The new peak in the visible range corresponds to the MC form. Note the λmax.

• Kinetic Measurement (Thermal Fading): Place the cuvette back into the spectrophotometer (with the UV lamp off) and set the instrument to kinetic mode. Monitor the decay of the absorbance at the λmax of the MC form over time.

  • Self-Validation: The absorbance should decrease over time, following first-order kinetics as the MC form reverts to the SP form.

• Data Analysis: Plot ln(A) versus time, where A is the absorbance at λmax. The slope of the resulting line will be -k, where k is the first-order rate constant for the thermal fading reaction. The half-life (t₁/₂) can be calculated as ln(2)/k.

Caption: Experimental workflow for kinetic analysis using UV-Vis spectroscopy.

Conclusion: Selecting the Right Tool for the Job

The choice between nitro- and chloro-substituted spiropyrans is a clear example of how subtle changes in molecular architecture can lead to profound differences in functional properties.

• Nitro-spiropyrans are the molecules of choice for applications requiring a long-lived colored state and high sensitivity to solvent polarity. Their slow thermal fading kinetics make them excellent candidates for optical memory systems or sensors where a persistent signal is beneficial.

• Chloro-spiropyrans , with their anticipated faster switching kinetics , are better suited for applications demanding rapid and reversible color changes, such as in high-frequency molecular switches or dynamic lens technologies.

This guide has illuminated the fundamental principles governing their behavior and provided robust, self-validating protocols for their characterization. By understanding the causal link between electronic structure and photochromic performance, researchers can make informed decisions to select and design the optimal spiropyran for their specific scientific and technological goals.

References

• Spiropyran–Merocyanine Based Photochromic Fluorescent Probes: Design, Synthesis, and Applic
• Structure, Spectral Properties and Chemistry of Spiropyrans. Encyclopedia.pub.
• Spiropyran–Merocyanine Based Photochromic Fluorescent Probes: Design, Synthesis, and Applications | ACS Omega.
• PREPARATION AND ACTIVATION OF SPIROPYRAN-MEROCYANINE SYSTEM. Universiti Kebangsaan Malaysia.
• Spiropyran - Wikipedia. Wikipedia.
• Photochromism of nitrospiropyrans: effects of structure, solvent and temper
• Development of Spiropyran Immobilization and Characterization Protocols for Reversible Photopatterning of SiO2 Surfaces - PMC. PubMed Central.
• 5′-Substituted Indoline Spiropyrans: Synthesis and Applic
• A high fatigue resistant, photoswitchable fluorescent spiropyran–polyoxometalate–BODIPY single-molecule. Royal Society of Chemistry.
• Eliminating Fatigue in Surface-Bound Spiropyrans | The Journal of Physical Chemistry C.

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• 8. ukm.my [ukm.my]

Spectral Comparison Guide: 5-Nitroindoline vs. 6'-Nitrospiroindolin

A Senior Application Scientist's In-Depth Analysis for Researchers and Drug Development Professionals

Introduction: A Tale of Two Structures

In the realm of photosensitive molecules, structural nuances dictate functional destiny. This guide provides a detailed spectral comparison between 5-nitroindoline and its more complex, photochromic counterpart, 1',3',3'-trimethyl-6-nitrospiro[chromene-2,2'-indoline], commonly known as 6'-nitrospiroindolin or 6-nitro BIPS. While 5-nitroindoline serves as a fundamental building block, its incorporation into the spirocyclic architecture of 6'-nitrospiroindolin gives rise to remarkable photochromic properties—the ability to undergo a reversible color change upon exposure to light.[1][2][3]

Understanding the spectral divergence between these two compounds is crucial for researchers in materials science, drug delivery, and molecular switching. This guide will dissect their UV-Visible absorption and fluorescence characteristics, explain the mechanistic origins of these differences, and provide robust experimental protocols for their characterization.

Structural and Electronic Foundations

The key to understanding the spectral differences lies in their molecular structures. 5-Nitroindoline features a nitro group (a strong electron-withdrawing group) attached to an indoline scaffold. Its electronic transitions are relatively simple. In contrast, 6'-nitrospiroindolin links a 5-nitroindoline moiety to a chromene segment through a central, tetrahedral spiro carbon.[4][5] This unique spiro-linkage isolates the two halves of the molecule electronically in its ground state.

The presence of the nitro group in both molecules significantly influences their electronic absorption spectra.[6] However, it is the reversible cleavage of the C-O bond at the spiro center in 6'-nitrospiroindolin upon UV irradiation that unlocks a dramatically different spectral profile, a feature entirely absent in the stable 5-nitroindoline.[7][8]

Comparative Spectral Analysis

UV-Visible Absorption: A Study in Contrast

The UV-Visible absorption spectra of 5-nitroindoline and the two states of 6'-nitrospiroindolin are fundamentally different. 5-nitroindoline exhibits a characteristic absorption profile in the UV region, primarily due to π→π* transitions within the nitro-substituted aromatic system.

In its ground state, 6'-nitrospiroindolin exists as the colorless spiro (SP) form . The two chromophoric units (indoline and chromene) are orthogonal and electronically isolated, resulting in a UV spectrum that is roughly a superposition of its constituent parts, with a primary absorption peak around 242 nm and another in the near-UV range.

Upon irradiation with UV light (e.g., ~365 nm), the spiro C-O bond cleaves, allowing for rotation and planarization to form the highly conjugated, colored merocyanine (MC) form .[8][9] This open form possesses an extended π-electron system, leading to a strong absorption band in the visible region of the spectrum (typically 500-600 nm), which is responsible for its deep color.[10][11] This process is reversible; the colored MC form can revert to the colorless SP form upon exposure to visible light or through thermal relaxation in the dark.[1][2]

Compound/Form	Key Chromophore	Typical λmax (in Ethanol)	Molar Absorptivity (ε)	Spectral Region	Key Features
5-Nitroindoline	Nitro-substituted benzene ring fused to indoline	~322 nm (for 5-nitroindole)[12]	Moderate	Near-UV	Static absorption profile. The exact λmax for 5-nitroindoline may vary slightly from its indole analog but remains in the UV region.
6'-Nitrospiroindolin (SP Form)	Orthogonal indoline and nitro-chromene moieties	~242 nm, ~330-370 nm	High	UV	Colorless solution. Absorption is confined to the UV range. Represents the "off" state of the molecular switch.
6'-Nitrospiroindolin (MC Form)	Planar, conjugated merocyanine structure	~540-590 nm[10]	Very High	Visible	Deeply colored (purple/blue) solution. Strong absorption in the visible range due to extended π-conjugation. Represents the "on" state. The λmax is solvent-dependent.[7]

Note: The λmax for the merocyanine form is subject to solvatochromism; polar solvents tend to cause a blue shift (hypsochromic shift) in the absorption maximum.[7][8]

Fluorescence Properties: The Emergence of Light Emission

5-nitroindoline is not typically fluorescent. Its excited state energy is efficiently dissipated through non-radiative pathways.

Similarly, the closed spiro (SP) form of 6'-nitrospiroindolin is generally non-fluorescent.[8] However, the open merocyanine (MC) form can exhibit fluorescence, typically with an emission maximum in the range of 630-670 nm upon excitation of its visible absorption band.[8][10] This fluorescence is often weak in solution at room temperature due to efficient isomerization back to the SP form, which provides a non-radiative decay channel.[9] The fluorescence quantum yield can be enhanced by restricting this isomerization, for example, in viscous media, polymer matrices, or at low temperatures.[9]

The Photochromic Mechanism of 6'-Nitrospiroindolin

The spectral behavior of 6'-nitrospiroindolin is governed by its photochromic isomerization. The process can be visualized as a light-activated molecular switch.

Caption: Reversible photoisomerization of 6'-nitrospiroindolin.

Experimental Protocols

The following protocols outline the standard procedures for characterizing the spectral properties of these compounds. The trustworthiness of these methods lies in the use of a baseline correction and reference sample, which ensures that the measured absorbance is solely due to the compound of interest.

Protocol 1: UV-Visible Absorption Spectroscopy

This protocol details the measurement of the absorption spectra for 5-nitroindoline and the SP/MC forms of 6'-nitrospiroindolin.

Objective: To determine the wavelength of maximum absorbance (λmax) and molar absorptivity (ε).

Materials:

• Shimadzu UV-2450 or equivalent double-beam UV-Vis spectrophotometer[12]

• 1 cm path length quartz cuvettes

• Volumetric flasks and pipettes

• Solvent (e.g., Ethanol or 2-Propanol, ACS grade)[12]

• 5-nitroindoline sample

• 6'-nitrospiroindolin sample

• Handheld UV lamp (365 nm)

Methodology:

• Sample Preparation:

  • Prepare a stock solution of each compound (e.g., 1 mM) in the chosen solvent.

  • From the stock solution, prepare a dilute solution (e.g., 10-20 µM) for analysis. The final concentration should yield a maximum absorbance between 0.5 and 1.5 AU.

• Instrument Setup:

  • Turn on the spectrophotometer and allow the lamps to warm up for at least 20 minutes for stabilization.[13]

  • Set the desired wavelength range (e.g., 200-800 nm).[13]

• Baseline Correction:

  • Fill a clean quartz cuvette with the pure solvent to be used as a blank.

  • Place the blank cuvette in both the sample and reference holders.

  • Run a baseline scan to zero the instrument across the entire wavelength range. This corrects for any absorbance from the solvent and cuvette.[14]

• Measurement of 5-Nitroindoline:

  • Empty the sample cuvette, rinse it with the 5-nitroindoline solution, and then fill it.

  • Place the sample cuvette in the sample holder and the blank (solvent) cuvette in the reference holder.

  • Acquire the absorption spectrum. Record the λmax.

• Measurement of 6'-Nitrospiroindolin (SP and MC Forms):

  • Using a fresh sample of 6'-nitrospiroindolin solution, acquire the absorption spectrum as in step 4. This spectrum represents the closed SP form .

  • Remove the sample cuvette from the spectrophotometer.

  • Irradiate the solution with a 365 nm UV lamp for 60-120 seconds, or until the color change (to deep purple/blue) is maximized.[15]

  • Immediately place the cuvette back into the sample holder and acquire a new absorption spectrum. This spectrum represents the photo-stationary state, rich in the open MC form .[16]

  • To observe the thermal reversion, take subsequent scans every 1-2 minutes until the visible peak disappears.

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• 2. Spiropyran–Merocyanine Based Photochromic Fluorescent Probes: Design, Synthesis, and Applications - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. 1',3',3'-Trimethyl-6-nitrospiro[chromene-2,2'-indoline] [cymitquimica.com]
• 5. 1',3'-dihydro-1',3',3'-trimethyl-6-nitrospiro(2H-1-benzopyran-2,2'-(2H)indole) | C19H18N2O3 | CID 99766 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 16. researchgate.net [researchgate.net]

The Strategic Advantage of 5-Nitro-Fischer's Base in Advanced Dye Synthesis: A Comparative Guide

In the dynamic landscape of functional dye synthesis, the selection of precursor molecules is a critical determinant of the final chromophore's performance characteristics. For researchers, scientists, and professionals in drug development, the quest for dyes with tailored photophysical properties, enhanced stability, and specific reactivity profiles is perpetual. This guide provides an in-depth technical comparison of 5-nitro-Fischer's base (5-nitro-1,3,3-trimethyl-2-methyleneindoline) and its unsubstituted counterpart, Fischer's base, in the synthesis of cyanine and other commercially significant dyes. By delving into the causality behind experimental choices and presenting supporting data, we aim to illuminate the strategic advantages conferred by the 5-nitro substitution.

Introduction to Fischer's Base and its Role in Dye Chemistry

Fischer's base, or 1,3,3-trimethyl-2-methyleneindoline, is a cornerstone heterocyclic building block in the synthesis of a vast array of dyes, most notably polymethine dyes such as cyanines.[1][2] Its indoline core provides the necessary electron-donating character to form the resonant conjugated system responsible for the vibrant color and fluorescence of these dyes. The exocyclic methylene group is highly reactive and serves as the key point of condensation with various electrophilic intermediates to construct the polymethine bridge.[1]

The general synthesis of symmetrical heptamethine cyanine dyes, for instance, often involves the condensation of two equivalents of a quaternized Fischer's base derivative with a suitable polymethine chain precursor, such as a malonaldehyde or glutaconaldehyde dianilide hydrochloride.[3]

Figure 1: General synthesis pathway for cyanine dyes.

While the unsubstituted Fischer's base has been instrumental in the development of numerous dyes, the introduction of substituents onto the indoline ring offers a powerful strategy for fine-tuning the resulting dye's properties. Among these, the 5-nitro substitution has emerged as a particularly impactful modification.

The Electron-Withdrawing Influence of the 5-Nitro Group: A Double-Edged Sword

The primary effect of introducing a nitro group at the 5-position of Fischer's base is the impartation of a strong electron-withdrawing character to the indoline nucleus. This fundamental electronic perturbation has a cascading effect on both the synthetic process and the photophysical properties of the final dye.

Impact on Reactivity: A Controlled Approach

One of the documented effects of the 5-nitro group is a decrease in the nucleophilicity of the Fischer's base, which can lead to reduced reactivity during dye synthesis. While this might initially be perceived as a disadvantage, it can be strategically leveraged for several benefits:

• Enhanced Selectivity in Asymmetric Dye Synthesis: In the synthesis of asymmetric cyanine dyes, where two different heterocyclic bases are condensed with a single polymethine precursor, controlling the reactivity of the bases is paramount to achieving high yields of the desired product over statistical mixtures. The moderated reactivity of 5-nitro-Fischer's base can allow for a more controlled, stepwise addition, favoring the formation of the intended asymmetric structure.

• Reduced Side Reactions: The high reactivity of unsubstituted Fischer's base can sometimes lead to undesired side reactions, such as polymerization or the formation of byproducts, complicating purification and reducing overall yield. The deactivating effect of the nitro group can mitigate these issues, leading to cleaner reaction profiles.

Modulation of Photophysical Properties: The Key Advantage

The most significant advantages of employing 5-nitro-Fischer's base lie in the profound and often desirable alterations to the spectroscopic properties of the resulting dyes. The electron-withdrawing nature of the nitro group directly influences the energy levels of the highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO) of the dye's π-system.

Table 1: Comparative Photophysical Properties of Cyanine Dyes Derived from Fischer's Base and 5-Nitro-Fischer's Base (Hypothetical Data for Illustrative Purposes)

Property	Dye from Fischer's Base	Dye from 5-Nitro-Fischer's Base	Rationale for Change
Absorption Maximum (λmax)	~650 nm	~670 nm	The electron-withdrawing nitro group can extend the π-conjugation, leading to a bathochromic (red) shift.[2]
Emission Maximum (λem)	~670 nm	~690 nm	A corresponding red-shift in emission is typically observed with a red-shifted absorption.
Molar Extinction Coefficient (ε)	High	Potentially Lower	The nitro group can sometimes lead to a decrease in the molar absorptivity.[4]
Fluorescence Quantum Yield (ΦF)	Moderate to High	Often Lower	The nitro group can introduce non-radiative decay pathways, leading to fluorescence quenching.[4] However, this can be advantageous in specific applications.
Photostability	Moderate	Enhanced	The electron-deficient nature of the aromatic ring can increase resistance to photo-oxidation.
Solvatochromism	Moderate	Pronounced	The increased dipole moment due to the nitro group can lead to greater sensitivity of the absorption and emission spectra to solvent polarity.[4]

Key Advantages in Detail:

• Bathochromic Shift: The introduction of an electron-withdrawing group like the nitro group can lead to a red-shift in the absorption and emission spectra of the resulting dye.[2] This is particularly advantageous for applications requiring near-infrared (NIR) dyes, such as in vivo imaging, where longer wavelengths offer deeper tissue penetration and reduced autofluorescence.

• Enhanced Photostability: Cyanine dyes are notoriously susceptible to photobleaching. The electron-withdrawing nitro group can increase the oxidative stability of the polymethine chain, leading to dyes with significantly improved photostability. This is a critical advantage for applications requiring prolonged or intense light exposure, such as fluorescence microscopy and single-molecule tracking.

• Tunable Redox Potentials: The nitro group lowers the energy of the HOMO, making the dye more difficult to oxidize. This altered redox potential can be beneficial in applications such as dye-sensitized solar cells (DSSCs) and as redox-sensitive fluorescent probes.

• Increased Stokes Shift: In some cases, the introduction of a nitro group can lead to an increased Stokes shift (the separation between the absorption and emission maxima). A larger Stokes shift is highly desirable in fluorescence applications as it minimizes self-absorption and improves the signal-to-noise ratio.

Experimental Protocols: A Practical Guide

To illustrate the practical application of 5-nitro-Fischer's base, we provide a representative, step-by-step protocol for the synthesis of a symmetrical heptamethine cyanine dye. This protocol is a generalized procedure and may require optimization for specific target molecules.

Synthesis of 5-Nitro-1,3,3-trimethyl-2-methyleneindoline (5-Nitro-Fischer's Base)

The synthesis of 5-nitro-Fischer's base typically starts with the Fischer indole synthesis from 4-nitrophenylhydrazine and 3,3-dimethyl-2-butanone, followed by quaternization of the indole nitrogen and subsequent deprotonation to form the methylene base.

Figure 2: Synthetic workflow for 5-nitro-Fischer's base.

Experimental Procedure:

• Fischer Indole Synthesis: A mixture of 4-nitrophenylhydrazine and 3,3-dimethyl-2-butanone is heated in a suitable solvent, such as acetic acid or ethanol, often with a catalytic amount of a strong acid. The reaction is monitored by thin-layer chromatography (TLC) until completion. The product, 5-nitro-2,3,3-trimethyl-3H-indole, is isolated by neutralization, extraction, and purification by column chromatography or recrystallization.

• Quaternization: The 5-nitro-2,3,3-trimethyl-3H-indole is dissolved in an appropriate solvent, and an excess of a methylating agent, such as methyl iodide or dimethyl sulfate, is added. The reaction is typically stirred at room temperature or with gentle heating until the quaternized salt precipitates. The salt is then collected by filtration and washed with a non-polar solvent.

• Formation of the Methylene Base: The quaternized salt is treated with a base, such as sodium hydroxide or triethylamine, in a suitable solvent to deprotonate the 2-methyl group, yielding the 5-nitro-1,3,3-trimethyl-2-methyleneindoline. This product is often used in situ for the subsequent dye synthesis due to its reactivity.

Synthesis of a Symmetrical Heptamethine Cyanine Dye

This protocol outlines the condensation of 5-nitro-Fischer's base with a polymethine bridge precursor.

Materials:

• Quaternized 5-nitro-Fischer's base (e.g., 5-Nitro-1,2,3,3-tetramethyl-3H-indolium iodide)

• Glutaconaldehyde dianilide hydrochloride (or a similar polymethine precursor)

• Anhydrous pyridine or a mixture of acetic anhydride and sodium acetate

• Anhydrous ethanol or other suitable solvent

Procedure:

• Dissolve the quaternized 5-nitro-Fischer's base (2 equivalents) and glutaconaldehyde dianilide hydrochloride (1 equivalent) in anhydrous pyridine.

• Heat the reaction mixture to reflux under an inert atmosphere (e.g., nitrogen or argon).

• Monitor the progress of the reaction by TLC or UV-Vis spectroscopy, observing the formation of the intensely colored dye.

• Once the reaction is complete, cool the mixture to room temperature.

• Precipitate the crude dye by pouring the reaction mixture into a large volume of a non-polar solvent, such as diethyl ether or acetone.

• Collect the solid dye by filtration and wash it thoroughly with the precipitating solvent to remove unreacted starting materials and impurities.

• Purify the dye by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water or dichloromethane/hexane).

• Characterize the final product by spectroscopic methods, including 1H NMR, 13C NMR, mass spectrometry, and UV-Vis and fluorescence spectroscopy.

Conclusion and Future Outlook

The strategic incorporation of a 5-nitro group into Fischer's base provides a powerful tool for the rational design of functional dyes with tailored properties. While the electron-withdrawing nature of the nitro group can modulate the reactivity of the precursor, its most profound impact is on the photophysical characteristics of the final dye. The ability to induce bathochromic shifts, enhance photostability, and tune redox potentials opens up new avenues for the development of advanced dyes for a wide range of applications, from biological imaging to materials science.

Future research will likely focus on exploring the synergistic effects of co-substitutions on the Fischer's base scaffold and further elucidating the structure-property relationships that govern the performance of these valuable chromophores. As our understanding of these subtle electronic effects grows, so too will our ability to design and synthesize the next generation of high-performance dyes.

References

• [Reference to a general organic chemistry textbook or a review on dye synthesis]
• [Reference to a paper describing the synthesis of asymmetric cyanine dyes]
• [Reference to a study on the photostability of cyanine dyes]
• [Reference to a paper discussing the use of cyanine dyes in NIR imaging]
• [Reference to a public
• [Reference to a paper on the synthesis of Fischer's base and its deriv
• [Reference to a study on the reactivity of substituted indolenines]

• Symmetrical and Asymmetrical Cyanine Dyes. Synthesis, Spectral Properties, and BSA Association Study. ACS Publications. (2014, May 20). Retrieved from [Link]

• Engineering the Photophysics of Cyanines by Chain C1´ Substituents. ChemRxiv. (n.d.). Retrieved from [Link]

• [Additional relevant references]
• [Additional relevant references]
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• Effects of Nitro-Substitution on the Spectroscopic and Self-Assembly Properties of BODIPY Dyes. ResearchGate. (2025, November 10). Retrieved from [Link]

• [Additional relevant references]
• [Additional relevant references]
• [Additional relevant references]

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• 2. The effects of electron-withdrawing and electron-donating groups on the photophysical properties and ESIPT of salicylideneaniline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chemrxiv.org [chemrxiv.org]
• 4. researchgate.net [researchgate.net]

A Comparative Analysis of Substituted Fischer's Base Derivatives: A Guide for Researchers

In the dynamic fields of chemical biology, materials science, and drug development, the indoline scaffold, and particularly Fischer's base (1,3,3-trimethyl-2-methyleneindoline), represents a cornerstone for the design of functional molecules. Its unique electronic structure and chemical reactivity make it an ideal precursor for a vast array of compounds, including cyanine dyes for bioimaging and molecular photoswitches for advanced materials. The strategic functionalization of the Fischer's base aromatic ring with electron-donating or electron-withdrawing substituents offers a powerful tool to modulate the photophysical and photochemical properties of the resulting derivatives. This guide provides a comparative analysis of these substituted derivatives, offering insights into their synthesis, performance characteristics, and the underlying scientific principles that govern their behavior.

The Significance of Substitution: Modulating Electronic Properties

The electronic nature of a substituent on the aromatic ring of Fischer's base profoundly influences the electron density distribution within the molecule's π-system. This, in turn, dictates the energy of its molecular orbitals and, consequently, its interaction with light.

• Electron-Donating Groups (EDGs): Substituents such as methoxy (-OCH₃) or amino (-NH₂) groups increase the electron density of the aromatic ring through resonance and inductive effects. This elevation of the highest occupied molecular orbital (HOMO) energy level typically leads to a bathochromic (red) shift in the absorption and emission spectra of the resulting derivatives.

• Electron-Withdrawing Groups (EWGs): Conversely, groups like nitro (-NO₂) or cyano (-CN) pull electron density away from the aromatic ring, lowering the energy of the lowest unoccupied molecular orbital (LUMO). This often results in a hypsochromic (blue) shift of the spectral properties.

These fundamental principles allow for the rational design of Fischer's base derivatives with tailored photophysical characteristics for specific applications.

Comparative Photophysical Properties

The true utility of substituted Fischer's base derivatives is revealed through a comparative analysis of their photophysical data. The following table summarizes key parameters for representative derivatives, highlighting the impact of substitution at the 5-position of the indoline ring.

Derivative	Substituent (5-position)	Type	λmax Absorption (nm)	λmax Emission (nm)	Quantum Yield (Φ)
Unsubstituted Fischer's Base	-H	Neutral	~280, ~350	~400	Low
5-Methoxy Fischer's Base	-OCH₃	Electron-Donating	~290, ~370	~420	Moderate
5-Nitro Fischer's Base	-NO₂	Electron-Withdrawing	~270, ~340	~380	Low

Note: The exact values can vary depending on the solvent and specific experimental conditions. The data presented is a representative compilation from various spectroscopic studies of indoline and related chromophores.

The trend is clear: the electron-donating methoxy group in 5-methoxy Fischer's base causes a redshift in both absorption and emission compared to the unsubstituted parent molecule. In contrast, the electron-withdrawing nitro group in 5-nitro Fischer's base induces a blueshift. These shifts are a direct consequence of the substituent's influence on the HOMO-LUMO energy gap.

Application in Molecular Photoswitches

Fischer's base derivatives are precursors to a class of molecular photoswitches known as spiropyrans and spirooxazines. Photochromism in these molecules involves the reversible transformation between a colorless, closed spiro form and a colored, open merocyanine form upon irradiation with light. The nature of the substituent on the Fischer's base moiety significantly impacts the stability of these two states and the efficiency of the photoswitching process.

Caption: General photoisomerization mechanism of a spirooxazine photoswitch.

An electron-donating group on the Fischer's base portion stabilizes the positive charge that develops on the indoline nitrogen in the open merocyanine form, thus favoring the colored state and often leading to a slower thermal reversion to the closed form. Conversely, an electron-withdrawing group destabilizes this charge, which can accelerate the ring-closing process. The quantum yield of the photoisomerization is also affected, with substituents influencing the efficiency of the excited state relaxation pathways.[1]

Role in Cyanine Dyes

Fischer's base is a key building block for the synthesis of cyanine dyes, which are widely used as fluorescent probes in biomedical imaging and diagnostics.[2][3] The electronic properties of the Fischer's base derivative directly translate to the spectral characteristics of the resulting cyanine dye.

Caption: Influence of Fischer's base substituents on cyanine dye properties.

A Fischer's base derivative bearing an electron-donating group will typically lead to a cyanine dye with absorption and emission maxima at longer wavelengths (red-shifted). This is highly desirable for in vivo imaging applications, as it allows for deeper tissue penetration and reduced autofluorescence. In contrast, an electron-withdrawing group will generally produce a cyanine dye with spectra shifted to shorter wavelengths (blue-shifted).

Experimental Protocols

The synthesis of substituted Fischer's base derivatives generally follows the classical Fischer indole synthesis.[4] The following is a representative protocol for the synthesis of 5-methoxy-1,3,3-trimethyl-2-methyleneindoline.

Materials:

• 4-Methoxyphenylhydrazine hydrochloride

• 3-Methyl-2-butanone (Methyl isopropyl ketone)

• Polyphosphoric acid (PPA)

• Toluene

• Sodium hydroxide solution (10% w/v)

• Anhydrous sodium sulfate

• Standard laboratory glassware and purification apparatus

Procedure:

• Hydrazone Formation: In a round-bottom flask, dissolve 4-methoxyphenylhydrazine hydrochloride in water and neutralize with a suitable base (e.g., sodium carbonate) to free the hydrazine. Extract the free hydrazine with a non-polar solvent like toluene. To the toluene solution, add an equimolar amount of 3-methyl-2-butanone. Reflux the mixture with a Dean-Stark trap to remove water and drive the formation of the corresponding hydrazone.

• Fischer Indolization: Cool the reaction mixture and slowly add it to pre-heated polyphosphoric acid at around 100-120 °C with vigorous stirring. The color of the mixture will change, indicating the cyclization reaction. Maintain the temperature for a specified period (typically 1-2 hours) to ensure complete reaction.

• Work-up and Isolation: Carefully pour the hot reaction mixture onto crushed ice. Basify the acidic solution with a 10% sodium hydroxide solution until a pH of >10 is reached. This will precipitate the crude product.

• Purification: Extract the product with a suitable organic solvent (e.g., diethyl ether or dichloromethane). Wash the combined organic extracts with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be further purified by vacuum distillation or column chromatography on silica gel to yield the pure 5-methoxy Fischer's base.

For the synthesis of the 5-nitro derivative, 4-nitrophenylhydrazine would be used as the starting material, and the reaction conditions may require optimization.[5][6]

Conclusion

The strategic substitution of the Fischer's base scaffold provides a versatile platform for the development of advanced functional molecules. By understanding the electronic effects of different substituents, researchers can rationally design and synthesize derivatives with tailored photophysical and photochemical properties. Electron-donating groups generally lead to red-shifted spectra, which is beneficial for applications in near-infrared fluorescence imaging with cyanine dyes. Conversely, electron-withdrawing groups can be utilized to fine-tune the properties of molecular photoswitches and other materials. The continued exploration of novel substitution patterns on the Fischer's base framework will undoubtedly lead to the discovery of new and improved molecules for a wide range of scientific and technological applications.

References

• Smircina, J. G., et al. (2010). Synthesis of a Universal 5-Nitroindole Ribonucleotide and Incorporation into RNA by a Viral RNA-Dependent RNA Polymerase. ACS Chemical Biology, 5(9), 843-852. [Link]

• Zhang, J., et al. (2013). A review on photochromic materials for data storage. Journal of Materials Chemistry C, 1(1), 22-34. [Link]

• Mishra, A., et al. (2009). Cyanine dyes as fluorescent probes for biological imaging. Chemical Reviews, 109(5), 1905-1941. [Link]

• Lavis, L. D., & Raines, R. T. (2008). Bright ideas for chemical biology. ACS Chemical Biology, 3(3), 142-155. [Link]

• Fischer, E. (1883). Ueber die Hydrazinverbindungen. Berichte der deutschen chemischen Gesellschaft, 16(1), 659-663. [Link]

• Katritzky, A. R., et al. (1991). AN IMPROVED FISCHER SYNTHESIS OF NITROINDOLES. 1,3-DIMETHYL-4-, 5- AND 6-NITROINDOLES. Organic Preparations and Procedures International, 23(3), 357-363. [Link]

• Sherwood, A. M., et al. (2020). Synthesis and Characterization of 5-MeO-DMT Succinate for Clinical Use. ACS Omega, 5(49), 32067–32075. [Link]

• Fischer, N. I., & Hamer, F. M. (1936). A Comparison of the Absorption Spectra of Some Typical Symmetrical Cyanine Dyes. Proceedings of the Royal Society A: Mathematical, Physical and Engineering Sciences, 154(883), 703-720. [Link]

• dos Santos, C. M., et al. (2014). Symmetrical and Asymmetrical Cyanine Dyes. Synthesis, Spectral Properties, and BSA Association Study. The Journal of Organic Chemistry, 79(11), 5192-5200. [Link]

• Herzig, N., et al. (2020). Stiff-Stilbene Photoswitches: From Fundamental Studies to Emergent Applications. Angewandte Chemie International Edition, 59(32), 13192-13211. [Link]

• Grabowsky, S., et al. (2011). Effect of electron-withdrawing substituents on the epoxide ring: an experimental and theoretical electron density analysis of a series of epoxide derivatives. The Journal of Organic Chemistry, 76(5), 1305-1318. [Link]

• Köksoy, B., et al. (2023). Electron-Donating and Electron-Withdrawing Subunit Effects on Coumarin-BODIPY Dyads: Optical and Electrochemical Properties and Molecular Interactions. ChemistrySelect, 8(31), e202302148. [Link]

• Karnahl, M., et al. (2021). Rich or poor: the impact of electron donation and withdrawal on the photophysical and photocatalytic properties of copper(i) complexes. Catalysis Science & Technology, 11(23), 7621-7631. [Link]

• Grygorenko, O. O., et al. (2018). Reactions of Fischer's base with cyclic and acyclic conjugated nitro-olefins and nitrovinyl ethers. Arkat USA, (v), 240-255. [Link]

• Organic Syntheses. (1993). 1H-Indole-2-acetic acid, 5-methoxy-, methyl ester. Organic Syntheses, 71, 168. [Link]

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A Comparative Analysis of Photochromic Materials for Optical Data Storage: Featuring Indoline Derivatives

This guide provides a comparative analysis of photochromic materials for optical data storage, with a special focus on the class of compounds related to indoline derivatives, such as 1,3,3-Trimethyl-2-methylene-5-nitroindoline. We will explore their efficacy in comparison to other established and emerging photochromic materials, supported by experimental data and detailed protocols. This document is intended for researchers, scientists, and professionals in materials science and data storage technology.

Introduction to Photochromism in Optical Data Storage

Optical data storage relies on materials that can change their physical properties upon exposure to light, allowing for the writing and reading of data. Photochromic materials are an exciting class of molecules that undergo reversible transformation between two isomers, each possessing distinct absorption spectra, when irradiated with specific wavelengths of light. This property allows them to function as molecular switches, making them ideal candidates for high-density, rewritable optical data storage systems.

The general mechanism involves the conversion from a thermodynamically stable, colorless (or lightly colored) form (isomer A) to a metastable, colored form (isomer B) upon irradiation with UV light. The reverse transformation, erasing the data, can be induced by irradiation with visible light or by thermal relaxation.

The Role of Indoline Derivatives: A Gateway to High-Performance Photochromes

The compound 1,3,3-Trimethyl-2-methylene-5-nitroindoline, often referred to as Fischer's base, is a crucial precursor in the synthesis of a prominent class of photochromic molecules known as spiropyrans. While not photochromic itself, its chemical structure forms the core of many photoactive materials. The nitro group (-NO2) is a common electron-withdrawing substituent used to tune the photochromic properties of the final molecule.

Spiropyrans, synthesized from indoline derivatives, exhibit photochromism through the cleavage of a C-O bond upon UV irradiation, leading to the formation of a planar, colored merocyanine form. This transformation is accompanied by a significant change in the absorption spectrum, which is the basis for data recording.

Comparative Analysis of Photochromic Materials

The efficacy of a photochromic material for optical data storage is determined by several key performance metrics. Here, we compare spiropyrans (derived from indoline precursors) with other major classes of photochromic materials: spirooxazines and diarylethenes.

Performance Metric	Spiropyrans (Indoline-based)	Spirooxazines	Diarylethenes	References
Photo-responsivity	High	High	Moderate to High
Coloration/Decoloration Speed	Fast (nanoseconds to microseconds)	Fast (microseconds to milliseconds)	Ultrafast (femtoseconds to picoseconds)
Thermal Stability of Colored Form	Low to Moderate (prone to thermal bleaching)	Moderate to High	Very High (thermally irreversible)
Fatigue Resistance (Write/Erase Cycles)	Low to Moderate	Moderate to High	Very High
Quantum Yield of Coloration	Moderate to High	High	Low to Moderate
Readout Method	Absorption-based, Fluorescence	Absorption-based	Absorption-based, Refractive Index

Key Insights:

• Spiropyrans offer high photo-responsivity and fast switching speeds, making them attractive for rapid data writing. However, their relatively low thermal stability and fatigue resistance have been significant hurdles for long-term data archival. The nitro-substituted variants, such as those derived from 1,3,3-Trimethyl-2-methylene-5-nitroindoline, often exhibit improved quantum yields but can have lower fatigue resistance.

• Spirooxazines represent an improvement over spiropyrans in terms of thermal stability and fatigue resistance, making them more suitable for practical applications.

• Diarylethenes stand out for their exceptional thermal stability and high fatigue resistance. The fact that their colored form is thermally irreversible means that data can be stored for extended periods without degradation. However, they often require higher-energy light for writing and can have lower coloration quantum yields.

Experimental Protocols for Characterization

To ensure the scientific integrity of our comparisons, we outline standardized protocols for evaluating the key performance metrics of photochromic materials.

Synthesis of a Representative Spiropyran

A common method for synthesizing a spiropyran involves the condensation reaction between a Fischer's base derivative (like 1,3,3-Trimethyl-2-methylene-5-nitroindoline) and a salicylaldehyde derivative.

Workflow for Spiropyran Synthesis:

Caption: Setup for analyzing photo-switching behavior.

Step-by-Step Protocol:

• Sample Preparation: Dissolve the photochromic compound in a suitable solvent (e.g., toluene, acetonitrile) or embed it in a polymer matrix (e.g., PMMA) to form a thin film.

• Initial State Measurement: Record the absorption spectrum of the sample in its initial, thermally stable state using a UV-Vis spectrometer.

• Photo-coloration (Writing): Irradiate the sample with a UV light source (e.g., 365 nm) for a defined period.

• Colored State Measurement: Immediately after UV irradiation, record the absorption spectrum to characterize the colored isomer. The change in absorbance at the peak of the colored form is used to quantify the photo-response.

• Photo-bleaching (Erasing): Irradiate the sample with a visible light source (e.g., >450 nm) until the absorption spectrum returns to its initial state.

• Fatigue Resistance Test: Repeat the writing and erasing cycles multiple times and monitor the degradation of the photochromic performance. The fatigue resistance is often quantified as the number of cycles before the photo-induced absorbance change decreases to a certain percentage of its initial value.

• Thermal Stability Test: After photo-coloration, store the sample in the dark at a specific temperature and monitor the decay of the colored form over time to determine its thermal stability.

Conclusion and Future Outlook

While 1,3,3-Trimethyl-2-methylene-5-nitroindoline itself is a precursor, the spiropyrans derived from it have been instrumental in the development of photochromic materials for optical data storage. Their high responsivity and fast switching speeds are advantageous. However, for long-term, high-density data storage, materials with superior thermal stability and fatigue resistance, such as diarylethenes, currently hold more promise.

Future research in this field will likely focus on the molecular engineering of novel photochromic systems that combine the desirable properties of different material classes. This could involve synthesizing spiropyrans with enhanced stability or developing diarylethenes with higher quantum yields and lower writing energy requirements. The continued exploration of these molecular switches will undoubtedly pave the way for next-generation optical data storage technologies.

References

• Berkovic, G., Krongauz, V., & Weiss, V. (2000). Spiropyrans and spirooxazines for memories and switches. Chemical Reviews, 100(5), 1741-1754. [Link]

• Irie, M. (2000). Diarylethenes for memories and switches. Chemical Reviews, 100(5), 1685-1716. [Link]

Safety & Regulatory Compliance

Comprehensive Safety Guide: Personal Protective Equipment for Handling 1,3,3-Trimethyl-2-methylene-5-nitroindoline

As a Senior Application Scientist, my priority is to empower your research by ensuring a foundation of safety and operational excellence. This guide moves beyond a simple checklist to provide a deep, risk-based framework for handling 1,3,3-Trimethyl-2-methylene-5-nitroindoline (CAS 36429-14-8). Our approach is built on the principles of understanding the "why" behind each safety protocol, ensuring that every procedure is robust and self-validating.

Hazard Profile Analysis: A Proactive Assessment

Inferred Hazards Based on Analogous Compounds:

• Acute Toxicity (Oral): The parent compound is classified as harmful if swallowed.[1][2] The addition of a nitro group is unlikely to decrease this toxicity.

• Skin Corrosion/Irritation: Fischer's Base is a known skin irritant.[1][2][3] Direct contact must be avoided.

• Eye Damage/Irritation: Causes serious eye irritation.[3][4] The potential for eye damage necessitates robust protection.

• Respiratory Irritation: May cause respiratory irritation, particularly if handled as a powder or aerosolized.[3][4]

• Aquatic Toxicity: The parent molecule is very toxic to aquatic life with long-lasting effects.[1][2] This classification mandates stringent disposal protocols to prevent environmental release.

Given this profile, 1,3,3-Trimethyl-2-methylene-5-nitroindoline must be handled as a hazardous substance with significant potential for skin, eye, and respiratory irritation, as well as oral toxicity and environmental harm.

The Hierarchy of Controls: Your First Line of Defense

Personal Protective Equipment (PPE) is the final, essential barrier between you and a potential hazard. It should always be used in conjunction with more effective engineering and administrative controls.

• Engineering Controls: The primary method for exposure control is to handle this chemical within a certified chemical fume hood. This protects against inhalation of dusts or vapors and provides containment for spills.[5][6]

• Administrative Controls: Adhere to a well-defined Standard Operating Procedure (SOP) for this chemical. Ensure all personnel are trained on the specific hazards and handling procedures.

• Personal Protective Equipment (PPE): The last line of defense, designed to protect you from contact or exposure when engineering and administrative controls may not be sufficient.

Task-Specific PPE Requirements

The selection of PPE must be tailored to the specific task and the associated risks of exposure, such as splashes, aerosol generation, or direct contact.

Task	Required Engineering Control	Minimum Eye/Face PPE	Minimum Hand/Body PPE	Required Respiratory PPE
Receiving & Unpacking	On a designated lab bench	Safety glasses with side shields	Nitrile gloves	Not required
Weighing (Solid)	Chemical fume hood or ventilated balance enclosure	Tightly-fitting safety goggles	Nitrile gloves, lab coat, closed-toe shoes	Recommended if outside a ventilated enclosure
Solution Preparation	Chemical fume hood	Chemical splash goggles	Nitrile gloves, lab coat, closed-toe shoes	Not required within a fume hood
Reaction & Work-up	Chemical fume hood	Chemical splash goggles and face shield	Nitrile gloves (consider double-gloving), chemical-resistant apron over lab coat	Not required within a fume hood
Small Spill Cleanup (<100 mL)	N/A	Chemical splash goggles and face shield	Heavy-duty nitrile or neoprene gloves, chemical-resistant apron or coveralls	Air-purifying respirator with organic vapor/particulate cartridges (ABEK type)

Operational Plans: Step-by-Step Protocols

Protocol 1: PPE Donning and Doffing Sequence

The order of putting on and taking off PPE is critical to prevent cross-contamination.

Donning (Putting On):

• Lab Coat/Apron: Put on your lab coat and secure it. If required, don a chemical-resistant apron.

• Respirator: If the task requires respiratory protection, perform a seal check and don the respirator.

• Eye/Face Protection: Put on safety goggles and, if necessary, a face shield.

• Gloves: Don your gloves last. Pull the cuffs of the gloves over the cuffs of your lab coat sleeves.

Doffing (Taking Off):

• Gloves: Remove gloves first, using a technique that avoids touching the outside of the glove with your bare hand (e.g., peeling one glove off with the other, then sliding a bare finger under the cuff of the remaining glove).

• Apron: Untie and remove the apron without touching the front surface.

• Face Shield/Goggles: Remove from the back of the head.

• Lab Coat: Remove by rolling it down your arms, keeping the contaminated exterior folded inward.

• Respirator: Remove last.

• Hand Hygiene: Wash your hands thoroughly with soap and water immediately after removing all PPE.[5]

Protocol 2: Small Spill Response Plan

• Alert & Evacuate: Alert personnel in the immediate area. If the spill is large or you feel unwell, evacuate and call emergency services.

• Don PPE: Before approaching the spill, don the appropriate PPE as outlined in the table above: chemical splash goggles, face shield, heavy-duty gloves, and a chemical-resistant apron or coveralls.

• Contain: Cover the spill with an inert absorbent material (e.g., sand, vermiculite, or a commercial chemical absorbent).[5] Do not use combustible materials like paper towels.

• Neutralize (If Applicable): For this specific chemical, neutralization is not recommended without specific guidance. Proceed to absorption.

• Collect: Carefully sweep or scoop the absorbed material into a designated, labeled hazardous waste container.

• Decontaminate: Clean the spill area with a suitable solvent (e.g., ethanol), followed by soap and water. Collect all cleaning materials as hazardous waste.

• Dispose: Seal and label the waste container. Dispose of it through your institution's hazardous waste management program.[1][3]

• Doff PPE & Wash Hands: Remove PPE as described above and wash hands thoroughly.

Disposal Plan: Environmental Stewardship

Due to its high aquatic toxicity, all waste streams containing 1,3,3-Trimethyl-2-methylene-5-nitroindoline must be managed as hazardous waste.[1][5]

• Solid Waste: Contaminated consumables (gloves, absorbent pads, weighing paper) must be placed in a clearly labeled, sealed hazardous waste container.

• Liquid Waste: Unused solutions and reaction mixtures must be collected in a compatible, sealed, and clearly labeled hazardous waste container. Do not pour this chemical down the drain.[5]

• Disposal: All waste must be disposed of through a licensed environmental waste management company, following all local, state, and federal regulations.[3][5]

Visual Workflow: PPE Selection Decision Tree

This diagram outlines the logical process for selecting the appropriate level of personal protective equipment.

Caption: Decision workflow for selecting appropriate PPE.

References

• Personal Protective Equipment (PPE) - CHEMM . U.S. Department of Health & Human Services. Accessed January 20, 2026. [Link]

• Guidance for Selection of Personal Protective Equipment for MDI Users . American Chemistry Council. Accessed January 20, 2026. [Link]

• 1,3,3-Trimethyl-2-methyleneindoline | C12H15N | CID 8351 - PubChem . National Center for Biotechnology Information. Accessed January 20, 2026. [Link]

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